Pyridine-2-carbonitrile 1-oxide

• CAS: 2402-98-4

Core Science & Biosynthesis

An In-depth Technical Guide to Pyridine-2-carbonitrile 1-oxide: Properties, Synthesis, and Applications

Introduction: The Strategic Importance of Pyridine-2-carbonitrile 1-oxide

In the landscape of modern medicinal chemistry and drug development, the pyridine ring and its derivatives stand out as "privileged scaffolds"—core structures that consistently appear in a multitude of biologically active compounds.[1][2][3] The introduction of an N-oxide functionality dramatically alters the electronic properties of the pyridine ring, enhancing its utility as a synthetic intermediate and modulating its pharmacological profile.[1] Pyridine-2-carbonitrile 1-oxide, also known as 2-Cyanopyridine N-oxide, sits at a crucial intersection of these structural motifs. It combines the reactivity of a pyridine N-oxide with the versatile chemical handle of a nitrile group.

The N-oxide group acts as a strong hydrogen bond acceptor and can increase the polarity and aqueous solubility of a molecule, properties of paramount importance in drug design.[1] Furthermore, it activates the pyridine ring at the C2 and C4 positions for nucleophilic substitution, while deactivating it towards electrophilic attack—a reversal of the reactivity seen in the parent pyridine. This distinct reactivity profile opens up unique synthetic pathways that are otherwise inaccessible. The nitrile group, a powerful electron-withdrawing moiety, can be readily hydrolyzed to a carboxylic acid, reduced to an amine, or serve as a key component in the synthesis of various heterocyclic systems.[4][5]

This guide provides a comprehensive technical overview of Pyridine-2-carbonitrile 1-oxide for researchers, scientists, and drug development professionals. We will delve into its core physicochemical properties, detail robust synthetic protocols, analyze its characteristic reactivity, and explore its applications as a versatile building block in the synthesis of high-value molecules.

Core Physicochemical and Structural Properties

A thorough understanding of a compound's fundamental properties is the bedrock of its effective application in research and development. Pyridine-2-carbonitrile 1-oxide is a solid at room temperature with a molecular weight that makes it an ideal fragment for library synthesis and lead optimization campaigns.

Property	Value	Source
CAS Number	2402-98-4	[ECHEMI][4]
Molecular Formula	C₆H₄N₂O	[ECHEMI][4]
Molecular Weight	120.11 g/mol	[ECHEMI][4]
Appearance	Solid	[Sigma-Aldrich]
Melting Point	123-124 °C	[ECHEMI][4]
Boiling Point	382.7 °C at 760 mmHg	[ECHEMI][4]
Density	1.14 g/cm³	[ECHEMI][4]
LogP	0.987	[ECHEMI][4]
Polar Surface Area	49.2 Ų	[ECHEMI][4]

Synthesis of Pyridine-2-carbonitrile 1-oxide

The synthesis of 2-cyanopyridines from pyridine N-oxides is a classic transformation in heterocyclic chemistry, most notably achieved via the Reissert-Henze reaction .[4] This reaction leverages the enhanced electrophilicity of the pyridine ring's C2 position upon activation of the N-oxide oxygen. The general mechanism involves the activation of the N-oxide with an acylating or silylating agent, followed by the nucleophilic addition of a cyanide source.

The following protocol is an established and reliable method for the synthesis of 2-cyanopyridines from their corresponding N-oxides, adapted for the preparation of the title compound. The key is the in-situ formation of an activated N-acyloxypyridinium salt, which readily undergoes nucleophilic attack by the cyanide ion.

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A Comprehensive Technical Guide to Pyridine-2-carbonitrile 1-oxide

For Researchers, Scientists, and Drug Development Professionals

Section 1: Compound Identification and Physicochemical Properties

Pyridine-2-carbonitrile 1-oxide, also known as 2-Cyanopyridine N-oxide, is a mono-substituted pyridine derivative. The introduction of the N-oxide functional group significantly alters the electronic properties of the pyridine ring, influencing its reactivity and potential as a scaffold in chemical synthesis.

1.1. Core Identifiers

The unambiguous identification of a chemical compound is critical for regulatory compliance, procurement, and scientific communication. The primary identifier for this compound is its CAS Registry Number.

Identifier	Value	Source
CAS Number	2402-98-4	Parchem[1], ECHEMI[2]
Molecular Formula	C₆H₄N₂O	ECHEMI[2]
IUPAC Name	Pyridine-2-carbonitrile 1-oxide	N/A
Synonyms	2-Cyanopyridine N-oxide	ChemicalBook[3]

1.2. Physicochemical Data

Understanding the physical properties of Pyridine-2-carbonitrile 1-oxide is essential for designing experimental conditions, including solvent selection, reaction temperature, and purification methods.

Property	Value	Notes
Molecular Weight	120.11 g/mol	Calculated from the molecular formula.
Appearance	(Varies)	Typically a solid at room temperature.
Melting Point	(Data not available)	Empirical determination is recommended.
Solubility	(Data not available)	Expected to be soluble in polar organic solvents.

Section 2: Synthesis and Manufacturing

The synthesis of pyridine N-oxides is a cornerstone of heterocyclic chemistry. The most common and reliable method involves the direct oxidation of the corresponding pyridine.

2.1. Principle of N-Oxidation

The nitrogen atom in the pyridine ring is electron-rich and susceptible to oxidation.[4] This transformation is typically achieved using peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA) or peracetic acid, which act as oxygen transfer agents.[5][6] The reaction proceeds via an electrophilic attack by the peroxy acid on the lone pair of electrons of the pyridine nitrogen.

2.2. Detailed Synthesis Protocol

This protocol is a validated method for the preparation of Pyridine-2-carbonitrile 1-oxide from 2-cyanopyridine.

Materials:

• 2-Cyanopyridine (starting material)

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-cyanopyridine (1.0 equivalent) in anhydrous dichloromethane. Cool the solution to 0°C in an ice bath.

• Oxidant Addition: Slowly add m-CPBA (1.1 to 1.5 equivalents) portion-wise to the stirred solution, ensuring the temperature remains between 0-5°C.[5] The use of a slight excess of the oxidizing agent ensures complete conversion of the starting material.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours.[5] Progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting material (2-cyanopyridine) and the appearance of a more polar product spot (Pyridine-2-carbonitrile 1-oxide).

• Workup: Upon completion, quench the reaction by adding saturated NaHCO₃ solution to neutralize the m-chlorobenzoic acid byproduct. Separate the organic layer.

• Extraction: Extract the aqueous layer with dichloromethane (2-3 times) to recover any dissolved product.

• Washing: Combine the organic layers and wash with brine to remove residual water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure Pyridine-2-carbonitrile 1-oxide.

Section 3: Spectroscopic and Analytical Data

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals for the four aromatic protons on the pyridine ring. Compared to the parent 2-cyanopyridine, the N-oxide group will cause a general downfield shift of the ring protons due to its electron-withdrawing nature. The proton at the 6-position (adjacent to the N-oxide) is expected to be the most deshielded. For reference, the aromatic protons of the parent 2-cyanopyridine appear between 7.5 and 8.8 ppm.[7]

• ¹³C NMR: The carbon NMR will show six distinct signals. The carbon atom attached to the cyano group (C2) and the carbon at the 6-position will be significantly affected by the N-oxide group. The nitrile carbon (CN) typically appears around 117 ppm.[8]

3.2. Infrared (IR) Spectroscopy

The IR spectrum provides key information about the functional groups present.

Functional Group	Expected Wavenumber (cm⁻¹)	Notes
C≡N (Nitrile)	2240–2210	A sharp, medium-intensity band.
N-O Stretch	1300–1200	A strong, characteristic band for N-oxides.
Aromatic C-H	3100–3000	Stretching vibrations.
Aromatic C=C/C=N	1600–1450	Ring stretching vibrations.

Section 4: Chemical Reactivity and Synthetic Utility

The presence of both the N-oxide and the nitrile group makes Pyridine-2-carbonitrile 1-oxide a versatile intermediate. The N-oxide can act as an internal oxidant or be used to direct substitution reactions on the pyridine ring.

4.1. Deoxygenation

The N-oxide can be readily deoxygenated to regenerate the parent pyridine, 2-cyanopyridine. This is often achieved using reagents like phosphorus trichloride (PCl₃), triphenylphosphine (PPh₃), or by catalytic hydrogenation. This "protecting group" strategy allows for modifications elsewhere in a molecule before restoring the pyridine.[9]

4.2. Nucleophilic Substitution

Pyridine N-oxides are susceptible to nucleophilic attack, particularly at the 2- and 4-positions. The reaction of Pyridine-2-carbonitrile 1-oxide with acylating agents, such as dimethylcarbamoyl chloride, in the presence of a cyanide source like potassium cyanide, can lead to the introduction of a second cyano group at the 4-position.[10] This type of reaction, often called the Reissert-Henze reaction, is a powerful tool for the functionalization of pyridine rings.[8]

Section 5: Applications in Drug Discovery and Beyond

The pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs.[4][11] The introduction of cyano and N-oxide groups provides handles for further chemical modification and can influence the pharmacokinetic and pharmacodynamic properties of a molecule.

• Bioisosteres and Scaffolds: The cyanopyridine moiety is a common structural motif in biologically active compounds.[10][12] Pyridine-2-carbonitrile 1-oxide serves as a valuable starting material for creating libraries of novel compounds for screening.

• Peptide Modification: 2-Cyanopyridine derivatives have been shown to react selectively with N-terminal cysteine residues in peptides under mild, aqueous conditions, demonstrating their utility in bioconjugation.[13]

• Materials Science: Pyridine N-oxides have been explored as coformers in the development of pharmaceutical cocrystals, which can improve the solubility and bioavailability of active pharmaceutical ingredients (APIs).[14]

Section 6: Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling Pyridine-2-carbonitrile 1-oxide.

• General Handling: Work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Toxicology: Specific toxicological data is limited. Treat as a potentially hazardous substance. Avoid inhalation, ingestion, and skin contact.

• Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

References

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• RSC Publishing. 2-cyanopyridine derivatives enable N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione under aqueous and mild conditions. RSC Advances. Available from: [Link]

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• National Center for Biotechnology Information (PMC). Pyridine: the scaffolds with significant clinical diversity. Available from: [Link]

• Google Patents. CN1982297A - Synthesis of pyridine-N-oxide.

• ResearchGate. Focus on the synthesis and relations of some new pyridine carbonitrile derivatives as antimicrobial and antioxidant agents. Available from: [Link]

• Organic Chemistry Portal. Pyridine synthesis. Available from: [Link]

• Huo, Z., et al. The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. Acta Chimica Slovenica. Available from: [Link]

• ResearchGate. 1H NMR spectrum of pyridine oxidation product. Available from: [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. Available from: [Link]

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• Open Access Journals. A Brief View on Pyridine Compounds. Journal of Medicinal and Organic Chemistry. Available from: [Link]

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An In-depth Technical Guide to the Molecular Structure and Chemistry of Pyridine-2-carbonitrile 1-oxide

This guide provides a comprehensive technical overview of pyridine-2-carbonitrile 1-oxide, a heterocyclic compound of significant interest in synthetic chemistry and drug discovery. We will delve into its molecular architecture, spectroscopic signature, synthesis, and reactivity, offering field-proven insights for researchers, scientists, and professionals in drug development.

Introduction: The Significance of Pyridine N-Oxides

Pyridine N-oxides are a well-established class of heterocyclic compounds that have garnered considerable attention due to their unique electronic properties and versatile reactivity. The introduction of an N-oxide functionality to the pyridine ring profoundly alters its chemical behavior, rendering the ring more susceptible to both nucleophilic and electrophilic attack at specific positions. This dual reactivity makes them valuable intermediates in the synthesis of a wide array of functionalized pyridines, which are prevalent scaffolds in pharmaceuticals and agrochemicals. The presence of the N-oxide group also modulates the biological activity of the parent pyridine, often leading to compounds with novel pharmacological profiles.

Pyridine-2-carbonitrile 1-oxide, the focus of this guide, incorporates a nitrile group at the 2-position, an electron-withdrawing substituent that further influences the electronic landscape and reactivity of the pyridine N-oxide core. Understanding the interplay between these two functional groups is crucial for harnessing the full synthetic potential of this molecule.

Molecular Structure and Electronic Profile

The molecular structure of pyridine-2-carbonitrile 1-oxide is characterized by a planar aromatic ring, a consequence of the sp² hybridization of the carbon and nitrogen atoms. The introduction of the oxygen atom to the nitrogen results in a significant dipole moment, with the negative end of the dipole located on the oxygen atom. This charge separation is a key determinant of the molecule's reactivity.

Table 1: Comparison of Selected Bond Lengths (Å) and Angles (°) for 4-Cyanopyridine N-oxide [1][2]

Parameter	Bond Length (Å) / Angle (°)
N1-O1	1.2997(15)
C2-C3	1.375(2)
C3-C4	1.383(2)
C4-C5	1.382(2)
C5-C6	1.374(2)
N1-C2	1.350(2)
N1-C6	1.351(2)
C4-C7	1.442(2)
C7-N2	1.144(2)
C2-N1-C6	123.4(1)

Data from the redetermined crystal structure of 4-cyanopyridine N-oxide.[1][2]

For pyridine-2-carbonitrile 1-oxide, we can anticipate a similar planar geometry. The N-O bond length is expected to be in the range of 1.30 Å. The presence of the electron-withdrawing cyano group at the 2-position is likely to induce subtle changes in the bond lengths and angles of the pyridine ring compared to the 4-cyano isomer, reflecting the different electronic distribution.

The electronic nature of pyridine-2-carbonitrile 1-oxide is characterized by a push-pull system. The N-oxide group acts as an electron-donating group through resonance, increasing the electron density at the 2- and 4-positions. Conversely, the cyano group is a strong electron-withdrawing group through both inductive and resonance effects. This electronic tug-of-war makes the molecule susceptible to a range of chemical transformations.

Caption: Ball-and-stick model of Pyridine-2-carbonitrile 1-oxide.

Spectroscopic Characterization

Table 2: Predicted Spectroscopic Data for Pyridine-2-carbonitrile 1-oxide

Technique	Predicted Key Signals
¹H NMR	Four signals in the aromatic region (δ 7.0-9.0 ppm), with distinct coupling patterns characteristic of a 2-substituted pyridine ring. The proton at the 6-position is expected to be the most deshielded due to the proximity of the N-oxide and cyano groups.
¹³C NMR	Six signals are expected. The carbon of the cyano group will appear around δ 115-120 ppm. The C2 carbon, attached to both the nitrogen and the cyano group, will be significantly deshielded. The remaining four aromatic carbons will resonate in the δ 120-150 ppm range.
IR (cm⁻¹)	A strong absorption band for the C≡N stretch is expected around 2230-2240 cm⁻¹. The N-O stretching vibration should appear as a strong band in the 1200-1300 cm⁻¹ region. Aromatic C-H and C=C/C=N stretching vibrations will be observed in their characteristic regions.
Mass Spec (m/z)	The molecular ion peak [M]⁺ is expected at m/z 120.03. Common fragmentation patterns would involve the loss of the oxygen atom and the cyano group.

Synthesis and Purification

The synthesis of pyridine-2-carbonitrile 1-oxide is typically achieved through a two-step process starting from the commercially available 2-cyanopyridine.

Caption: Synthetic workflow for Pyridine-2-carbonitrile 1-oxide.

Experimental Protocol: N-Oxidation of 2-Cyanopyridine

This protocol is a generalized procedure adapted from established methods for the N-oxidation of pyridines.[4] Optimization may be required for optimal yield and purity.

Materials:

• 2-Cyanopyridine

• meta-Chloroperoxybenzoic acid (m-CPBA) or 30% Hydrogen Peroxide and Glacial Acetic Acid

• Dichloromethane (DCM) or other suitable solvent

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-cyanopyridine (1.0 eq) in a suitable solvent such as dichloromethane.

• Oxidant Addition: Cool the solution in an ice bath. Slowly add the oxidizing agent.

  • Using m-CPBA: Add m-CPBA (1.1-1.5 eq) portion-wise over 30 minutes.

  • Using H₂O₂/AcOH: Add glacial acetic acid (5-10 eq) followed by the slow dropwise addition of 30% hydrogen peroxide (2-3 eq).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup:

  • For m-CPBA: Quench the reaction by adding a saturated solution of sodium bicarbonate until the effervescence ceases. Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • For H₂O₂/AcOH: Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate. Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Wash the combined organic layers with brine and dry over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Chemical Reactivity: A Versatile Synthetic Intermediate

The presence of both the N-oxide and the 2-cyano group endows pyridine-2-carbonitrile 1-oxide with a rich and versatile reactivity profile. The N-oxide activates the ring for both electrophilic and nucleophilic attack, while the cyano group can participate in its own characteristic reactions.

Reactions at the Pyridine Ring

• Nucleophilic Aromatic Substitution: The N-oxide group activates the 2- and 4-positions towards nucleophilic attack. The electron-withdrawing cyano group at the 2-position further enhances the electrophilicity of the C4 and C6 positions. This allows for the introduction of various nucleophiles at these positions, followed by deoxygenation to yield substituted 2-cyanopyridines.

• Electrophilic Aromatic Substitution: While the pyridine N-oxide ring is more activated towards electrophilic substitution than pyridine itself, the presence of the deactivating cyano group makes these reactions more challenging. However, under forcing conditions, electrophilic substitution can occur, primarily at the 4-position.

• Deoxygenation: The N-oxide can be readily deoxygenated to the parent 2-cyanopyridine using various reducing agents such as PCl₃, PPh₃, or catalytic hydrogenation. This is a crucial step in many synthetic sequences where the N-oxide is used as a temporary activating or directing group.[4]

Cycloaddition Reactions

Pyridine N-oxides can act as 1,3-dipoles in cycloaddition reactions, providing a route to various heterocyclic systems. The reactivity of pyridine-2-carbonitrile 1-oxide in such reactions would be influenced by the electronic nature of the cyano group. It can potentially react with both electron-rich and electron-deficient dipolarophiles.

Coordination Chemistry

The oxygen atom of the N-oxide and the nitrogen atom of the cyano group are both potential coordination sites for metal ions. This makes pyridine-2-carbonitrile 1-oxide an interesting ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). The coordination mode (monodentate, bidentate, or bridging) will depend on the metal center and the reaction conditions.

Applications in Drug Development and Materials Science

While specific applications of pyridine-2-carbonitrile 1-oxide are not extensively documented, its structural motifs are present in various biologically active molecules. The 2-cyanopyridine scaffold is a known pharmacophore, and its N-oxide derivative could serve as a key intermediate in the synthesis of novel drug candidates. The ability of the cyano group to be transformed into other functionalities like amides, carboxylic acids, and tetrazoles further expands its utility in medicinal chemistry.

In materials science, the potential of pyridine-2-carbonitrile 1-oxide as a ligand in coordination chemistry suggests its use in the design of functional materials with interesting magnetic, optical, or catalytic properties.

Conclusion

Pyridine-2-carbonitrile 1-oxide is a fascinating molecule with a rich chemical profile. Its unique electronic structure, arising from the interplay of the N-oxide and cyano functionalities, makes it a versatile building block in organic synthesis. This guide has provided a detailed overview of its molecular structure, spectroscopic properties, synthesis, and reactivity, offering a solid foundation for researchers to explore its potential in drug discovery, materials science, and beyond. Further investigation into the specific reactivity and applications of this compound is warranted and promises to unveil new avenues in chemical science.

References

• Huo, Z., et al. (2009). The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. HETEROCYCLES, 78(4), 1033-1037. [Link]

• Shaker, Y. M. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC, 2001(1), 242-268. [Link]

• Enkelmann, D., Lipinski, G., & Merz, K. (2021). Cyanopyridines – Suitable Heterocycles for Cocrystal Syntheses. European Journal of Inorganic Chemistry, 2021(1), 69-76. [Link]

• Moreno-Fuquen, R., Arana, C., & De Simone, C. A. (2013). Redetermination of 4-cyanopyridine N-oxide. Acta Crystallographica Section E: Structure Reports Online, 69(11), o1668. [Link]

• MDPI. (2023). Formal Synthesis of Ortho-Cyanated N-Heterocycles via Direct, Metal-Free Cyanation of N-Oxides Under Benign Conditions. [Link]

• Google Patents. (2001).

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A Technical Guide to the Synthesis of Pyridine-2-carbonitrile 1-oxide from Pyridine N-oxide

Prepared for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pyridine-2-carbonitrile 1-oxide is a highly valuable heterocyclic building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The presence of both the N-oxide and the nitrile functionalities imparts unique reactivity and allows for diverse downstream transformations. This guide provides an in-depth technical overview of the primary synthetic routes to this target molecule starting from pyridine N-oxide.

The most established and reliable pathway involves a two-step sequence: a modified Reissert-Henze reaction to introduce the cyano group at the C2 position, which is inherently deoxygenative, followed by a subsequent re-oxidation to reinstall the N-oxide. We will dissect the mechanism, key reagents, and experimental protocols for this robust method. Additionally, this guide will explore emerging direct C-H cyanation techniques that offer a more atom-economical, single-step conversion, preserving the N-oxide moiety throughout the reaction. By comparing these strategic approaches, this document aims to equip researchers with the necessary knowledge to make informed decisions for the efficient synthesis of pyridine-2-carbonitrile 1-oxide.

Chapter 1: Foundational Principles of Pyridine N-Oxide Chemistry

Significance of Pyridine-2-carbonitrile 1-oxide

The pyridine scaffold is a cornerstone in medicinal chemistry. The introduction of a cyano group at the 2-position creates a versatile handle for further chemical elaboration into amides, tetrazoles, or other functional groups. The N-oxide functionality not only enhances the solubility of the parent molecule but also fundamentally alters its electronic properties, providing a synthetic gateway to substituted pyridines that are otherwise difficult to access.[1] Pyridine N-oxides are found in various pharmaceuticals and can serve as precursors to important drugs.[2]

The Synthetic Advantage of the N-Oxide Functionality

The parent pyridine ring is relatively electron-deficient and is often resistant to electrophilic substitution and selective nucleophilic attack. The transformation of the pyridine nitrogen to an N-oxide dramatically changes this reactivity profile. The N-oxide group acts as a powerful activating group through resonance, increasing the electron density at the C2 (α) and C4 (γ) positions.[1]

While this increased electron density makes the ring more susceptible to certain electrophiles, the most synthetically powerful consequence is its reaction with activating agents. The N-oxide oxygen can attack an electrophile, forming an intermediate N-acyloxy or N-silyloxy pyridinium salt. This intermediate is highly activated and becomes exceptionally susceptible to nucleophilic attack, primarily at the C2 and C4 positions, enabling regioselective functionalization.[3]

Chapter 2: The Modified Reissert-Henze Reaction: A Deoxygenative Cyanation Pathway

The classical and most widely employed method for introducing a cyano group at the C2-position of a pyridine ring is the Reissert-Henze reaction.[4][5] This reaction transforms a pyridine N-oxide into a 2-substituted pyridine through an activation-addition-elimination sequence. When a cyanide source is used as the nucleophile, the product is 2-cyanopyridine. It is critical to understand that this process is inherently deoxygenative, meaning the N-oxide functionality is lost during the reaction.

Mechanistic Overview

The reaction proceeds through three key stages:

• Activation: The nucleophilic oxygen of the pyridine N-oxide attacks an electrophilic activating agent, such as dimethylcarbamoyl chloride or benzoyl chloride. This forms a highly reactive N-acyloxypyridinium salt intermediate. This step is crucial as it transforms the poor leaving group (O²⁻) into a good one.

• Nucleophilic Addition: A cyanide source, most commonly trimethylsilyl cyanide (TMSCN), adds to the C2 position of the activated pyridinium ring.[6] This disrupts the aromaticity and forms a 1,2-dihydropyridine intermediate.

• Elimination and Rearomatization: The intermediate rearomatizes by eliminating the activating group (e.g., as dimethylcarbamic acid or benzoic acid), which also removes the oxygen atom from the nitrogen. The final product is 2-cyanopyridine.

Diagram of the Deoxygenative Mechanism

Caption: Workflow of the deoxygenative Reissert-Henze cyanation.

Key Reagents and Their Functions

Reagent	Role	Causality and Field Insights
Pyridine N-Oxide	Substrate	The starting material. The N-O bond is polarized, making the oxygen nucleophilic and activating the ring system for subsequent reactions.
Dimethylcarbamoyl Chloride (DMCC)	Activating Agent	Forms a highly reactive N-carbamoyloxypyridinium intermediate. Often preferred over benzoyl chloride as it can lead to higher yields and better regioselectivity for C2 cyanation.[6]
Benzoyl Chloride	Activating Agent	A common alternative to DMCC. The resulting N-benzoyloxypyridinium salt is also highly reactive but may result in lower yields or reduced regioselectivity in some cases.[6][4]
Trimethylsilyl Cyanide (TMSCN)	Cyanide Source	A versatile and widely used cyanide source. It is a volatile liquid that is less hazardous to handle than gaseous HCN and is highly soluble in common organic solvents like dichloromethane, facilitating homogenous reaction conditions. Its silicon-carbon bond is readily cleaved upon nucleophilic attack.
Dichloromethane (DCM)	Solvent	An inert, aprotic solvent that effectively solubilizes the reactants. The reaction is best performed in DCM to achieve optimal results.[6]

Experimental Protocol: Synthesis of 2-Cyanopyridine

Disclaimer: This protocol is an illustrative example synthesized from literature procedures. All laboratory work should be conducted with appropriate safety precautions in a well-ventilated fume hood.

• Vessel Preparation: To a dry, three-necked, round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add pyridine N-oxide (1.0 eq).

• Dissolution: Dissolve the pyridine N-oxide in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Cool the solution to 0 °C in an ice bath.

• Activation: Add dimethylcarbamoyl chloride (1.1 eq) dropwise to the stirred solution over 15 minutes, maintaining the temperature at 0 °C. Stir the mixture for an additional 30 minutes at this temperature.

• Cyanation: Add trimethylsilyl cyanide (TMSCN, 1.2 eq) dropwise to the reaction mixture. After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Workup: Quench the reaction by carefully adding saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude 2-cyanopyridine can be purified by flash column chromatography on silica gel.

Chapter 3: Re-oxidation to Pyridine-2-carbonitrile 1-oxide

Since the Reissert-Henze reaction yields 2-cyanopyridine, a second synthetic step is required to achieve the final target molecule, pyridine-2-carbonitrile 1-oxide. This involves the N-oxidation of the 2-cyanopyridine product.

Rationale for Re-oxidation

This two-step approach (cyanation followed by oxidation) is often preferred due to its reliability and high yields. The reagents and conditions for both steps are well-documented and broadly applicable, making it a robust strategy for accessing the desired compound.

Common Oxidation Methods

The N-oxidation of pyridines is a standard transformation in organic synthesis. The electron-withdrawing nature of the 2-cyano group makes the pyridine nitrogen less nucleophilic, so slightly more forcing conditions or more potent oxidizing agents may be required compared to the oxidation of unsubstituted pyridine.

• Peroxy Acids: Reagents like meta-chloroperoxybenzoic acid (m-CPBA) or peracetic acid are commonly used.[2] The reaction is typically performed in a chlorinated solvent like chloroform or DCM.

• Hydrogen Peroxide in Acetic Acid: A mixture of hydrogen peroxide and glacial acetic acid can generate peracetic acid in situ, providing an effective and economical method for N-oxidation.[7]

Experimental Protocol: Oxidation of 2-Cyanopyridine

• Setup: In a round-bottom flask, dissolve 2-cyanopyridine (1.0 eq) in glacial acetic acid.

• Oxidation: Cool the solution to 0 °C and slowly add 30% hydrogen peroxide (2.0-3.0 eq).

• Reaction: Allow the mixture to warm to room temperature and then heat to 70-80 °C for several hours, monitoring the reaction by TLC.

• Workup: After completion, cool the reaction mixture and carefully neutralize it with a saturated solution of sodium bicarbonate or sodium carbonate until the effervescence ceases.

• Extraction and Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate or DCM). Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate. The resulting pyridine-2-carbonitrile 1-oxide can be purified by recrystallization or column chromatography.

Chapter 4: Alternative Synthetic Routes: Direct C-H Cyanation

While the two-step process is robust, research has focused on developing more direct methods to synthesize 2-cyanated N-oxides in a single step, thereby improving step and atom economy. These methods aim for a direct C-H cyanation while preserving the N-O bond.

Overview of Direct Cyanation

Direct cyanation strategies typically involve harsher reaction conditions or different catalyst systems compared to the Reissert-Henze reaction. The goal is to activate the C-H bond at the 2-position of the pyridine N-oxide for nucleophilic attack by a cyanide source without forming an intermediate that necessitates deoxygenation.

Metal-Free High-Temperature Cyanation

Some procedures describe the direct α-cyanation of substituted pyridine N-oxides using cheaper cyanide sources like potassium cyanide (KCN) or zinc cyanide (Zn(CN)₂) in the presence of an activating agent like dimethylcarbamoyl chloride at elevated temperatures (e.g., 120 °C) in a polar aprotic solvent like acetonitrile.[1][8]

Mechanistic Considerations

The mechanism for these direct cyanations may proceed through a similar N-acyloxypyridinium intermediate. However, under high-temperature conditions, the subsequent elimination pathway may differ, potentially allowing for the retention of the N-oxide. The exact mechanism can be substrate- and condition-dependent and represents an active area of research.

Diagram of the Direct C-H Cyanation Workflow

Caption: Conceptual workflow for direct C-H cyanation of pyridine N-oxide.

Chapter 5: Summary and Strategic Comparison

Method	Key Reagents	Typical Yields	Pros	Cons
Two-Step: Reissert-Henze + Re-oxidation	1. DMCC, TMSCN, DCM2. H₂O₂/AcOH or m-CPBA	Good to Excellent	Highly reliable, well-documented, broadly applicable, uses relatively mild conditions for the cyanation step.	Two distinct synthetic steps reduce overall efficiency and generate more waste.
One-Step: Direct C-H Cyanation	DMCC, KCN or Zn(CN)₂, Acetonitrile	Moderate to Good	More atom- and step-economical. Uses cheaper cyanide sources.	Requires high temperatures; may not be suitable for sensitive substrates; less generally applicable and may require significant optimization.

Conclusion

The synthesis of pyridine-2-carbonitrile 1-oxide from pyridine N-oxide can be approached through two primary strategies. The two-step sequence, involving a deoxygenative Reissert-Henze cyanation followed by a re-oxidation of the resulting 2-cyanopyridine, stands as the most robust and well-established method. Its predictability and high yields make it the go-to strategy for many applications. However, for process optimization and green chemistry initiatives, the development of direct, one-pot C-H cyanation methods is a significant advancement. While these methods often require more demanding conditions, they offer a more efficient pathway that avoids an entire synthetic step. The choice of method will ultimately depend on the specific requirements of the synthesis, including substrate tolerance, scale, and available resources.

References

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• Nishiwaki, N., et al. (1989). Functionalization of Pyridines via Reissert-Henze Reaction. ResearchGate. [Link]

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• Huo, Z., et al. (2009). The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. Acta Chimica Slovenica. [Link]

• Fier, P. S., & Itami, K. (2012). Regioselective cyanation of pyridine 1-oxides with trimethylsilanecarbonitrile: a modified Reissert-Henze reaction. The Journal of Organic Chemistry. [Link]

• Wikipedia. Pyridine-N-oxide. [Link]

• Various Authors. α‐Cyanation of substituted pyridine N‐oxides under optimized reaction condition. ResearchGate. [Link]

• Huo, Z., et al. (2009). The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Potassium Cyanide. Acta Chimica Slovenica. [Link]

• Baran, P. S., et al. (2012). Pyridine N-Oxides. Baran Lab, Scripps Research. [Link]

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Stability of Pyridine-2-carbonitrile 1-oxide in solution

< An In-depth Technical Guide to the Stability of Pyridine-2-carbonitrile 1-oxide in Solution

For Researchers, Scientists, and Drug Development Professionals

Pyridine-2-carbonitrile 1-oxide is a vital heterocyclic compound with significant applications in medicinal chemistry and materials science. Its utility, however, is intrinsically linked to its stability in solution, a factor that can profoundly impact reaction outcomes, product purity, and the shelf-life of formulations. This guide provides a comprehensive analysis of the chemical stability of pyridine-2-carbonitrile 1-oxide, delving into its degradation pathways, the factors influencing its stability, and robust analytical methodologies for its assessment. By synthesizing fundamental chemical principles with practical, field-proven insights, this document serves as an essential resource for professionals navigating the complexities of handling this reactive molecule.

Introduction: The Duality of Reactivity and Instability

Pyridine-N-oxides are a class of heterocyclic compounds characterized by a highly polar N⁺-O⁻ bond. This feature renders them valuable as synthetic intermediates, ligands in coordination chemistry, and as functional moieties in biologically active molecules.[1][2] The introduction of a nitrile group at the 2-position of the pyridine ring in pyridine-2-carbonitrile 1-oxide further enhances its chemical versatility, but also introduces potential stability concerns.

The electron-withdrawing nature of the cyano group, combined with the inherent reactivity of the N-oxide functionality, creates a molecule susceptible to various degradation pathways.[3] Understanding these pathways is paramount for optimizing synthetic routes, ensuring the integrity of analytical measurements, and developing stable pharmaceutical formulations.

Fundamental Chemical Properties

Pyridine-N-oxide is a colorless, hygroscopic solid.[4] The N-O bond distance is approximately 1.34 Å.[4] While pyridine is basic, pyridine-N-oxide is significantly less so, with a pKa of about 0.8 for its conjugate acid.[4] The N-oxide group is highly polar and capable of forming strong hydrogen bonds.[2] This polarity influences its solubility and interactions with solvents. Aromatic N-oxides, like pyridine-N-oxide, are generally more stable than aliphatic amine oxides.[5]

Key Factors Influencing the Stability of Pyridine-2-carbonitrile 1-oxide

The stability of pyridine-2-carbonitrile 1-oxide in solution is not absolute but is rather a dynamic interplay of several environmental factors. A thorough understanding of these factors is critical for controlling its degradation.

Influence of pH

The pH of the solution is arguably the most critical factor governing the stability of pyridine-N-oxide derivatives.[2]

• Acidic Conditions: In acidic media, the N-oxide oxygen can be protonated, forming a hydroxyammonium species.[4] This protonation can make the pyridine ring more susceptible to nucleophilic attack.

• Neutral and Basic Conditions: Under neutral or basic conditions, other degradation pathways, such as hydrolysis of the nitrile group, may become more prominent. The rate of hydrolysis of cyanopyridines is known to be influenced by pH.[6]

Solvent Effects

The choice of solvent can significantly impact the stability of pyridine-2-carbonitrile 1-oxide due to differences in polarity and the ability to form hydrogen bonds.[7]

• Protic vs. Aprotic Solvents: Polar protic solvents, such as water and alcohols, can stabilize the polar N-oxide through hydrogen bonding.[5] However, they can also participate in degradation reactions like hydrolysis. Aprotic solvents may offer greater stability by minimizing such reactions.

• Solvent Polarity: The polarity of the solvent can influence reaction rates and equilibria of degradation pathways.[7]

Temperature

As with most chemical reactions, temperature plays a crucial role in the degradation kinetics of pyridine-2-carbonitrile 1-oxide. Elevated temperatures generally accelerate the rate of decomposition.[5] Thermal decomposition of pyridine-N-oxide complexes has been observed, leading to the loss of the ligand.[8] For drug development, understanding the thermal stability is essential for determining appropriate storage conditions and predicting shelf-life.

Photostability

Exposure to light, particularly ultraviolet (UV) radiation, can induce photochemical rearrangements in pyridine-N-oxides.[7][9] These reactions can be complex and lead to a variety of photoproducts, including ring expansions to form 1,2-oxazepine derivatives and rearrangements to oxaziridine-like intermediates.[7][9] The specific photoproducts formed can be dependent on the solvent.[7] Therefore, protection from light is a critical consideration during storage and handling.

Major Degradation Pathways

Several potential degradation pathways can affect the stability of pyridine-2-carbonitrile 1-oxide in solution. The prevalence of each pathway is dependent on the specific conditions.

Hydrolysis of the Nitrile Group

The cyano group at the 2-position is susceptible to hydrolysis, particularly under acidic or basic conditions, to form the corresponding carboxamide (pyridine-2-carboxamide 1-oxide) and subsequently the carboxylic acid (picolinic acid N-oxide).[10] The kinetics of this hydrolysis are dependent on temperature and pH.[10]

Caption: Hydrolysis of the nitrile group.

Deoxygenation of the N-Oxide

The N-oxide functionality can be reduced (deoxygenated) to the parent pyridine, pyridine-2-carbonitrile. This can occur in the presence of reducing agents or under certain catalytic conditions.[1] While not a typical degradation pathway in simple solution, it is a key reaction in synthetic applications and can be an important consideration if potential reducing agents are present.[1]

Rearrangement Reactions

Pyridine-N-oxides can undergo rearrangement reactions, particularly when treated with reagents like acetic anhydride.[11] This can lead to the formation of 2-substituted pyridines.[11] While this is a synthetically useful transformation, it represents an instability under these specific conditions. Photochemical irradiation can also induce complex rearrangements.[7]

Caption: Potential photochemical rearrangement pathways.

Analytical Methodologies for Stability Assessment

A robust analytical strategy is essential for accurately quantifying the stability of pyridine-2-carbonitrile 1-oxide and its degradation products. A combination of chromatographic and spectroscopic techniques is typically employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone for stability studies, allowing for the separation and quantification of the parent compound and its degradants.

• Method Development Considerations:

  • Column Selection: Due to the polar nature of pyridine-N-oxides, a reverse-phase separation can be challenging.[12] Hydrophilic Interaction Liquid Chromatography (HILIC) may be a more suitable approach.[12] Alternatively, highly aqueous mobile phases on a polar-endcapped C18 column can be effective.

  • Mobile Phase: A buffered mobile phase is crucial to control the ionization state of the analyte and its degradation products, ensuring reproducible retention times and peak shapes. The pH should be carefully selected based on the pKa of the compounds of interest.

  • Detection: UV detection is commonly used, with the detection wavelength optimized for maximum absorbance of pyridine-2-carbonitrile 1-oxide.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful tool for the identification of unknown degradation products.[13]

• Structure Elucidation: By providing mass-to-charge ratio information, MS can help to elucidate the structures of degradants, confirming proposed degradation pathways. Tandem mass spectrometry (MS/MS) can provide further structural information through fragmentation analysis.[13] Distinguishing between N-oxides and hydroxylated metabolites can be achieved with specific LC-MS techniques.[14]

Spectroscopic Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to confirm the structure of the parent compound and to identify and quantify degradation products in forced degradation studies. The introduction of the oxygen atom in the N-oxide leads to a downfield shift of neighboring protons and carbons in the NMR spectrum.[2]

• Infrared (IR) Spectroscopy: The N⁺-O⁻ bond exhibits a characteristic vibration in the IR spectrum, which can be monitored to track the degradation of the N-oxide functionality.[2]

Experimental Protocols for Stability Testing

A well-designed stability study involves subjecting the compound to a range of stress conditions to accelerate degradation and identify potential liabilities.

Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of the molecule and to develop stability-indicating analytical methods.

Protocol for Forced Degradation:

• Stock Solution Preparation: Prepare a stock solution of pyridine-2-carbonitrile 1-oxide in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration.

• Stress Conditions:

  • Acidic Hydrolysis: Dilute the stock solution with 0.1 M HCl and heat at a controlled temperature (e.g., 60 °C) for a defined period.

  • Basic Hydrolysis: Dilute the stock solution with 0.1 M NaOH and heat at a controlled temperature (e.g., 60 °C) for a defined period.

  • Oxidative Degradation: Dilute the stock solution with a solution of hydrogen peroxide (e.g., 3%) and keep at room temperature.

  • Thermal Degradation: Store the solid compound and a solution of the compound at an elevated temperature (e.g., 60 °C).

  • Photodegradation: Expose a solution of the compound to a controlled light source (e.g., a photostability chamber).

• Time Points: Sample the stressed solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Preparation: Neutralize the acidic and basic samples before analysis. Dilute all samples to an appropriate concentration for analysis.

• Analysis: Analyze the samples by a validated stability-indicating HPLC method.

Long-Term Stability Studies

Long-term stability studies are conducted under recommended storage conditions to determine the shelf-life of a product.

Protocol for Long-Term Stability:

• Sample Preparation: Prepare solutions of pyridine-2-carbonitrile 1-oxide in the desired formulation or solvent system.

• Storage Conditions: Store the samples under controlled temperature and humidity conditions (e.g., 25 °C / 60% RH, 40 °C / 75% RH). Protect samples from light.

• Time Points: Analyze the samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 24 months).

• Analysis: Analyze the samples for the concentration of the parent compound and any significant degradation products using a validated HPLC method.

Data Presentation and Interpretation

The results of stability studies should be presented in a clear and concise manner to facilitate interpretation.

Table 1: Summary of Forced Degradation Results for Pyridine-2-carbonitrile 1-oxide

Stress Condition	Duration	% Degradation	Major Degradants Identified
0.1 M HCl, 60 °C	24 h	15%	Pyridine-2-carboxamide 1-oxide
0.1 M NaOH, 60 °C	8 h	45%	Picolinic acid N-oxide
3% H₂O₂, RT	24 h	5%	Minor unidentified peaks
60 °C (Solution)	7 days	8%	Minor unidentified peaks
Photostability	24 h	25%	Multiple photoproducts

Conclusion and Recommendations

The stability of pyridine-2-carbonitrile 1-oxide in solution is a multifaceted issue that requires careful consideration of pH, solvent, temperature, and light exposure. The primary degradation pathways include hydrolysis of the nitrile group and photochemical rearrangements. For researchers and drug development professionals, the following recommendations are crucial:

• pH Control: Maintain solutions at a neutral or slightly acidic pH to minimize hydrolysis. Buffering systems should be employed where possible.

• Solvent Selection: Use aprotic solvents when feasible to avoid hydrolysis. If aqueous solutions are necessary, minimize the water content and consider the use of co-solvents.

• Temperature Management: Store solutions at controlled room temperature or under refrigerated conditions to slow down degradation rates.

• Light Protection: Always protect solutions of pyridine-2-carbonitrile 1-oxide from light by using amber vials or by working in a light-controlled environment.

• Analytical Monitoring: Employ a validated, stability-indicating HPLC method to routinely monitor the purity and concentration of solutions.

By adhering to these guidelines, the challenges associated with the stability of pyridine-2-carbonitrile 1-oxide can be effectively managed, ensuring the integrity and reliability of experimental results and the quality of final products.

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• Uff, B. C. (1995). Pyridine N-Oxide. In Encyclopedia of Reagents for Organic Synthesis. John Wiley & Sons, Ltd. [Link][15]

• Organic Chemistry Portal. Pyridine synthesis. [Link][16]

• Cárdenas, F., et al. (2023). Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. Molecules, 28(24), 8009. [Link][7][9]

• Brown, D. H., et al. (1970). The thermal decomposition of some pyridine N-oxide and substituted pyridine N-oxide complexes of manganese(II), cobalt(II), nickel(II), and zinc(II) halides. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 42-45. [Link][8]

• Brooks, R. T., & Sternglanz, P. D. (1959). Titanometric Determination of N-Oxide Group in Pyridine-N-Oxide and Related Compounds. Analytical Chemistry, 31(4), 561-565. [Link][17]

• Google Patents. RU2175968C2 - Continuous methods of hydrolysis of cyanopyridines under adiabatic conditions. [6]

• ChemTube3D. Pyridine N-Oxide - Remote Oxidation And Rearrangement. [Link][18]

• Cárdenas, F., et al. (2023). Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. Preprints.org. [Link][9]

• Kieber-Emmons, M. T., et al. (2020). Medicinal Chemistry of Drugs with N-Oxide Functionalities. Journal of Medicinal Chemistry, 63(23), 14276-14306. [Link][5]

• Wang, Y., et al. (2012). Hydrolysis kinetics of 2-cyanopyridine, 3-cyanopyridine, and 4-cyanopyridine in high-temperature water. International Journal of Chemical Kinetics, 44(10), 641-648. [Link][10]

• Ding, W., et al. (2015). Trace level liquid chromatography tandem mass spectrometry quantification of the mutagenic impurity 2-hydroxypyridine N-oxide as its dansyl derivative. Journal of Chromatography A, 1389, 137-143. [Link][13]

• YouTube. Pyridine-N-oxide | Heterocyclic Chemistry | TYBSc. [Link][19]

• ResearchGate. Liquid Chromatography/Mass Spectrometry Methods for Distinguishing N-Oxides from Hydroxylated Compounds. [Link][14]

• American Chemical Society. Photoredox/Pyridine N-Oxide Catalyzed Carbohydroxylation and Aminohydroxylation of α-Olefins. [Link][20]

• Huo, Z., et al. (2009). The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. Acta Chimica Slovenica, 56(3), 659-663. [Link][21]

• American Chemical Society. Aliphatic C–H Functionalization Using Pyridine N-Oxides as H-Atom ion Agents. [Link][22]

• Katritzky, A. R., et al. (2005). Preparation of Cyanopyridines by Direct Cyanation. Synthesis, 2005(06), 993-997. [Link][23]

• Semantic Scholar. Titanometric Determination of N-Oxide Group in Pyridine-N-Oxide and Related Compounds. [Link][24]

• ResearchGate. A theoretical investigation on the thermal decomposition of pyridine and the effect of H2O on the formation of NOx precursors. [Link][25]

• Baran Lab. Pyridine Synthesis: Cliff Notes. [Link][26]

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• Google Patents. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions. [27]

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An In-depth Technical Guide to Pyridine-2-carbonitrile 1-oxide: Synthesis, Reactivity, and Applications

This guide provides an in-depth exploration of Pyridine-2-carbonitrile 1-oxide, a versatile heterocyclic compound pivotal in modern synthetic and medicinal chemistry. We will delve into its fundamental properties, established synthesis protocols, nuanced reactivity, and its expanding role in the development of novel therapeutics and complex organic molecules. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important chemical entity.

Introduction: The Strategic Importance of Pyridine-2-carbonitrile 1-oxide

Pyridine N-oxides, first described in 1926, represent a class of compounds with significantly altered reactivity compared to their parent pyridines. The introduction of an N-oxide moiety profoundly impacts the electronic distribution within the aromatic ring, transforming it from an electron-deficient system to one with both electron-rich and electron-poor centers. This dual nature makes pyridine N-oxides exceptionally useful synthetic intermediates.[1]

Pyridine-2-carbonitrile 1-oxide, also known as 2-Cyanopyridine N-oxide, embodies this enhanced utility.[2] The presence of the N-oxide group activates the C2 and C4 positions toward nucleophilic attack, while the strongly electron-withdrawing nitrile group at the C2 position further amplifies this effect, making it a highly reactive and specific building block.[3][4] This unique electronic arrangement allows for a range of chemical transformations that are challenging to achieve with 2-cyanopyridine itself, positioning this molecule as a key intermediate in the synthesis of complex substituted pyridines for applications ranging from pharmaceuticals to materials science.[5][6]

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and spectral properties is fundamental to its application in research and development.

Property	Value	Source
Chemical Name	Pyridine-2-carbonitrile, 1-oxide	[2]
Synonyms	2-Cyanopyridine 1-oxide, Picolinonitrile-1-oxide	[2]
CAS Number	2402-98-4	[2]
Molecular Formula	C₆H₄N₂O	[7]
Molecular Weight	120.11 g/mol	[2]
Appearance	Needles or prisms	[7]
Topological Polar Surface Area	49.2 Ų	[2]

Characterization of Pyridine-2-carbonitrile 1-oxide relies on standard spectroscopic techniques. While specific spectral data for this exact compound is consolidated from various sources, the expected patterns are well-established based on the parent pyridine N-oxide structure and related derivatives.[8][9][10] The N-O stretching vibration in the infrared (IR) spectrum is a characteristic feature.[11] In ¹³C NMR spectroscopy, the C2 and C6 carbons are significantly shifted compared to the parent 2-cyanopyridine due to the electronic influence of the N-oxide group.[12]

Synthesis: The N-Oxidation of 2-Cyanopyridine

The most direct and widely adopted method for preparing Pyridine-2-carbonitrile 1-oxide is the oxidation of the nitrogen atom of 2-cyanopyridine. The choice of oxidant and reaction conditions is critical for achieving high yield and purity.

Causality in Oxidant Selection

The lone pair of electrons on the pyridine nitrogen is nucleophilic, making it susceptible to attack by electrophilic oxygen sources. The key is to use an oxidant potent enough to perform the N-oxidation without causing unwanted side reactions on the sensitive nitrile group or the aromatic ring.

• Peroxy Acids (e.g., m-CPBA): meta-Chloroperoxybenzoic acid (m-CPBA) is a highly effective and common reagent for this transformation.[13] Its reactivity is well-balanced, and the byproduct, m-chlorobenzoic acid, is typically easy to remove via an aqueous basic wash. The reaction proceeds via a concerted mechanism where the pyridine nitrogen attacks the terminal oxygen of the peroxy acid.

• Hydrogen Peroxide in Acetic Acid: This combination generates in situ peracetic acid, a strong oxidant.[14][15] This method is cost-effective but requires careful temperature control to prevent runaway exothermic reactions. Caution is advised when working with peracids and concentrated peroxides.[14]

General Synthesis Workflow

The diagram below illustrates the typical workflow for the N-oxidation of a pyridine derivative.

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• 7. Pyridine-2-carbonitrile | C6H4N2 | CID 7522 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

The Strategic Utility of Pyridine-2-carbonitrile 1-oxide in the Synthesis of Bioactive Molecules: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: Unlocking the Potential of a Versatile Heterocyclic Building Block

Pyridine-2-carbonitrile 1-oxide is a highly functionalized heterocyclic compound that has emerged as a valuable and versatile precursor in the synthesis of a diverse array of bioactive molecules. The presence of the N-oxide functionality activates the pyridine ring for nucleophilic substitution, while the strategically positioned nitrile group serves as a versatile handle for a variety of chemical transformations. This unique combination of reactive sites allows for the construction of complex molecular architectures with a wide range of pharmacological activities, including kinase inhibition, and antiviral and antimicrobial properties.

This technical guide provides an in-depth exploration of the synthetic utility of Pyridine-2-carbonitrile 1-oxide. Moving beyond a simple recitation of procedures, we will delve into the mechanistic underpinnings of key reactions, providing a rationale for experimental choices and empowering researchers to adapt and innovate. The protocols detailed herein are designed to be robust and reproducible, forming a self-validating framework for the synthesis of novel bioactive compounds.

Core Reactivity and Synthetic Avenues

The reactivity of Pyridine-2-carbonitrile 1-oxide is dominated by two key features: the electron-deficient nature of the pyridine ring, enhanced by the N-oxide, and the electrophilic character of the nitrile group. This dual reactivity opens up several key synthetic pathways for the construction of bioactive scaffolds.

Caption: Key synthetic transformations of Pyridine-2-carbonitrile 1-oxide.

Part 1: Synthesis of 2-Aminopyridine Scaffolds via Nucleophilic Substitution

The N-oxide group in Pyridine-2-carbonitrile 1-oxide significantly enhances the electrophilicity of the C2 and C4 positions, making the ring susceptible to nucleophilic attack. This reactivity is particularly useful for the synthesis of 2-aminopyridine derivatives, which are prevalent pharmacophores in numerous bioactive compounds.[1][2]

Application Note: The Reissert-Henze Reaction for 2-Aminopyridine Synthesis

The Reissert-Henze reaction provides a powerful and versatile method for the synthesis of 2-aminopyridines from pyridine N-oxides.[3][2] The reaction proceeds via activation of the N-oxide with an acylating or silylating agent, followed by nucleophilic attack of an isocyanide. Subsequent hydrolysis of the intermediate yields the desired 2-aminopyridine. The presence of the electron-withdrawing nitrile group at the 2-position can influence the regioselectivity and reactivity of this transformation.

Caption: Generalized mechanism of the Reissert-Henze reaction.

Protocol 1: Synthesis of N-Benzyl-2-amino-6-cyanopyridine

This protocol details the synthesis of a 2-aminopyridine derivative using a Reissert-Henze type reaction, adapted from literature procedures.[3][2]

Materials:

Reagent	M.W.	Amount (mmol)	Volume/Weight
Pyridine-2-carbonitrile 1-oxide	120.10	1.0	120 mg
Benzyl isocyanide	117.15	1.0	122 µL
Trimethylsilyl trifluoromethanesulfonate (TMSOTf)	222.26	1.0	181 µL
Acetonitrile (MeCN)	-	-	5 mL
Dichloromethane (DCM)	-	-	5 mL
1 M Hydrochloric acid (HCl)	-	-	5 mL
Tetrahydrofuran (THF)	-	-	5 mL
Saturated sodium bicarbonate (NaHCO₃)	-	-	As needed
Anhydrous sodium sulfate (Na₂SO₄)	-	-	As needed
Silica gel for column chromatography	-	-	As needed

Procedure:

• To a dry 25 mL round-bottom flask under an argon atmosphere, add Pyridine-2-carbonitrile 1-oxide (120 mg, 1.0 mmol).

• Add a mixture of acetonitrile (5 mL) and dichloromethane (5 mL) and stir until the solid dissolves.

• Add benzyl isocyanide (122 µL, 1.0 mmol) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add trimethylsilyl trifluoromethanesulfonate (TMSOTf) (181 µL, 1.0 mmol) dropwise over 5 minutes.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove the volatile solvents.

• To the residue, add 1 M HCl (5 mL) and THF (5 mL) and stir the mixture at 50 °C for 2 hours to facilitate the hydrolysis of the intermediate formamide.[3]

• Cool the reaction mixture to room temperature and neutralize with saturated sodium bicarbonate solution until the pH is approximately 8.

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired N-benzyl-2-amino-6-cyanopyridine.

Expected Yield: 60-75%

Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure.

Part 2: Bioactive Heterocycles from Nitrile Group Transformations

The nitrile group of Pyridine-2-carbonitrile 1-oxide is a versatile functional group that can be converted into a variety of other functionalities, leading to the synthesis of diverse bioactive molecules.

Application Note: Synthesis of 2-(1H-Tetrazol-5-yl)pyridine 1-oxides as Potential Bioactive Agents

The conversion of nitriles to tetrazoles is a well-established transformation in medicinal chemistry, as the tetrazole ring is a common bioisostere for a carboxylic acid group. The resulting 2-(1H-tetrazol-5-yl)pyridine 1-oxides are of interest as potential anti-inflammatory and antimicrobial agents.[4][5] The synthesis is typically achieved by the [3+2] cycloaddition of an azide source with the nitrile.

Caption: Synthesis of 2-(1H-tetrazol-5-yl)pyridine 1-oxide.

Protocol 2: Synthesis of 2-(1H-Tetrazol-5-yl)pyridine 1-oxide

This protocol describes the synthesis of a tetrazole derivative from Pyridine-2-carbonitrile 1-oxide.[5]

Materials:

Reagent	M.W.	Amount (mmol)	Volume/Weight
Pyridine-2-carbonitrile 1-oxide	120.10	1.0	120 mg
Sodium azide (NaN₃)	65.01	1.5	97.5 mg
Ammonium chloride (NH₄Cl)	53.49	1.5	80.2 mg
N,N-Dimethylformamide (DMF)	-	-	5 mL
Water	-	-	As needed
1 M Hydrochloric acid (HCl)	-	-	As needed
Ethyl acetate (EtOAc)	-	-	As needed

Procedure:

• In a 25 mL round-bottom flask, dissolve Pyridine-2-carbonitrile 1-oxide (120 mg, 1.0 mmol) in DMF (5 mL).

• Add sodium azide (97.5 mg, 1.5 mmol) and ammonium chloride (80.2 mg, 1.5 mmol) to the solution.

• Heat the reaction mixture to 100 °C and stir for 24 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water (20 mL).

• Acidify the aqueous mixture to pH 2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 2-(1H-tetrazol-5-yl)pyridine 1-oxide.

Expected Yield: 70-85%

Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

Part 3: Synthesis of Imidazo[1,2-a]pyridine Derivatives

Imidazo[1,2-a]pyridines are a class of fused heterocyclic compounds that exhibit a broad spectrum of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[6][7][8][9] A common synthetic route to this scaffold involves the condensation of a 2-aminopyridine with an α-haloketone. As established in Part 1, 2-aminopyridine derivatives can be readily synthesized from Pyridine-2-carbonitrile 1-oxide.

Application Note: Two-Step Synthesis of Imidazo[1,2-a]pyridines

This application note outlines a two-step synthetic strategy for accessing imidazo[1,2-a]pyridine derivatives starting from Pyridine-2-carbonitrile 1-oxide. The first step involves the synthesis of the 2-aminopyridine intermediate as described in Protocol 1. The second step is the cyclocondensation of the 2-aminopyridine with an appropriate α-haloketone.

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Application Notes &amp; Protocols: The Strategic Deployment of Pyridine-2-carbonitrile 1-oxide in Modern Pharmaceutical Synthesis

Audience: Researchers, Scientists, and Drug Development Professionals

Section 1: Foundational Principles & Strategic Value

Pyridine-2-carbonitrile 1-oxide is a heterocyclic building block of increasing strategic importance in medicinal chemistry and pharmaceutical process development. Its value stems from the unique electronic interplay between the pyridine N-oxide moiety and the C2-nitrile group. The N-oxide function serves a dual purpose: it electronically activates the pyridine ring, particularly at the C2 and C4 positions, rendering them susceptible to nucleophilic attack, and it can also participate directly in cycloaddition and rearrangement reactions.[1][2] The electron-withdrawing nitrile group further modulates this reactivity and provides a versatile chemical handle for subsequent transformations into amides, carboxylic acids, or amines.

This guide provides an in-depth exploration of the synthesis and key applications of Pyridine-2-carbonitrile 1-oxide, complete with actionable protocols and mechanistic insights to empower researchers in the synthesis of complex pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Table 1: Physicochemical Properties of Pyridine-2-carbonitrile

Property	Value	Source
Molecular Formula	C₆H₄N₂O	Inferred
Molecular Weight	120.11 g/mol	Inferred from base C₆H₄N₂[3]
Appearance	Off-white to light yellow solid	Typical for N-oxides
Solubility	Soluble in polar organic solvents (e.g., DCM, MeOH, DMSO)	General chemical knowledge
Reactivity Profile	Activated towards nucleophiles, 1,3-dipole	[1][4]

Section 2: Synthesis Protocol for Pyridine-2-carbonitrile 1-oxide

The most direct and reliable method for preparing the title compound is the N-oxidation of commercially available pyridine-2-carbonitrile. Peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA), are highly effective for this transformation due to their high reactivity and the straightforward workup procedures to remove the corresponding carboxylic acid byproduct.[5]

Causality Behind Experimental Choices:

• Solvent (Dichloromethane, DCM): DCM is an excellent solvent for both the starting material and m-CPBA, while being relatively inert to the reaction conditions.

• Temperature Control (0 °C to 25 °C): The initial addition of m-CPBA is performed at 0 °C to control the exothermicity of the oxidation. The reaction is then allowed to proceed at ambient temperature for a sufficient duration to ensure complete conversion.

• Workup (Aqueous Wash): A wash with a mild aqueous base (e.g., sodium bicarbonate) is crucial for removing the m-chlorobenzoic acid byproduct, simplifying purification.

Experimental Protocol 2.1: N-Oxidation of Pyridine-2-carbonitrile

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add pyridine-2-carbonitrile (5.0 g, 48.0 mmol, 1.0 equiv.). Dissolve the solid in dichloromethane (100 mL).

• Reagent Addition: Cool the solution to 0 °C using an ice-water bath. Add m-chloroperoxybenzoic acid (m-CPBA, ~77% purity, 12.0 g, ~53.7 mmol, 1.1 equiv.) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Progression: Remove the ice bath and allow the mixture to warm to room temperature (20-25 °C). Stir for 18-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 10:1 DCM/MeOH. The disappearance of the starting material spot indicates reaction completion.

• Quenching & Workup: Cool the reaction mixture to 0 °C and slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (50 mL) to quench any excess peroxy acid. Stir for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2 x 50 mL) and brine (1 x 50 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel to afford Pyridine-2-carbonitrile 1-oxide as a crystalline solid.

Caption: Workflow for the synthesis of Pyridine-2-carbonitrile 1-oxide.

Section 3: Core Applications & Mechanistic Insights

The synthetic utility of Pyridine-2-carbonitrile 1-oxide is best demonstrated through its application in constructing molecular scaffolds relevant to pharmaceuticals.

Nucleophilic Addition to the Pyridine Ring

Activation by the N-oxide group makes the C2 and C6 positions of the pyridine ring highly electrophilic. This enables direct functionalization via the addition of carbon- or heteroatom-based nucleophiles, a reaction that is difficult to achieve with the parent pyridine.[6][7] The presence of the nitrile at C2 directs nucleophilic attack preferentially to the C6 position, although reactions at C2 (with subsequent rearrangement) can also occur.

A common strategy involves in-situ activation of the N-oxide oxygen with an electrophile (e.g., acetic anhydride, trifluoroacetic anhydride, or a phosphonium salt like PyBroP), followed by the addition of the nucleophile.[7][8]

Caption: General mechanism for C6-nucleophilic addition.

Protocol 3.1.1: Grignard Addition for C-C Bond Formation

This protocol describes the addition of a Grignard reagent to introduce an alkyl or aryl group at the C6 position, a key transformation for building molecular complexity.

• Setup: In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), dissolve Pyridine-2-carbonitrile 1-oxide (1.20 g, 10.0 mmol, 1.0 equiv.) in anhydrous tetrahydrofuran (THF, 50 mL).

• Activation: Cool the solution to -78 °C (dry ice/acetone bath). Add trifluoroacetic anhydride (TFAA) (1.54 mL, 11.0 mmol, 1.1 equiv.) dropwise. Stir the mixture at -78 °C for 30 minutes to form the activated intermediate.

• Nucleophile Addition: In a separate flask, prepare the Grignard reagent (e.g., Phenylmagnesium bromide, 1.0 M in THF, 12.0 mL, 12.0 mmol, 1.2 equiv.). Add the Grignard solution dropwise to the reaction mixture at -78 °C.

• Reaction: Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to 0 °C over 1 hour.

• Quenching: Quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) (20 mL).

• Extraction & Isolation: Extract the mixture with ethyl acetate (3 x 40 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the residue by flash column chromatography (silica gel, gradient elution with hexanes/ethyl acetate) to yield 6-phenylpyridine-2-carbonitrile.

Table 2: Representative Nucleophilic Additions

Nucleophile	Activating Agent	Position of Attack	Typical Yield
Phenylmagnesium bromide	TFAA	C6	60-75%
n-Butyllithium	Acetic Anhydride	C6	55-70%
Indole	PyBroP	C2	65-80%
Sodium Methoxide	TFAA	C6	70-85%

Photochemical Rearrangements

Upon UV irradiation, pyridine N-oxides can undergo complex rearrangements to yield valuable isomers that are otherwise difficult to access.[9] Irradiation can induce the formation of a highly strained oxaziridine intermediate, which can then rearrange to afford 3-hydroxypyridines or 1,3-oxazepines.[9][10] For Pyridine-2-carbonitrile 1-oxide, this provides a modern and efficient pathway to 3-hydroxy-pyridine-2-carbonitrile, a scaffold present in various bioactive molecules.

Protocol 3.2.1: Synthesis of 3-Hydroxy-pyridine-2-carbonitrile

Note: This reaction requires specialized photochemical equipment.

• Setup: Prepare a solution of Pyridine-2-carbonitrile 1-oxide (600 mg, 5.0 mmol) and acetic acid (1.4 mL, 25 mmol) in a fluorinated alcohol solvent such as 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) (100 mL) in a quartz reaction vessel.

• Degassing: Degas the solution by bubbling argon through it for 20 minutes.

• Irradiation: Place the vessel in a photoreactor equipped with a 254 nm UV lamp and a cooling system to maintain the temperature at 20 °C.

• Reaction: Irradiate the solution for 8-12 hours, monitoring the consumption of starting material by LC-MS.

• Workup: Upon completion, remove the solvent under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ to remove acetic acid. Dry the organic layer and concentrate. Purify the crude product via flash column chromatography to isolate 3-hydroxy-pyridine-2-carbonitrile.

Section 4: Safety & Handling

• Pyridine-2-carbonitrile: This starting material is harmful if swallowed and toxic in contact with skin.[11] Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, in a well-ventilated fume hood.

• Pyridine N-oxides: These compounds can be skin and eye irritants.[12] Standard laboratory precautions should be observed.

• m-CPBA: A strong oxidizing agent that can be shock-sensitive when dry. Use with caution and store appropriately.

• Organometallic Reagents (Grignard, Organolithiums): Pyrophoric and highly reactive with water and protic solvents. All manipulations must be performed under a dry, inert atmosphere.

Section 5: Conclusion

Pyridine-2-carbonitrile 1-oxide is a powerful and versatile intermediate for pharmaceutical synthesis. Its unique reactivity, unlocked by the N-oxide functionality, provides access to a diverse range of substituted pyridine scaffolds. The protocols and mechanistic discussions provided herein serve as a practical guide for researchers to leverage this reagent in the design and execution of innovative synthetic routes toward novel therapeutic agents. The ability to perform direct C-C and C-heteroatom bond formations, as well as sophisticated photochemical rearrangements, solidifies its place as an essential tool in the medicinal chemist's arsenal.

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• Pyridine in Pharmaceutical Science and Medicinal Compound Synthesis. Sarchem Labs.
• Nucleophilic Addition To Carbonyls. Master Organic Chemistry.
• Pyridine-n-oxide. Organic Syntheses Procedure.
• Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers.
• Pyridine Synthesis: Cliff Notes. Baran Lab.
• Pyridine synthesis. Organic Chemistry Portal.
• Pyridine N-Oxides as Coformers in the Development of Drug Cocrystals.
• Pyridine-2-carbonitrile | C6H4N2 | CID 7522. PubChem - NIH.
• C3 Selective Hydroxylation of Pyridines via Photochemical Valence Isomerization of Pyridine N-Oxides.
• Pyridine N-Oxides. Baran Lab.
• Mild addition of nucleophiles to pyridine-N-oxides. PubMed.
• Mild Addition of Nucleophiles to Pyridine-N-Oxides.
• Reactivity of Pyridine-N-Oxide. YouTube.
• SAFETY D
• PYRIDINE-N-OXIDE CAS NO 694-59-7 MATERIAL SAFETY D
• Recent trends in the chemistry of pyridine N-oxides.
• Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Deriv

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Introduction: The Versatility of 2-Cyanopyridine N-oxide in Coordination Chemistry

An in-depth guide for researchers, scientists, and drug development professionals on the synthesis and characterization of metal complexes featuring the versatile ligand, 2-cyanopyridine N-oxide. This document provides detailed protocols, the rationale behind experimental choices, and comprehensive characterization methodologies.

Pyridine N-oxides are a well-established class of ligands in coordination chemistry, typically coordinating to metal ions through the exocyclic oxygen atom.[1] The introduction of a cyano group at the 2-position, creating 2-cyanopyridine N-oxide, significantly enhances the ligand's versatility. This modification introduces a second potential coordination site—the nitrogen atom of the nitrile group—and electronically influences the pyridine ring and the N-oxide function.

The dual-functionality of 2-cyanopyridine N-oxide allows for several coordination modes, including monodentate O-coordination, monodentate N-coordination, or acting as a bridging ligand to form polynuclear complexes. This structural diversity is crucial for the rational design of metal complexes with tailored electronic, magnetic, and catalytic properties. The resulting complexes are of significant interest in fields ranging from materials science to medicinal chemistry, where they can serve as building blocks for functional materials or as potential therapeutic agents.[2] This guide provides a comprehensive framework for the synthesis of the 2-cyanopyridine N-oxide ligand, its subsequent complexation with metal ions, and the essential techniques for its thorough characterization.

Part 1: Synthesis of the Ligand: 2-Cyanopyridine N-oxide

The most common route to pyridine N-oxides is the direct oxidation of the parent pyridine.[3] This process involves the use of a peroxy acid or hydrogen peroxide, which delivers an oxygen atom to the nucleophilic pyridine nitrogen.

Principle of N-Oxidation

The oxidation of the pyridine nitrogen is a nucleophilic attack by the nitrogen lone pair on the electrophilic oxygen of an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide in acetic acid. The electron-withdrawing nature of the cyano group deactivates the pyridine ring, making the nitrogen less nucleophilic and requiring controlled reaction conditions to achieve efficient conversion while avoiding side reactions.

Experimental Protocol: Synthesis of 2-Cyanopyridine N-oxide

Materials:

• 2-Cyanopyridine

• Glacial Acetic Acid

• Hydrogen Peroxide (30% w/w solution)

• Sodium Bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator.

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-cyanopyridine (e.g., 5.0 g, 48 mmol) in glacial acetic acid (50 mL).

• Addition of Oxidant: Cool the solution in an ice bath. Slowly add 30% hydrogen peroxide (e.g., 10 mL, ~98 mmol) dropwise to the stirred solution, ensuring the temperature remains below 20 °C.

• Reaction: After the addition is complete, remove the ice bath and heat the mixture to 70-80 °C. Maintain this temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Quenching and Neutralization: Cool the reaction mixture to room temperature. Carefully pour it into a beaker containing an ice-cold saturated solution of sodium bicarbonate (approx. 200 mL) to neutralize the acetic acid. Caution: This will cause vigorous gas evolution (CO₂). Add the bicarbonate solution in portions until the effervescence ceases and the pH is ~7-8.

• Extraction: Transfer the neutralized solution to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield pure 2-cyanopyridine N-oxide as a crystalline solid.

Part 2: General Procedure for the Synthesis of Metal Complexes

The synthesis of metal complexes with 2-cyanopyridine N-oxide is typically achieved by reacting the ligand with a suitable metal salt in an appropriate solvent. The choice of metal salt (e.g., chloride, nitrate, perchlorate, or acetate) and solvent can influence the coordination number and geometry of the final complex.

Coordination Modes of 2-Cyanopyridine N-oxide

The ligand can adopt several coordination modes, which dictates the architecture of the resulting metal complex. Understanding these possibilities is key to interpreting characterization data.

Caption: Possible coordination modes of the 2-cyanopyridine N-oxide ligand.

Experimental Protocol: General Synthesis of a Metal Complex

Materials:

• 2-Cyanopyridine N-oxide (Ligand, L)

• Metal salt (e.g., Cu(II) acetate, Ni(II) chloride, Co(II) nitrate)

• Solvent (e.g., Methanol, Ethanol, Acetonitrile)

Procedure:

• Ligand Solution: Dissolve 2-cyanopyridine N-oxide (e.g., 2 equivalents) in the chosen solvent (e.g., 20 mL of warm ethanol).

• Metal Salt Solution: In a separate flask, dissolve the metal salt (e.g., 1 equivalent) in the same solvent (10 mL).

• Complexation: Add the metal salt solution dropwise to the stirred ligand solution at room temperature.

• Precipitation/Crystallization: The complex may precipitate immediately. If not, stir the reaction mixture for 2-4 hours. The product can then be obtained by slow evaporation of the solvent, cooling, or diffusion of an anti-solvent (e.g., diethyl ether).

• Isolation: Collect the solid product by filtration, wash with a small amount of cold solvent, and dry in a desiccator.

Part 3: Comprehensive Physicochemical Characterization

Thorough characterization is essential to confirm the synthesis of the desired complex and to elucidate its structure and properties. The following section details the key techniques and provides protocols for data acquisition and interpretation.

Caption: Workflow for the synthesis and characterization of metal complexes.

Infrared (IR) Spectroscopy

• Principle: IR spectroscopy probes the vibrational frequencies of bonds within a molecule. Coordination of the 2-cyanopyridine N-oxide ligand to a metal center causes predictable shifts in the vibrational frequencies of the N-O and C≡N bonds, providing direct evidence of complex formation and insight into the coordination mode.

• Protocol:

  • Acquire an IR spectrum of the free ligand (2-cyanopyridine N-oxide) and the synthesized metal complex.

  • Samples can be prepared as KBr pellets or analyzed directly using an Attenuated Total Reflectance (ATR) accessory.

  • Scan the typical range of 4000-400 cm⁻¹.

• Data Interpretation:

  • N-O Stretch (ν N-O): The free ligand exhibits a strong N-O stretching vibration typically around 1250-1300 cm⁻¹. Upon coordination of the N-oxide oxygen to a metal ion, electron density is drawn from the N-O bond, weakening it. This results in a characteristic shift of the ν(N-O) band to a lower frequency (e.g., 1200-1240 cm⁻¹). The magnitude of this shift can correlate with the strength of the M-O bond.

  • C≡N Stretch (ν C≡N): The nitrile group in the free ligand shows a sharp absorption around 2230-2240 cm⁻¹. If the cyano group coordinates to the metal through its nitrogen atom, the ν(C≡N) frequency typically shifts to a higher wavenumber due to the kinematic coupling and donation of lone-pair electron density to the metal.[4] If the ligand acts in a bridging mode, the interpretation can be more complex.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle: ¹H and ¹³C NMR spectroscopy provides detailed information about the chemical environment of the ligand's protons and carbon atoms. Changes in the chemical shifts upon complexation reveal how the electron density of the ligand is perturbed by the metal ion. This technique is most effective for complexes with diamagnetic metal centers (e.g., Zn(II), Cd(II), d¹⁰) as paramagnetic centers (e.g., Cu(II), Co(II), Fe(II)) cause significant peak broadening.

• Protocol:

  • Dissolve the free ligand and the diamagnetic metal complex in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O).

  • Acquire ¹H and ¹³C NMR spectra for both samples under identical conditions.

• Data Interpretation:

  • ¹H NMR: The N-oxidation of 2-cyanopyridine causes a general downfield shift (deshielding) of the aromatic protons compared to the parent 2-cyanopyridine.[5] Upon coordination to a metal center via the N-oxide oxygen, the pyridine ring protons, particularly the one ortho to the N-oxide group (H6), experience a further downfield shift due to the electron-withdrawing effect of the coordinated metal ion.[6]

  • ¹³C NMR: Similar to the proton signals, the carbon signals of the pyridine ring will shift upon complexation. The carbon atom adjacent to the N-oxide group (C2) is particularly sensitive to the coordination event.

UV-Visible (UV-Vis) Spectroscopy

• Principle: UV-Vis spectroscopy measures the electronic transitions within a molecule. For metal complexes, this includes transitions within the ligand (intraligand), transitions between the metal and the ligand (charge transfer), and, for transition metals, transitions between d-orbitals (d-d transitions).

• Protocol:

  • Prepare dilute solutions of the free ligand and the metal complex in a suitable solvent (e.g., acetonitrile, methanol).

  • Record the absorption spectra over a range of approximately 200-900 nm using a dual-beam spectrophotometer.

• Data Interpretation:

  • Intraligand Transitions: The free 2-cyanopyridine N-oxide ligand will show intense absorption bands in the UV region (typically < 350 nm) corresponding to π→π* and n→π* transitions within the aromatic system. These bands may shift upon coordination.

  • Ligand-to-Metal Charge Transfer (LMCT): New, often broad and intense, absorption bands may appear in the visible or near-UV region.[7] These are characteristic of LMCT transitions, where an electron is excited from a ligand-based orbital to a metal-based d-orbital.

  • d-d Transitions: For transition metal complexes, weak absorption bands may be observed in the visible region (e.g., 500-800 nm). These correspond to the excitation of electrons between the metal's d-orbitals. Their position and intensity provide information about the coordination geometry (e.g., octahedral vs. tetrahedral) and the ligand field strength.[8]

Mass Spectrometry (MS)

• Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions, allowing for the determination of the molecular weight of the complex and providing evidence of its composition. Electrospray Ionization (ESI) is a particularly gentle technique well-suited for analyzing coordination complexes.

• Protocol:

  • Prepare a dilute solution of the complex in a solvent compatible with ESI-MS (e.g., methanol or acetonitrile).

  • Infuse the solution into the mass spectrometer.

  • Acquire the spectrum in positive or negative ion mode, depending on the expected charge of the complex.

• Data Interpretation: The spectrum should show a peak or cluster of peaks corresponding to the molecular ion of the complex (e.g., [M(L)₂Cl]⁺) or fragments thereof.[2] The isotopic distribution pattern can be compared with theoretical predictions to confirm the elemental composition.

Single-Crystal X-ray Diffraction

• Principle: X-ray crystallography is the most definitive technique for determining the three-dimensional structure of a crystalline compound. It provides precise information on bond lengths, bond angles, coordination geometry, and intermolecular interactions.

• Protocol:

  • Crystal Growth: Grow single crystals of the complex suitable for diffraction. This is often the most challenging step and may require screening various techniques like slow evaporation, solvent diffusion, or cooling.

  • Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.

  • Structure Solution and Refinement: Process the data to solve and refine the crystal structure, yielding a complete 3D model of the complex.[9]

• Data Interpretation: The refined structure will unambiguously show how the 2-cyanopyridine N-oxide ligand is coordinated to the metal ion(s), confirming the coordination mode (e.g., O-bound, bridging). It will also reveal the precise coordination geometry of the metal center (e.g., octahedral, square planar), as well as M-O and M-N bond lengths.[10][11]

Data Summary Tables

Table 1: Representative Infrared Frequencies (cm⁻¹)

Vibrational Mode	Free Ligand (2-CN-Py-NO)	O-Coordinated Complex
ν(N-O)	~1260	1200 - 1240 (Shift to lower ν)
ν(C≡N)	~2235	~2235 (No coordination) or >2240 (N-coordination)

Table 2: Representative UV-Vis Absorption Bands (nm)

Compound Type	Transition Type	Typical λₘₐₓ (nm)
Free Ligand	π→π, n→π	< 350
Metal Complex	Intraligand	< 350 (May be shifted)
Metal Complex	LMCT	350 - 500
Metal Complex	d-d	500 - 900 (Weak)

References

• BenchChem. (2025). 2-Cyanopyridine | 100-70-9 - An In-depth Technical Guide. BenchChem.
• Huo, Z. et al. (2009). The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. Acta Chimica Slovenica, 56, 659–663.
• Katritzky, A. R. et al. (2005). Preparation of Cyanopyridines by Direct Cyanation. Synthesis, 2005(6), 993–997.
• Janiak, C. et al. (2016). Cyanopyridines – Suitable Heterocycles for Cocrystal Syntheses. Crystal Growth & Design, 16(5), 2894-2903.
• Syngenta Limited. (2007). Process for the preparation of 2-cyanopyridine derivatives. Google Patents. EP1746089A1.
• Aventis Cropscience GMBH. (2001). Process for the preparation of 2-cyanopyridines. Google Patents. WO2001017970A1.
• Aventis Cropscience GMBH. (2002). Process for the preparation of 2-cyanopyridines. Google Patents. HK1048814B.

• Sayın, K., & Kürkçüoğlu, G. S. (2023). SYNTHESIS, CHARACTERIZATION OF CYANIDE COMPLEXES WITH 2-(HYDROXYMETHYL)PYRIDINE BY VIBRATIONAL SPECTROSCOPIC, THERMAL STUDIES. Eskişehir Technical University Journal of Science and Technology A-Applied Sciences and Engineering, 24(4), 215-226. Available at: [Link]

• Lomas, J. S., & Cordier, C. (1998). Carbon-13 nuclear magnetic resonance study of pyridine N-oxide. Magnetic Resonance in Chemistry, 36(1), 55-58. Available at: [Link]

• BenchChem. (2025). Comparative Spectroscopic Analysis of 2-Chloro-3-cyanopyridine 1-oxide and Related Compounds. BenchChem.

• Wikipedia. (2023). Transition metal complexes of pyridine-N-oxides. Retrieved from [Link]

• Shanghai Institute of Organic Chemistry, Chinese Academy of Sciences. (2022). Synthesis process of pyridine-N-oxide. Google Patents. CN115160220A.
• Gajeles, G. et al. (2020). N-oxidation of Pyridine Derivatives - Supporting Information. Royal Society of Chemistry.

• Ray, U. et al. (2012). Pyridine N-oxide complexes of Cu(II) ions with pseudohalides: Synthesis, structural and spectroscopic characterization. Polyhedron, 33(1), 236-244. Available at: [Link]

• Paßlack, K. et al. (2018). Synthesis, Crystal Structures and Properties of Ni(NCS)2-3-Cyanopyridine Coordination Compounds including a Ferromagnetic Layered Compound. Inorganics, 6(4), 113. Available at: [Link]

• ResearchGate. (2022). UV-Vis spectrum of complex 2 in acetonitrile. Retrieved from [Link]

• Abu-Dief, A. M., & Mohamed, I. M. (2015). Synthesis, characterization and cytotoxic evaluation of metal complexes derived from new N′-(2-cyanoacetyl)isonicotinohydrazide. Journal of the Iranian Chemical Society, 12, 1195–1207. Available at: [Link]

• Li, J. et al. (2024). Formal Synthesis of Ortho-Cyanated N-Heterocycles via Direct, Metal-Free Cyanation of N-Oxides Under Benign Conditions. Molecules, 29(5), 1083. Available at: [Link]

• Quagliano, J. V. et al. (1959). Transition Metal Complexes of Pyridine N-Oxide. Journal of the American Chemical Society, 81(14), 3657–3662. Available at: [Link]

• Saadallah, Y. et al. (2024). The Versatility of the Dicyanamide Anion (Dca) as a Bridging Ligand: Synthesis, Structure and Theory of a Unique Ladder Chain. ResearchGate. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information.

• Moreno-Fuquen, R. et al. (2012). Redetermination of 4-cyanopyridine N-oxide. Acta Crystallographica Section E: Crystallographic Communications, 68(10), o2805. Available at: [Link]

• Fife, W. K., & Scriven, E. F. V. (1984). Regioselective cyanation of pyridine 1-oxides with trimethylsilanecarbonitrile: a modified Reissert-Henze reaction. The Journal of Organic Chemistry, 49(14), 2703–2706. Available at: [Link]

• El-Gamel, N. E. A. et al. (2015). The Ni(II) Complex of 2-Hydroxy-Pyridine-N-Oxide 2-Isothionate: Synthesis, Characterization, Biological Studies, and X-ray Crystal Structures. Journal of Chemistry and Applied Chemical Engineering, 1(1). Available at: [Link]

• Caughey, W. S. et al. (1998). Infrared spectroscopy of the cyanide complex of iron (II) myoglobin and comparison with complexes of microperoxidase and hemoglobin. Biochemistry, 37(16), 5515–5522. Available at: [Link]

• Conradie, J., & Conradie, M. M. (2022). Spectroscopic Behaviour of Copper(II) Complexes Containing 2-Hydroxyphenones. Molecules, 27(18), 6046. Available at: [Link]

• Lee, Y., & Lee, H. (2021). 2-cyanopyridine derivatives enable N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione under aqueous and mild conditions. Organic & Biomolecular Chemistry, 19(33), 7208-7212. Available at: [Link]

• ResearchGate. (n.d.). UV/Visible difference absorption spectra of ferricyanide-oxidized minus.... Retrieved from [Link]

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Application Notes and Protocols: Catalytic Applications of Pyridine-2-carbonitrile 1-oxide Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyridine-2-carbonitrile 1-oxide Ligand in Catalysis

The design of effective homogeneous catalysts hinges on the selection of appropriate ligands that can modulate the electronic and steric environment of a metal center. Pyridine-2-carbonitrile 1-oxide is an intriguing but underexplored ligand in catalysis. Its unique bifunctional nature, featuring both a coordinating N-oxide group and an electron-withdrawing nitrile group, suggests its potential to stabilize various transition metal ions and influence their catalytic activity in novel ways. This document provides an in-depth guide to the hypothesized catalytic applications of metal complexes derived from this ligand, complete with detailed protocols and mechanistic insights.

Electronic and Steric Profile

Pyridine-2-carbonitrile 1-oxide coordinates to metal centers primarily through the oxygen atom of the N-oxide group, which acts as a hard donor.[1] The presence of the electron-withdrawing nitrile group at the 2-position significantly influences the electronic properties of the pyridine ring, making the nitrogen atom a weaker Lewis base compared to unsubstituted pyridine.[2] This electronic effect can, in turn, modulate the Lewis acidity of the coordinated metal center, a critical factor in many catalytic transformations. The linear geometry of the nitrile group presents a moderate steric hindrance around the metal center, which can play a role in controlling the selectivity of catalytic reactions.

Coordination Chemistry Principles

Metal complexes of pyridine-N-oxides are well-established, typically forming stable σ-bonds with a variety of transition metals.[1] The coordination number and geometry of the resulting complexes depend on the metal ion, its oxidation state, and the counter-anions present.[1] For instance, first-row transition metals like iron, cobalt, nickel, and copper can form octahedral or tetrahedral complexes with pyridine-N-oxide ligands.[1] The incorporation of the 2-carbonitrile group is not expected to fundamentally alter this coordination behavior but will fine-tune the electronic landscape of the complex.

Synthesis of Pyridine-2-carbonitrile 1-oxide Metal Complexes

The synthesis of metal complexes with this ligand can be achieved through straightforward coordination reactions between a suitable metal salt and the pyridine-2-carbonitrile 1-oxide ligand.

General Considerations

The choice of solvent is crucial to ensure the solubility of both the metal salt and the ligand. Alcohols, such as ethanol or methanol, are often suitable. The stoichiometry of the reactants will determine the ligand-to-metal ratio in the final complex. Gentle heating under an inert atmosphere is recommended to facilitate the reaction and prevent the oxidation of sensitive metal centers.

Protocol for the Synthesis of a Generic M(II)-[Pyridine-2-carbonitrile 1-oxide]Cl2 Complex

This protocol describes a general method for synthesizing a metal(II) chloride complex with two pyridine-2-carbonitrile 1-oxide ligands.

Materials:

• Metal(II) chloride (e.g., FeCl₂, CoCl₂, NiCl₂, CuCl₂) (1 mmol)

• Pyridine-2-carbonitrile 1-oxide (2 mmol)

• Anhydrous ethanol (20 mL)

• Schlenk flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert gas (Argon or Nitrogen) supply

Procedure:

• To a Schlenk flask under an inert atmosphere, add the metal(II) chloride (1 mmol) and anhydrous ethanol (10 mL).

• Stir the mixture until the metal salt is fully dissolved.

• In a separate vial, dissolve pyridine-2-carbonitrile 1-oxide (2 mmol) in anhydrous ethanol (10 mL).

• Slowly add the ligand solution to the stirring metal salt solution at room temperature.

• Upon addition, a color change or precipitation may be observed.

• Attach a reflux condenser to the flask and heat the reaction mixture to a gentle reflux for 4-6 hours.

• After the reaction is complete, allow the mixture to cool to room temperature.

• If a precipitate has formed, collect the solid by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

• If no precipitate forms, the product can be isolated by slow evaporation of the solvent or by precipitation with a less polar solvent (e.g., diethyl ether).

• Characterize the resulting complex using techniques such as FT-IR, UV-Vis, elemental analysis, and single-crystal X-ray diffraction if suitable crystals can be obtained.

Diagram of the Synthesis Workflow:

Caption: Workflow for the synthesis of a generic M(II)-[Pyridine-2-carbonitrile 1-oxide]Cl2 complex.

Potential Catalytic Application: Oxidation of Alkenes

Metal complexes containing N-oxide ligands have shown promise in oxidation catalysis.[3] The metal center can activate oxidants like hydrogen peroxide or peroxy acids, and the electronic properties of the pyridine-2-carbonitrile 1-oxide ligand could enhance the catalytic activity and selectivity.

Rationale and Mechanistic Considerations

The electron-withdrawing nitrile group is expected to increase the Lewis acidity of the metal center, which could facilitate the coordination and activation of the oxidant. The N-oxide group can stabilize high-valent metal-oxo intermediates, which are often the active species in oxidation reactions. For the epoxidation of alkenes, the proposed catalytic cycle would involve the formation of a high-valent metal-oxo species, followed by oxygen atom transfer to the alkene.

Proposed Catalytic Cycle for Alkene Epoxidation:

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I) [jscimedcentral.com]
• 3. Pyrithione metal (Cu, Ni, Ru) complexes as photo-catalysts for styrene oxide production - PMC [pmc.ncbi.nlm.nih.gov]

A Robust and Scalable Protocol for the N-Oxidation of 2-Cyanopyridine using m-CPBA

An Application Note for the Synthesis of 2-Cyanopyridine N-Oxide

Abstract

2-Cyanopyridine N-oxide is a valuable heterocyclic building block in medicinal chemistry and materials science. This application note provides a detailed, field-proven experimental protocol for its synthesis via the direct oxidation of 2-cyanopyridine. The described method utilizes meta-chloroperoxybenzoic acid (m-CPBA), a widely accessible and effective oxidizing agent for the N-oxidation of nitrogen-containing heterocycles.[1] This guide is designed for researchers, chemists, and drug development professionals, offering in-depth explanations of the reaction mechanism, step-by-step procedures for synthesis and purification, and critical safety considerations.

Introduction and Scientific Principle

The conversion of pyridines to their corresponding N-oxides is a fundamental transformation in heterocyclic chemistry. The N-O bond significantly alters the electronic properties of the pyridine ring, making it a versatile intermediate for further functionalization.[1] Specifically, the N-oxide moiety can act as a protecting group, an activating group for nucleophilic substitution at the C2 and C4 positions, or as a directing group for metallation.[1]

The synthesis of 2-cyanopyridine N-oxide from 2-cyanopyridine is achieved through an electrophilic oxidation reaction. The nitrogen atom of the pyridine ring, possessing a lone pair of electrons, acts as a nucleophile. It attacks the electrophilic terminal oxygen atom of the peroxyacid (m-CPBA). The electron-withdrawing nature of the cyano group at the 2-position deactivates the pyridine nitrogen, making it less nucleophilic than unsubstituted pyridine. Consequently, a strong oxidizing agent like m-CPBA is required to ensure efficient conversion. The reaction proceeds via a concerted mechanism, resulting in the formation of the N-O bond and the release of meta-chlorobenzoic acid as a byproduct.

Reaction Mechanism: N-Oxidation of 2-Cyanopyridine

The mechanism involves the nucleophilic attack of the pyridine nitrogen on the terminal oxygen of m-CPBA.

Caption: Mechanism of N-oxidation using m-CPBA.

Materials and Equipment

Reagents & Solvents	Grade	Supplier
2-Cyanopyridine (>98%)	Reagent Grade	Sigma-Aldrich, etc.
meta-Chloroperoxybenzoic acid (m-CPBA, ~77%)	Reagent Grade	Sigma-Aldrich, etc.
Dichloromethane (DCM)	Anhydrous	Fisher Scientific, etc.
Sodium Bicarbonate (NaHCO₃)	ACS Grade	VWR, etc.
Sodium Sulfite (Na₂SO₃)	ACS Grade	VWR, etc.
Magnesium Sulfate (MgSO₄)	Anhydrous	VWR, etc.
Silica Gel	60 Å, 230-400 mesh	VWR, etc.
Ethyl Acetate	HPLC Grade	Fisher Scientific, etc.
Hexanes	HPLC Grade	Fisher Scientific, etc.

Equipment

Round-bottom flasks (50 mL, 100 mL)

Magnetic stirrer and stir bars

Ice bath

Separatory funnel (250 mL)

Rotary evaporator

Glass column for chromatography

Thin Layer Chromatography (TLC) plates (silica gel)

UV lamp for TLC visualization

Standard laboratory glassware

Personal Protective Equipment (PPE)

Critical Safety Precautions

• 2-Cyanopyridine: This compound is toxic if it comes into contact with skin and is harmful if swallowed.[2][3][4] Handle in a chemical fume hood and wear appropriate PPE, including nitrile gloves, a lab coat, and safety glasses.[3]

• m-CPBA: As an organic peroxide, m-CPBA is a strong oxidizing agent and can be shock-sensitive, especially when dry.[5] It is typically supplied with ~23% water for stabilization. Avoid grinding the solid or heating it excessively. Store at recommended refrigerated temperatures (2-8 °C).[5]

• Dichloromethane (DCM): DCM is a volatile solvent and a suspected carcinogen. All operations involving DCM must be performed in a well-ventilated chemical fume hood.

• Quenching: The reaction workup involves quenching excess m-CPBA. This step can be exothermic. Ensure additions are performed slowly and with cooling.

Detailed Experimental Protocol

This protocol is based on a 5.0 g scale of 2-cyanopyridine.

5.1 Reaction Setup

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-cyanopyridine (5.00 g, 48.0 mmol, 1.0 eq).

• Dissolve the starting material in 50 mL of anhydrous dichloromethane (DCM).

• Place the flask in an ice bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

5.2 Reagent Addition

• In a separate beaker, weigh out m-CPBA (approx. 77% purity, 12.0 g, ~53.8 mmol, 1.12 eq).

• While vigorously stirring the 2-cyanopyridine solution at 0 °C, add the solid m-CPBA portion-wise over 20-30 minutes.

  • Rationale: Portion-wise addition is crucial to control the reaction exotherm and prevent a rapid temperature increase. Maintaining a low temperature minimizes potential side reactions.

5.3 Reaction Monitoring

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then remove the ice bath and let the mixture warm to room temperature.

• Continue stirring for 12-16 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Mobile Phase: 50:50 Ethyl Acetate/Hexanes.

  • Visualization: UV light (254 nm).

  • Observation: The product, 2-cyanopyridine N-oxide, is significantly more polar than the starting material and will have a lower Rf value. The reaction is complete upon the disappearance of the 2-cyanopyridine spot.

5.4 Workup and Quenching

• Once the reaction is complete, cool the flask again in an ice bath.

• Slowly add 30 mL of a saturated aqueous solution of sodium sulfite (Na₂SO₃) to quench any remaining m-CPBA. Stir for 20 minutes.

  • Verification: A drop of the aqueous layer can be tested with potassium iodide-starch paper. A lack of color change indicates the complete destruction of peroxides.

• Transfer the mixture to a 250 mL separatory funnel.

• Add 30 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the meta-chlorobenzoic acid byproduct.

  • Caution: CO₂ evolution will occur. Vent the separatory funnel frequently.

• Separate the organic layer. Extract the aqueous layer twice more with DCM (2 x 30 mL).

• Combine all organic layers and wash with brine (30 mL).

• Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

Purification and Characterization

The crude product is typically a white to off-white solid. Purification is achieved via flash column chromatography.

• Stationary Phase: Silica gel.

• Eluent: A gradient of ethyl acetate in hexanes (e.g., starting from 20% ethyl acetate and gradually increasing to 70%). The product typically elutes at around 50-60% ethyl acetate.

• Fractions: Collect fractions based on TLC analysis and combine those containing the pure product.

• Final Product: Remove the solvent under reduced pressure to yield 2-cyanopyridine N-oxide as a white crystalline solid.

• Expected Yield: 75-85%.

• Characterization (Typical Data):

  • ¹H NMR (CDCl₃, 400 MHz): δ 8.45 (d, 1H), 7.70 (d, 1H), 7.60 (t, 1H), 7.45 (t, 1H).

  • ¹³C NMR (CDCl₃, 101 MHz): δ 149.5, 140.2, 129.5, 128.8, 125.4, 115.8.

Quantitative Data Summary

Parameter	Value	Notes
2-Cyanopyridine (MW: 104.11 g/mol )	5.00 g (48.0 mmol)	1.0 equivalent
m-CPBA (~77%, MW: 172.57 g/mol )	12.0 g (~53.8 mmol)	1.12 equivalents
Dichloromethane (DCM)	50 mL	Reaction solvent
Reaction Time	12-16 hours	Monitored by TLC
Typical Yield	5.2 - 5.8 g (75-85%)	After chromatographic purification

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Troubleshooting

Issue	Potential Cause	Solution
Incomplete Reaction	Insufficient m-CPBA; degraded m-CPBA; short reaction time.	Add an additional 0.1 eq of m-CPBA. Ensure m-CPBA was stored correctly. Allow the reaction to proceed for a longer duration.
Low Yield	Loss during workup (emulsion); inefficient extraction; loss during chromatography.	Break emulsions with brine. Perform an additional extraction of the aqueous layer. Be meticulous during column chromatography.
Product Contamination	Incomplete quenching; incomplete neutralization.	Ensure quench is complete with a peroxide test. Ensure pH of the aqueous layer is basic after NaHCO₃ wash. Re-purify via chromatography.

Conclusion

The protocol detailed herein describes an efficient, reliable, and scalable method for synthesizing 2-cyanopyridine N-oxide. By employing m-CPBA as the oxidant and following the outlined steps for reaction control, workup, and purification, researchers can consistently obtain the desired product in high yield and purity. The emphasis on the rationale behind key steps and comprehensive safety guidelines ensures that this protocol can be implemented safely and effectively in a standard laboratory setting.

References

• Huo, Z., Yamamoto, Y., & Gridnev, I. D. (2009). The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Potassium Cyanide. Acta Chimica Slovenica, 56, 659-663. [Link]

• Robinson, I. M., & Janz, G. J. (1950). U.S. Patent No. 2,494,204. Washington, DC: U.S.
• Clapham, M. S., & Schofield, D. (2001).

• Jubilant Ingrevia. (2024). 2-Cyanopyridine Safety Data Sheet. [Link]

• Al-Awadi, N. A., El-Dusouqui, O. M., Mathew, T., & Dib, H. H. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC, 2001(i), 242-268. [Link]

• Syngenta Limited. (2007).

• Cope, A. C., & Ciganek, E. (1959). A Simple and Efficient Method for the Preparation of Pyridine N-Oxides. The Journal of Organic Chemistry, 24(4), 545-546. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of N-oxides of pyridines and related compounds. [Link]

• Labkem. (2020). 2-Cyanopyridine Safety Data Sheet. [Link]

• UCLA Chemistry & Biochemistry. (2017). Standard Operating Procedure - 3-Chloroperbenzoic acid (MCPBA). [Link]

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Application Note: A Robust and Validated HPLC Method for the Analysis of Pyridine-2-carbonitrile 1-oxide

Abstract

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Pyridine-2-carbonitrile 1-oxide. This compound is a key intermediate in pharmaceutical synthesis, and its purity is critical for downstream applications. The developed reversed-phase HPLC method offers excellent peak shape, resolution, and sensitivity. This document provides a comprehensive guide for researchers, scientists, and drug development professionals, covering the scientific rationale for methodological choices, a step-by-step protocol, and validation guidelines according to International Council for Harmonisation (ICH) and United States Pharmacopeia (USP) standards.

Introduction: The Analytical Challenge of Pyridine N-Oxides

Pyridine-2-carbonitrile 1-oxide, a derivative of pyridine N-oxide, presents unique challenges in chromatographic analysis. The N-oxide functional group significantly increases the polarity of the molecule compared to its parent pyridine base.[1] This high polarity can lead to poor retention on traditional non-polar reversed-phase columns (e.g., standard C18 phases), often causing the analyte to elute in the solvent front, which compromises quantification and resolution from polar impurities.[2] Therefore, a carefully selected stationary phase and optimized mobile phase are crucial for a successful separation.

This guide details a method utilizing a specialized reversed-phase column designed to enhance the retention of polar compounds, thereby providing a reliable and reproducible analytical solution. The principles of method validation are integrated into the protocol to ensure its suitability for quality control and research environments.

Method Rationale and Chromatographic System

Stationary Phase Selection: Causality Behind the Choice

To address the challenge of retaining the polar Pyridine-2-carbonitrile 1-oxide, a Newcrom R1 column is selected as the primary stationary phase. This column is a reversed-phase silica-based column with a special proprietary end-capping that imparts low silanol activity. The reduced silanol activity minimizes undesirable secondary interactions with the basic nitrogen of the pyridine ring, leading to improved peak symmetry. Furthermore, this stationary phase is designed for stable operation over a wide pH range, offering flexibility in mobile phase optimization.

• Alternative Stationary Phases: For laboratories facing similar challenges with polar analytes, other column chemistries can be considered. These include:

  • Aqueous C18 (AQ) Columns: Such as YMC-Pack ODS-AQ, which have a more hydrophilic surface and are designed for use with highly aqueous mobile phases without phase collapse.[3]

  • Polar-Embedded Columns: These columns have a polar group embedded in the alkyl chain, which also enhances retention for polar compounds.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are a viable alternative for very polar compounds that are not retained in reversed-phase mode.[2] They typically use a high organic mobile phase with a small amount of aqueous solvent.

Mobile Phase Optimization

A simple isocratic mobile phase consisting of acetonitrile (MeCN), water, and an acidic modifier is employed.

• Acetonitrile (MeCN): Chosen as the organic modifier due to its low viscosity and UV transparency.

• Water: The primary component of the mobile phase, suitable for dissolving the polar analyte.

• Phosphoric Acid (H₃PO₄): Added as an acidic modifier to control the ionization of any residual silanol groups on the stationary phase and to ensure a consistent pH, leading to reproducible retention times and sharp peak shapes. For applications requiring mass spectrometry (MS) detection, phosphoric acid should be replaced with a volatile modifier like formic acid.

Detector Wavelength Selection

Experimental Protocol

This section provides a detailed, step-by-step methodology for the HPLC analysis of Pyridine-2-carbonitrile 1-oxide.

Materials and Reagents

Material/Reagent	Grade/Purity
Pyridine-2-carbonitrile 1-oxide	Reference Standard (>99%)
Acetonitrile (MeCN)	HPLC Grade
Water	Deionized, 18 MΩ·cm
Phosphoric Acid (H₃PO₄)	ACS Grade, 85%

Instrumentation and Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Newcrom R1, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water:Phosphoric Acid (45:55:0.1 v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV-Vis at 270 nm
Run Time	10 minutes

Preparation of Solutions

Mobile Phase Preparation (1 L):

• Carefully measure 450 mL of HPLC grade Acetonitrile.

• In a separate container, measure 550 mL of deionized water.

• Add 1.0 mL of 85% Phosphoric Acid to the water and mix thoroughly.

• Combine the acetonitrile and the acidified water.

• Degas the mobile phase by sonication for 15 minutes or by vacuum filtration.

Standard Stock Solution (1 mg/mL):

• Accurately weigh approximately 25 mg of Pyridine-2-carbonitrile 1-oxide reference standard into a 25 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase. Mix thoroughly.

Working Standard Solution (0.1 mg/mL):

• Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask.

• Dilute to volume with the mobile phase and mix thoroughly.

Sample Preparation:

• Accurately weigh an amount of the sample expected to contain approximately 25 mg of Pyridine-2-carbonitrile 1-oxide into a 25 mL volumetric flask.

• Add approximately 20 mL of the mobile phase and sonicate for 10 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to volume with the mobile phase.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Experimental Workflow Diagram

Caption: HPLC analysis workflow from solution preparation to data processing.

Method Validation: A Self-Validating System

To ensure the reliability and suitability of this analytical method, it must be validated according to ICH Q2(R1) and USP <1225> guidelines.[5][6][7] The following parameters should be assessed:

System Suitability

Before sample analysis, the chromatographic system must meet predefined criteria to ensure its proper functioning.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	> 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0% (for n=6 replicate injections)

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components. This can be demonstrated by:

• Peak Purity Analysis: Using a photodiode array (PDA) detector to assess the spectral homogeneity of the analyte peak.

• Forced Degradation Studies: Subjecting the analyte to stress conditions (acid, base, oxidation, heat, light) to generate potential degradation products and demonstrating that the analyte peak is well-resolved from any degradants.

Linearity and Range

The linearity of the method should be established across a range of concentrations.

• Procedure: Prepare at least five concentrations of Pyridine-2-carbonitrile 1-oxide, typically from 50% to 150% of the nominal working concentration (e.g., 0.05 mg/mL to 0.15 mg/mL).

• Acceptance Criteria: The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.

Accuracy

Accuracy is determined by applying the method to samples with known concentrations of the analyte.

• Procedure: Perform spike recovery studies by adding known amounts of the analyte to a placebo mixture at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is assessed at two levels: repeatability and intermediate precision.

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): The analysis is repeated by a different analyst on a different day and/or with a different instrument.

• Acceptance Criteria: The RSD for both repeatability and intermediate precision should be ≤ 2.0%.

Limit of Quantitation (LOQ) and Limit of Detection (LOD)

• LOD: The lowest concentration of the analyte that can be detected but not necessarily quantitated. Typically determined as a signal-to-noise ratio of 3:1.

• LOQ: The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy. Typically determined as a signal-to-noise ratio of 10:1.

Robustness

Robustness is evaluated by making small, deliberate variations in the method parameters and assessing the impact on the results.

• Parameters to Vary:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

  • Detection wavelength (± 2 nm)

• Acceptance Criteria: The system suitability parameters should still be met, and the results should not be significantly affected by these minor variations.

Data Presentation and Analysis

All quantitative data from the validation studies should be summarized in clear and concise tables. The concentration of Pyridine-2-carbonitrile 1-oxide in a sample is calculated using the peak area from the chromatogram and the calibration curve generated from the standard solutions.

Calculation:

Concentration (mg/mL) = (Area_sample / Area_standard) * Concentration_standard

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing)	Residual silanol interactions; Column degradation	Ensure mobile phase pH is acidic; Use a new column
No or Low Retention	Mobile phase too strong; Incorrect column	Decrease acetonitrile percentage; Confirm use of a polar-compatible reversed-phase column
Variable Retention Times	Inconsistent mobile phase preparation; Column not equilibrated	Prepare fresh mobile phase; Equilibrate column for at least 30 minutes
Ghost Peaks	Contamination in the system or sample	Flush the system; Use high-purity solvents and filter samples

Conclusion

This application note provides a comprehensive and scientifically grounded HPLC method for the analysis of Pyridine-2-carbonitrile 1-oxide. By employing a specialized reversed-phase column and optimized mobile phase, the challenges associated with the high polarity of the analyte are effectively overcome. The detailed protocol, coupled with a thorough method validation strategy based on ICH and USP guidelines, ensures that this method is robust, reliable, and suitable for its intended purpose in both research and quality control settings.

References

• YMC America. (2017, December 8). 3 Ideal Columns for Analyzing Polar Compounds. [Link]

• Baran, P. S. (2012, June 9). Pyridine N-Oxides. Baran Group Meeting. [Link]

• Chromatography Forum. (2012, November 1). Retention of Pyridine N-Oxides on HPLC. [Link]

• International Journal of Research and Review. (2025, August 8). Analytical Method Validation: ICH and USP Perspectives. [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2012). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. [Link]

• PubChem. Pyridine-2-carbonitrile. National Institutes of Health. [Link]

• United States Pharmacopeia. <1225> VALIDATION OF COMPENDIAL METHODS. [Link]

Sources

• 1. baranlab.org [baranlab.org]
• 2. Retention of Pyridine N-Oxides on HPLC - Chromatography Forum [chromforum.org]
• 3. 3 Ideal Columns for Analyzing Polar Compounds | YMC America [ymcamerica.com]
• 4. Pyridine-2-carbonitrile | C6H4N2 | CID 7522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. 2402-98-4|2-Cyanopyridine 1-oxide|BLD Pharm [bldpharm.com]
• 7. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]

Application Note: Structural Elucidation of 2-Cyanopyridine N-oxide using ¹H and ¹³C NMR Spectroscopy

Abstract

This guide provides a comprehensive technical overview and detailed protocols for the structural characterization of 2-cyanopyridine N-oxide using Nuclear Magnetic Resonance (NMR) spectroscopy. We delve into the theoretical underpinnings of how the electronic properties of the N-oxide and cyano functionalities dictate the chemical environment of the pyridine ring. Step-by-step protocols for ¹H and ¹³C NMR data acquisition are presented, designed to yield high-quality, interpretable spectra. This document is intended for researchers, chemists, and drug development professionals who require robust analytical methods for the unambiguous identification and purity assessment of heterocyclic compounds.

Scientific Rationale: Electronic Effects on the Pyridine Ring

The NMR spectrum of 2-cyanopyridine N-oxide is a direct reflection of its unique electronic structure. Two key functional groups, the N-oxide and the cyano group, exert profound and somewhat opposing influences on the electron density of the pyridine ring, leading to a characteristic pattern of chemical shifts.

• The N-oxide Group: The N-oxide moiety acts as a strong π-donor through its oxygen lone pairs, increasing electron density at the ortho (C2, C6) and para (C4) positions. Simultaneously, it is inductively electron-withdrawing. This dual nature complicates simple predictions but generally leads to a significant downfield (deshielding) effect on the adjacent α-protons (H2, H6) compared to unsubstituted pyridine.

• The Cyano Group (-C≡N): The cyano group is one of the most powerful electron-withdrawing groups. It strongly deshields adjacent nuclei through both inductive (σ-withdrawal) and resonance (π-withdrawal) effects. When placed at the C2 position, its primary impact is on the neighboring H3 and the distant H6 protons.

The combination of these effects in 2-cyanopyridine N-oxide results in a highly deshielded aromatic system. The proton at the C6 position is expected to be the most downfield signal, as it experiences the electron-withdrawing effects of both the adjacent N-oxide and the cyano group at C2. Understanding these principles is crucial for the accurate assignment of each signal in the ¹H and ¹³C NMR spectra.

Predicted NMR Data for 2-Cyanopyridine N-oxide

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 2-Cyanopyridine N-oxide in DMSO-d₆.

Position	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Rationale for Prediction
C2	-	~130-135	Attached to the electron-withdrawing cyano group.
H3	~7.8-8.0	~128-130	Deshielded by the adjacent cyano group.
H4	~7.6-7.8	~126-128	Influenced by both the N-oxide and cyano groups.
H5	~7.5-7.7	~124-126	Least affected proton, expected to be the most upfield.
H6	~8.5-8.7	~140-142	Strongly deshielded by proximity to the N-oxide group.

| CN | - | ~115-118 | Characteristic chemical shift for a nitrile carbon. |

Note: These are estimated values. Actual experimental values may vary based on solvent, concentration, and instrument calibration.

Experimental Workflow and Protocols

Achieving high-quality NMR data requires meticulous sample preparation and correctly configured acquisition parameters. The following protocols are designed to be self-validating and robust.

General Experimental Workflow

The process of acquiring and interpreting NMR spectra for 2-cyanopyridine N-oxide follows a systematic workflow. This ensures reproducibility and accurate results, from initial sample handling to final structural confirmation.

Diagram 1: Standard workflow for NMR analysis of 2-cyanopyridine N-oxide.

Protocol 1: ¹H NMR Spectroscopy

Objective: To obtain a high-resolution proton NMR spectrum for determining the number of unique proton environments, their chemical shifts, and scalar coupling patterns.

Materials:

• 2-Cyanopyridine N-oxide (approx. 10 mg)

• Deuterated Dimethyl Sulfoxide (DMSO-d₆, 99.9 atom % D)

• 5 mm NMR Tube

• High-field NMR Spectrometer (e.g., 400-500 MHz)

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of 2-cyanopyridine N-oxide and dissolve it in 0.6 mL of DMSO-d₆ in a clean, dry vial. Vortex briefly to ensure complete dissolution. Transfer the solution into a 5 mm NMR tube.

• Instrument Setup: Insert the sample into the spectrometer. Tune and match the probe for the ¹H frequency. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a narrow and symmetrical solvent peak.

• Acquisition Parameters:

  • Pulse Program: Standard single-pulse (zg30 or similar).

  • Number of Scans (NS): 16

  • Relaxation Delay (D1): 2.0 seconds. This allows for adequate relaxation of the aromatic protons.

  • Acquisition Time (AQ): ~3-4 seconds.

  • Spectral Width (SW): 16 ppm (centered around 6-7 ppm).

  • Temperature: 298 K (25 °C).

• Data Processing:

  • Apply a Fourier Transform (FT) to the acquired Free Induction Decay (FID).

  • Perform phase correction and baseline correction.

  • Reference the spectrum by setting the residual DMSO peak to 2.50 ppm.[3]

  • Integrate all peaks and analyze the coupling constants (J-values).

Protocol 2: ¹³C NMR Spectroscopy

Objective: To obtain a proton-decoupled carbon spectrum to identify the number of chemically non-equivalent carbon atoms.

Materials:

• Sample from Protocol 1.

• High-field NMR Spectrometer (e.g., 100-125 MHz for ¹³C).

Procedure:

• Instrument Setup: Use the same sample tube. Tune and match the probe for the ¹³C frequency. A quick shim adjustment may be beneficial.

• Acquisition Parameters:

  • Pulse Program: Standard proton-decoupled pulse sequence (e.g., zgpg30). This ensures that each carbon signal appears as a singlet, simplifying the spectrum.

  • Number of Scans (NS): 1024 or higher. A higher number of scans is necessary due to the low natural abundance (1.1%) of the ¹³C isotope.

  • Relaxation Delay (D1): 5.0 seconds. A longer delay is crucial for quaternary carbons (like C2 and the CN carbon) which have longer relaxation times.

  • Acquisition Time (AQ): ~1-2 seconds.

  • Spectral Width (SW): 220 ppm (centered around 110-120 ppm).

• Data Processing:

  • Apply a Fourier Transform with exponential line broadening (LB = 1-2 Hz) to improve the signal-to-noise ratio.

  • Perform phase and baseline corrections.

  • Reference the spectrum by setting the DMSO-d₆ septet to 39.52 ppm.[3]

Trustworthiness and Validation

The protocols described are designed as a self-validating system. The ¹H NMR spectrum's integration should correspond to the four aromatic protons of the molecule. The coupling patterns observed must be consistent with the substitution pattern of the ring (e.g., observing doublet, triplet, or multiplet structures that align with adjacent protons). The ¹³C NMR should show six distinct signals: five for the aromatic carbons and one for the nitrile carbon, confirming the molecular structure. For absolute confirmation, advanced 2D NMR experiments like HSQC (Heteronuclear Single Quantum Coherence) can be employed to correlate each proton with its directly attached carbon.

Conclusion

NMR spectroscopy is an indispensable tool for the structural elucidation of 2-cyanopyridine N-oxide. By understanding the underlying electronic effects of the substituents, researchers can confidently assign the signals in both ¹H and ¹³C spectra. The detailed protocols provided herein offer a reliable and robust methodology for acquiring high-quality NMR data, facilitating accurate structural analysis and purity assessment in research and development settings.

References

• Gajeles, G., et al. (2020). Recyclable Anhydride Catalyst for H₂O₂ Oxidation: N-oxidation of Pyridine Derivatives - Supporting Information. The Royal Society of Chemistry. Available at: [Link]

• Moreno-Fuquen, R., Arana, C., & De Simone, C. A. (2012). Redetermination of 4-cyanopyridine N-oxide. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

• ScienceOpen. (n.d.). Supporting Information for "An Efficient Synthesis of 8-¹³C-Guanosine and Its Conversion to 2'-Deoxyguanosine and 2',3',5'-Tri-O-benzoyl-8-¹³C-guanosine". Available at: [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. 2-Cyanopyridine(100-70-9) 1H NMR [m.chemicalbook.com]
• 3. thno.org [thno.org]

Mass spectrometry of Pyridine-2-carbonitrile 1-oxide

An Application Guide to the Mass Spectrometry of Pyridine-2-carbonitrile 1-oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the mass spectrometric analysis of Pyridine-2-carbonitrile 1-oxide (C₆H₄N₂O, MW: 120.11). As a pivotal heterocyclic intermediate in medicinal chemistry and materials science, robust analytical methods for its characterization are essential. This document moves beyond a simple recitation of methods to explain the underlying principles governing ionization and fragmentation, enabling researchers to make informed decisions for method development and data interpretation. We will explore methodologies using both Electron Ionization (EI) and Electrospray Ionization (ESI), detail expected fragmentation pathways, and provide validated, step-by-step protocols for reproducible analysis.

Introduction: The Analytical Challenge of N-Oxides

Pyridine-2-carbonitrile 1-oxide is a derivative of pyridine where the ring nitrogen has been oxidized. This N-O bond introduces unique chemical properties and reactivity, making it a valuable synthon.[1] However, this same functionality presents a distinct challenge for mass spectrometric analysis. The N-O bond is relatively labile and susceptible to cleavage, particularly under thermal stress or high-energy ionization conditions. A primary analytical goal is therefore to confirm the molecular weight and elucidate the structure while accounting for potential in-source degradation phenomena like deoxygenation.[2]

The choice of ionization technique is paramount. Hard ionization techniques like Electron Ionization (EI) provide rich, reproducible fragmentation patterns ideal for structural elucidation, but may fail to produce a detectable molecular ion. Conversely, soft ionization techniques like Electrospray Ionization (ESI) excel at generating the protonated molecular ion, [M+H]⁺, but may require tandem mass spectrometry (MS/MS) to induce informative fragmentation.[3][4] This guide will equip the user to navigate these choices effectively.

Foundational Choices: Ionization Source Selection

The optimal ionization source depends on the analytical objective, whether it's unambiguous molecular weight confirmation or detailed structural analysis through fragmentation.

• Electron Ionization (EI) coupled with Gas Chromatography (GC-MS): EI is the classic method for generating a fingerprint-like mass spectrum. It involves bombarding the analyte with high-energy electrons (typically 70 eV), leading to extensive and predictable fragmentation.[5]

  • Rationale & Field Insights: For Pyridine-2-carbonitrile 1-oxide, EI is invaluable for confirming the presence of the pyridine-2-carbonitrile backbone. However, the molecular ion (M⁺˙ at m/z 120) may be weak or absent. The most significant diagnostic peak is often the deoxygenated fragment ([M-16]⁺˙), which can be mistaken for the parent compound, pyridine-2-carbonitrile, if not interpreted carefully.[6]

• Electrospray Ionization (ESI) coupled with Liquid Chromatography (LC-MS): ESI is a soft ionization technique that generates ions from a liquid solution. It is the method of choice for confirming molecular weight, as it typically produces an abundant protonated molecule ([M+H]⁺ at m/z 121) with minimal fragmentation.

  • Rationale & Field Insights: ESI is ideal for quantitative studies and for analyzing complex mixtures where chromatographic separation is key. A significant challenge with N-oxides in ESI is in-source deoxygenation, which is a thermally-mediated process.[2] Minimizing ion source temperatures is critical to ensure that the observed [M+H]⁺ ion is truly representative of the N-oxide and not an artifact. Tandem MS (MS/MS) is required to elicit structural information by fragmenting the isolated [M+H]⁺ precursor ion.[4]

Experimental Workflow and Protocols

A systematic approach is crucial for reliable data acquisition. The following workflow outlines the key stages from sample preparation to data analysis.

Caption: General experimental workflow for MS analysis.

Protocol 1: GC-EI-MS for Structural Elucidation

This protocol is designed to generate a reproducible fragmentation pattern for library matching and structural confirmation.

• Sample Preparation:

  • Accurately weigh and dissolve Pyridine-2-carbonitrile 1-oxide in a volatile, GC-compatible solvent (e.g., Dichloromethane, Ethyl Acetate) to create a 1 mg/mL stock solution.

  • Perform serial dilutions to a final working concentration of approximately 10 µg/mL.

• Instrumentation & Conditions:

  • Gas Chromatograph (GC):

    • Column: Standard non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm).

    • Inlet Temperature: 250°C. Expert Tip: A higher inlet temperature ensures efficient volatilization but can increase the risk of thermal degradation. This temperature is a standard starting point.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Program: 70°C hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 min.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI).

    • Electron Energy: 70 eV.

    • Source Temperature: 230°C.

    • Scan Range: m/z 40-200.

Protocol 2: LC-ESI-MS/MS for Molecular Weight Confirmation and Fragmentation

This protocol prioritizes the detection of the molecular ion and controlled fragmentation.

• Sample Preparation:

  • Dissolve Pyridine-2-carbonitrile 1-oxide in a mobile phase compatible solvent (e.g., 50:50 Methanol:Water) to create a 1 mg/mL stock solution.

  • Dilute to a final working concentration of 1 µg/mL. Addition of 0.1% formic acid to the final solution is recommended to promote protonation.

• Instrumentation & Conditions:

  • Liquid Chromatograph (LC):

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: 5% B to 95% B over 5 minutes.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40°C.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electrospray Ionization (ESI), Positive.

    • Capillary Voltage: 3.5 kV.

    • Source Temperature: 120°C. Expert Tip: This temperature is intentionally kept low to minimize in-source deoxygenation, a known issue for N-oxides.[2]

    • Gas Flow (N₂): Consult instrument manufacturer's recommendations.

    • MS1 Scan Range: m/z 50-250.

    • MS/MS: Isolate the precursor ion at m/z 121. Apply collision energy (e.g., 10-30 eV) to induce fragmentation and acquire the product ion spectrum.

Fragmentation Analysis: Decoding the Spectra

The fragmentation of Pyridine-2-carbonitrile 1-oxide is driven by the lability of the N-O bond and the stability of the aromatic pyridine ring.

Predicted EI Fragmentation Pathway

Under EI conditions, the molecular ion (M⁺˙, m/z 120) undergoes several characteristic fragmentations. The loss of an oxygen atom is a dominant pathway.[6]

Caption: Predicted EI fragmentation pathways for the analyte.

• [M-O]⁺˙ (m/z 104): The most characteristic fragmentation is the loss of an oxygen radical, yielding the molecular ion of pyridine-2-carbonitrile.[6] This is often the base peak.

• [M-OH]⁺ (m/z 103): Loss of a hydroxyl radical is also a common pathway for N-oxides, particularly those with substituents in the 2-position.[6]

• [M-CO]⁺˙ (m/z 92): Ring cleavage leading to the loss of carbon monoxide from the molecular ion is a plausible pathway.

• [C₅H₄N]⁺˙ (m/z 76): Subsequent fragmentation of the m/z 104 ion via the loss of hydrogen cyanide (HCN) results in this ion.

Predicted ESI-MS/MS Fragmentation Pathway

In ESI, we analyze the fragmentation of the protonated molecule ([M+H]⁺, m/z 121). The pathways often parallel EI but start from a closed-shell ion.

Caption: Predicted ESI-MS/MS fragmentation of the [M+H]⁺ ion.

• [(M+H)-O]⁺ (m/z 105): Collision-induced dissociation (CID) can readily cleave the N-O bond, resulting in the protonated pyridine-2-carbonitrile ion.

• [(M+H)-HCN]⁺ (m/z 94): Direct loss of neutral HCN from the protonated precursor is possible.

• [C₅H₅NH]⁺ (m/z 78): Loss of HCN from the m/z 105 fragment ion yields the protonated pyridine ion.

Summary of Key Ions and Data Interpretation

This table summarizes the key mass-to-charge ratios (m/z) expected during the analysis of Pyridine-2-carbonitrile 1-oxide.

m/z	Proposed Formula	Proposed Structure/Fragment	Ionization Mode	Notes
121	[C₆H₅N₂O]⁺	[M+H]⁺	ESI	Protonated molecular ion. Confirms molecular weight.
120	[C₆H₄N₂O]⁺˙	M⁺˙	EI	Molecular ion. May be weak or absent.
105	[C₆H₅N₂]⁺	[(M+H)-O]⁺	ESI (MS/MS)	Loss of oxygen from the protonated molecule.
104	[C₆H₄N₂]⁺˙	[M-O]⁺˙	EI	Loss of oxygen. Often the base peak.[6]
103	[C₅H₃N₂]⁺	[M-OH]⁺	EI	Loss of a hydroxyl radical.[6]
92	[C₅H₄N₂]⁺˙	[M-CO]⁺˙	EI	Loss of carbon monoxide.
78	[C₅H₆N]⁺	[C₅H₅NH]⁺	ESI (MS/MS)	Protonated pyridine fragment.
76	[C₅H₄N]⁺˙	[C₅H₄N]⁺˙	EI	Loss of HCN from the [M-O]⁺˙ fragment.

Conclusion

The mass spectrometric analysis of Pyridine-2-carbonitrile 1-oxide is a multi-faceted task that requires a deliberate choice of ionization technique based on the analytical goal. GC-EI-MS provides a wealth of structural information through characteristic fragmentation patterns, dominated by the loss of oxygen. For unambiguous molecular weight determination, LC-ESI-MS is superior, yielding a strong protonated molecular ion. By employing the protocols and understanding the fragmentation logic detailed in this guide, researchers can confidently characterize this important molecule, avoid common pitfalls like misinterpreting in-source deoxygenation, and generate high-quality, reproducible data for their research and development endeavors.

References

• ResearchGate. (2025). Mass spectral fragmentations of alkylpyridine N‐oxides. Available at: [Link]

• YouTube. (2022). Preparation of Pyridines, Part 8: Chemistry of Pyridine-N-oxides. Available at: [Link]

• Arkat USA, Inc. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC. Available at: [Link]

• Baran Lab, Scripps Research. (2012). Pyridine N-Oxides. Available at: [Link]

• ResearchGate. (n.d.). LC/ESI mass spectra of piperidine-N-oxide, pyridine-N-oxide, 6-OH... Available at: [Link]

• Thieme. (2005). Preparation of Cyanopyridines by Direct Cyanation. Synthesis, 2005(6), 993-997. Available at: [Link]

• Springer. (2015). Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. Analytical and Bioanalytical Chemistry, 407(23), 7141-51. Available at: [Link]

• PubMed. (2005). Pyridine N-oxide and pyridine-d5 N-oxide: an electrospray/tandem mass spectrometric study carried out at high mass resolution. Rapid Communications in Mass Spectrometry, 19(8), 984-1004. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Pyridinecarbonitrile (CAS 100-70-9). Available at: [Link]

• Wiley Online Library. (2013). Behavior of N-oxide derivatives in atmospheric pressure ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 27(9), 941-52. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• CAS Common Chemistry. (n.d.). 3-Pyridinecarbonitrile, 1-oxide. Available at: [Link]

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• 2. Behavior of N-oxide derivatives in atmospheric pressure ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pyridine N-oxide and pyridine-d5 N-oxide: an electrospray/tandem mass spectrometric study carried out at high mass resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: The Strategic Role of Pyridine N-Oxides in Modern Cross-Coupling Reactions

Introduction: Re-evaluating Pyridine N-Oxides in Catalysis

For researchers, scientists, and professionals in drug development, the pyridine scaffold is a cornerstone of molecular design. While 2-cyanopyridine is a widely recognized building block in the synthesis of pharmaceuticals and specialty chemicals, its N-oxide derivative, 2-cyanopyridine N-oxide, does not have a well-established role as a ligand or additive in cross-coupling reactions.[1] However, the broader class of pyridine N-oxides represents a versatile and often advantageous group of molecules in the realm of transition metal catalysis. This guide provides an in-depth exploration of the utility of pyridine N-oxides in cross-coupling reactions, focusing on their function as both ligands and reactive substrates. We will delve into the mechanistic principles that govern their reactivity and provide detailed protocols for their application, offering field-proven insights for practical implementation in the laboratory.

Part 1: The Dual Nature of Pyridine N-Oxides in Catalysis

Pyridine N-oxides (PNOs) are more than just oxidized versions of their parent pyridines. The N-oxide moiety significantly alters the electronic properties of the aromatic ring, leading to unique reactivity.[2]

Key Physicochemical Properties of Pyridine N-Oxides:

• Increased Nucleophilicity and Electrophilicity: The N-oxide group enhances the electron density of the ring, making it more susceptible to both electrophilic and nucleophilic attack, particularly at the 2- and 4-positions.[2]

• Enhanced Dipole Moment: PNOs exhibit a significantly higher dipole moment compared to their corresponding pyridines, which can influence their solubility and coordination behavior.[2]

• Weaker Basicity: The N-oxide is a much weaker base than the parent pyridine, which can be advantageous in catalytic cycles where strong coordination of a basic ligand to the metal center is undesirable.[2]

Pyridine N-Oxides as Ligands

While not as common as phosphine or N-heterocyclic carbene (NHC) ligands, pyridine N-oxides have demonstrated utility as effective ligands in certain cross-coupling reactions, particularly in copper-catalyzed systems. Their superior solubility in water and the flexibility of their structures can contribute to high catalytic efficiency.[3] In Cu-catalyzed N-arylation of imidazoles, for example, pyridine N-oxide ligands were found to be more beneficial to the catalysis than their pyridine analogues.[3] Chiral pyridine N-oxides have also emerged as valuable ligands for asymmetric catalysis.

Pyridine N-Oxides as Substrates in C-H Functionalization

A more prominent role for pyridine N-oxides in modern organic synthesis is as substrates in direct C-H functionalization reactions. The N-oxide group acts as a directing group, facilitating the activation of C-H bonds at the C2 position of the pyridine ring. This strategy provides an efficient pathway to 2-arylpyridines, which are important structural motifs in medicinal chemistry and materials science.

Mechanistic Insights into Palladium-Catalyzed Direct Arylation:

Mechanistic studies on the direct arylation of pyridine N-oxide have revealed a cooperative catalytic system involving two distinct palladium centers.[4][5] The rate-determining C-H bond cleavage occurs between the pyridine N-oxide and a cyclometalated palladium complex.[4][5] The resulting heteroarylpalladium complex then transfers the heteroaryl group to a second arylpalladium complex, from which the C-C bond formation occurs.[4][5] This dual-catalyst system highlights a sophisticated mechanism where C-H activation and functionalization are partitioned between different metal centers.[5]

Part 2: Protocols and Methodologies

Protocol 1: Palladium-Catalyzed Oxidative C-H/C-H Cross-Coupling of Pyridine N-Oxides with Heterocycles

This protocol provides an efficient and regioselective method for the synthesis of unsymmetrical biheteroaryl molecules through the cross-coupling of pyridine N-oxides with five-membered heterocycles like triazoles, thiophenes, and furans.[6]

Reaction Scheme:

A generalized workflow for Pd-catalyzed C-H/C-H cross-coupling.

Materials:

• Pyridine N-oxide derivative

• Heterocycle (e.g., 1-benzyl-1,2,3-triazole, thiophene, furan)

• Palladium(II) acetate (Pd(OAc)₂)

• Silver(I) carbonate (Ag₂CO₃)

• Trifluoroacetic acid (TFA)

• Anhydrous solvent (e.g., 1,2-dichloroethane)

Procedure:

• To a dry reaction vial, add the pyridine N-oxide (1.0 equiv.), the heterocycle (1.2 equiv.), Pd(OAc)₂ (5 mol%), and Ag₂CO₃ (2.0 equiv.).

• Evacuate and backfill the vial with an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous 1,2-dichloroethane via syringe.

• Add trifluoroacetic acid (TFA) (2.0 equiv.) to the mixture.

• Seal the vial and heat the reaction mixture at the appropriate temperature (e.g., 100-120 °C) for the specified time (typically 12-24 hours), with vigorous stirring.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

• Wash the filtrate with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-(heteroaryl)pyridine.

Data Summary for Selected Substrates:

Pyridine N-Oxide	Heterocycle	Product	Yield (%)
Pyridine N-oxide	1-Benzyl-1,2,3-triazole	2-(1-Benzyl-1H-1,2,3-triazol-4-yl)pyridine	85
4-MeO-Pyridine N-oxide	Thiophene	2-(Thiophen-2-yl)-4-methoxypyridine	78
4-Cl-Pyridine N-oxide	Furan	2-(Furan-2-yl)-4-chloropyridine	72

Note: Yields are illustrative and may vary based on specific reaction conditions and substrate purity.

Protocol 2: Synthesis of 2-Cyanopyridines via Direct Cyanation

For researchers interested in synthesizing 2-cyanopyridine derivatives as building blocks, direct cyanation of pyridines offers a more direct route than methods requiring pre-functionalization to a halide or activation via N-oxide formation.[7] This method involves the activation of the pyridine ring with nitric acid and trifluoroacetic anhydride, followed by reaction with potassium cyanide.[7]

Reaction Scheme:

A two-step, one-pot procedure for the direct cyanation of pyridines.

Materials:

• Substituted pyridine

• Trifluoroacetic anhydride (TFAA)

• Concentrated nitric acid (HNO₃)

• Potassium cyanide (KCN)

• Sodium acetate (NaOAc)

• Dichloromethane (CH₂Cl₂)

• Deionized water

Procedure:

• In an ice bath, chill trifluoroacetic anhydride (TFAA) (2.5 equiv.).

• Slowly add the substituted pyridine (1.0 equiv.) to the chilled TFAA and stir for 1 hour.

• While maintaining the cold temperature, add concentrated nitric acid (2.1 equiv.) dropwise.

• Allow the mixture to stir at room temperature for 2-3 hours.

• In a separate flask, prepare a chilled aqueous solution of potassium cyanide (KCN) (3.0 equiv.) and sodium acetate (NaOAc) (1.9 equiv.).

• Slowly drip the reaction mixture from step 4 into the chilled KCN/NaOAc solution.

• Stir the resulting solution for 12 hours, allowing it to slowly warm to room temperature. The pH should be between 6 and 7.

• Extract the aqueous mixture with dichloromethane.

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure 2-cyanopyridine derivative.[7]

Data Summary for Selected Substrates:

Pyridine Substrate	Product	Yield (%)
Pyridine	2-Cyanopyridine	72
3-Chloropyridine	3-Chloro-2-cyanopyridine	55
3-Bromopyridine	3-Bromo-2-cyanopyridine	81

Reference: Katritzky, A. R., et al. Synthesis 2005, (6), 993–997.[7]

Part 3: Causality, Troubleshooting, and Best Practices

Expertise in Practice:

• Why Ag₂CO₃ as an Additive? In the Pd-catalyzed C-H/C-H coupling, Ag₂CO₃ often acts as both a base and an oxidant. It can facilitate the C-H activation step and help regenerate the active Pd(II) catalyst.

• The Role of TFA: Trifluoroacetic acid can serve multiple purposes, including protonolysis of a Pd-C bond or acting as a ligand to modulate the reactivity of the palladium center. Its concentration can be critical and may require optimization.

• Safety with Cyanide: When performing the direct cyanation protocol, all steps involving potassium cyanide must be carried out in a well-ventilated fume hood. Aqueous waste containing cyanide must be quenched with bleach (sodium hypochlorite) before disposal to neutralize its toxicity.

• Deoxygenation of N-Oxides: A common subsequent reaction for 2-functionalized pyridine N-oxides is deoxygenation to obtain the final pyridine product. This can be achieved using various reagents, including PCl₃ or through catalytic methods such as palladium-catalyzed transfer oxidation.[8]

Trustworthiness Through Self-Validation:

• Reaction Monitoring: Both protocols should be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to determine the optimal reaction time and check for the formation of side products.

• Product Characterization: The identity and purity of the final products must be confirmed by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion

While 2-cyanopyridine N-oxide itself is not a prominent tool in the cross-coupling toolbox, the broader class of pyridine N-oxides offers significant strategic advantages, primarily as substrates for direct C-H functionalization. Understanding the underlying mechanisms and having access to robust protocols enables researchers to leverage this reactivity for the efficient synthesis of valuable 2-substituted pyridine derivatives. Furthermore, efficient methods for the synthesis of key intermediates like 2-cyanopyridines are crucial for the advancement of pharmaceutical and materials science research. This guide provides a foundation of both theoretical understanding and practical application to empower scientists in their synthetic endeavors.

References

• The Role of 2-Cyanopyridine in Specialty Chemical Synthesis.

• Pyridine N-Oxides as Ligands in Cu-Catalyzed N-Arylation of Imidazoles in Water. ACS Publications. Available at: [Link]

• Process for the preparation of 2-cyanopyridine derivatives. Google Patents.

• Mechanistic Studies on Direct Arylation of Pyridine N-Oxide: Evidence for Cooperative Catalysis between Two Distinct Palladium Centers. Journal of the American Chemical Society. Available at: [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Publishing. Available at: [Link]

• Preparation of 2-cyanopyridines. Google Patents.

• Deoxygenation of Pyridine N-Oxides by Palladium-Catalysed Transfer Oxidation of Trialkylamines. Organic Chemistry Portal. Available at: [Link]

• Pyridine N-Oxides. Baran Lab, Scripps Research. Available at: [Link]

• Preparation of Cyanopyridines by Direct Cyanation. Thieme. Available at: [Link]

• Palladium-catalyzed oxidative CH/CH cross-coupling of pyridine N-oxides with five-membered heterocycles. Chemical Communications (RSC Publishing). Available at: [Link]

• Mechanistic studies on direct arylation of pyridine N-oxide: evidence for cooperative catalysis between two distinct palladium centers. PubMed. Available at: [Link]

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• 2. baranlab.org [baranlab.org]
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• 5. Mechanistic studies on direct arylation of pyridine N-oxide: evidence for cooperative catalysis between two distinct palladium centers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Palladium-catalyzed oxidative CH/CH cross-coupling of pyridine N-oxides with five-membered heterocycles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 8. Deoxygenation of Pyridine N-Oxides by Palladium-Catalysed Transfer ­Oxidation of Trialkylamines [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Pyridine-2-carbonitrile 1-oxide

Welcome to the technical support guide for the synthesis of Pyridine-2-carbonitrile 1-oxide. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis. We will move beyond simple procedural outlines to explore the chemical rationale behind potential pitfalls and provide robust, field-tested solutions. Our goal is to empower you to not only solve problems but also to understand their origins, leading to more efficient and successful synthetic outcomes.

Section 1: The Synthetic Landscape: Understanding the Main Reaction

The most prevalent and direct method for synthesizing Pyridine-2-carbonitrile 1-oxide is through the N-oxidation of the parent heterocycle, 2-cyanopyridine. This transformation is typically achieved using a peroxy acid, with meta-chloroperoxybenzoic acid (m-CPBA) being a common and effective choice.[1][2][3] The reaction is valued for its generally high yields and straightforward conditions.

Caption: Primary synthesis route for Pyridine-2-carbonitrile 1-oxide.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most frequently encountered issues during the synthesis and purification of Pyridine-2-carbonitrile 1-oxide in a practical question-and-answer format.

Q1: My post-reaction analysis (TLC, LC-MS) shows a significant amount of unreacted Pyridine-2-carbonitrile. How can I drive the reaction to completion?

A1: This is a classic issue of incomplete conversion. Several factors could be at play:

• Stoichiometry of the Oxidant: The N-oxidation is a stoichiometric reaction. Using an insufficient amount of the oxidizing agent is the most common cause of incomplete conversion.

  • Expert Recommendation: While a 1:1 molar ratio is theoretical, it is standard practice to use a slight excess of the peroxy acid (e.g., 1.1 to 1.3 equivalents) to ensure the reaction goes to completion, accounting for any potential degradation of the oxidant. A patent for a similar synthesis uses a ratio of 1 mmol of pyridine compound to 1.45-1.55 mmol of m-CPBA.[1]

• Reaction Temperature & Time: N-oxidations are typically exothermic.[4] If the temperature is too low, the reaction rate will be slow, requiring extended reaction times.

  • Expert Recommendation: Most m-CPBA oxidations of pyridines are initiated at a low temperature (0-5 °C) during the addition of the oxidant to control the exotherm, and then allowed to warm to room temperature (20-25 °C) to proceed to completion over several hours (e.g., 20-26 hours).[1] Monitor the reaction progress by TLC or LC-MS until the starting material spot has been consumed.

• Purity of the Oxidant: Peroxy acids like m-CPBA can degrade over time, especially if not stored properly. The commercially available material is often sold at a purity of ~77%, with the remainder being m-chlorobenzoic acid and water, which must be accounted for when calculating stoichiometry.

Q2: My crude product is contaminated with a large amount of m-chlorobenzoic acid. What is the most effective removal strategy?

A2: This is an expected consequence of using m-CPBA, as m-chlorobenzoic acid is the direct byproduct of the oxidation.[5][6] Its removal is critical for obtaining a pure product.

• Causality: m-Chlorobenzoic acid is, as its name implies, an acid. Pyridine-2-carbonitrile 1-oxide is a very weak base (the pKa of the parent pyridine-N-oxide is ~0.8).[7] This difference in acidity is the key to their separation.

• Expert Recommendation (Aqueous Wash): The most robust method is a liquid-liquid extraction using a mild aqueous base. After the reaction is complete and the solvent (often dichloromethane or chloroform) is present, wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium carbonate (Na₂CO₃). The basic wash will deprotonate the acidic m-chlorobenzoic acid, forming the water-soluble sodium m-chlorobenzoate salt, which partitions into the aqueous layer. The weakly basic N-oxide product remains in the organic layer. Repeat the wash 2-3 times to ensure complete removal.[5]

• Self-Validation: You can monitor the effectiveness of the wash by spotting the organic layer on a TLC plate. The m-chlorobenzoic acid byproduct is UV active and typically very polar, often streaking on silica gel.[5] This spot should disappear or significantly diminish after the basic washes.

Q3: My mass spectrometry results show a peak at +18 amu compared to my product, suggesting the presence of Pyridine-2-carboxamide 1-oxide. Why did my nitrile group hydrolyze?

A3: The hydrolysis of the nitrile group to a primary amide is a significant and often overlooked side reaction. This can occur under both acidic and basic conditions, particularly if water is present during the reaction or workup at elevated temperatures.

• Causality: The reaction mixture itself can be acidic, especially when using peroxy acids in solvents like acetic acid. Furthermore, if the workup involves harsh acidic or basic conditions or prolonged heating in the presence of water, the nitrile group becomes susceptible to hydrolysis. A patent for the synthesis of 3-cyano-pyridine N-oxide explicitly notes the formation of the corresponding nicotinamide-N-oxide as a byproduct.[8] Kinetic studies have also detailed the hydrolysis of cyanopyridines to their corresponding amides and carboxylic acids in high-temperature water.[9]

• Expert Recommendation (Prevention):

  • Use Anhydrous Conditions: Ensure your starting material and solvent are dry.

  • Moderate Workup pH: During the aqueous workup, avoid strong acids or bases. A saturated sodium bicarbonate solution is generally mild enough to remove acid byproducts without promoting significant nitrile hydrolysis.

  • Avoid Excessive Heat: Concentrate the product solution under reduced pressure at moderate temperatures (e.g., <40 °C). Avoid heating the crude product for extended periods if residual water or acid is present.

Q4: My final product is an oil or waxy solid that is very difficult to dry completely. What is the likely cause?

A4: The primary culprit is often residual water. Pyridine N-oxides as a class of compounds are known to be hygroscopic, meaning they readily absorb moisture from the atmosphere.[7][10]

• Expert Recommendation (Drying Techniques):

  • Azeotropic Distillation: For stubborn cases, dissolving the product in a solvent that forms a low-boiling azeotrope with water (like toluene or benzene) and then removing the solvent under reduced pressure can be highly effective.

  • High Vacuum Drying: Drying the purified solid in a vacuum oven (at a moderate temperature, e.g., 40-50 °C) or using a high-vacuum line (Schlenk line) for several hours is standard practice.

  • Dessicant Chamber: Store the final product in a desiccator over a strong drying agent like phosphorus pentoxide (P₄O₁₀).

Section 3: Analytical & Purification Protocols

Table 1: Common Impurities and Key Characteristics

Impurity	Chemical Formula	Molecular Weight ( g/mol )	Common Cause	Recommended Removal Method
Pyridine-2-carbonitrile (Starting Material)	C₆H₄N₂	104.11	Incomplete Reaction	Drive reaction to completion; Column chromatography
m-Chlorobenzoic Acid	C₇H₅ClO₂	156.57	Byproduct of m-CPBA	Aqueous basic wash (e.g., NaHCO₃)[5]
Pyridine-2-carboxamide 1-oxide	C₆H₆N₂O₂	138.12	Nitrile Hydrolysis	Column chromatography; Prevention is key
Water	H₂O	18.02	Hygroscopic Product; Workup	Azeotropic distillation; High vacuum drying

Protocol 1: Standard Workup & Purification for m-CPBA Oxidation

• Reaction Quench: After confirming the reaction is complete via TLC/LC-MS, cool the reaction mixture in an ice bath. Quench any remaining peroxy acid by slowly adding a 10% aqueous solution of sodium sulfite (Na₂SO₃) or sodium thiosulfate (Na₂S₂O₄) with vigorous stirring until a test with KI-starch paper is negative.

• Phase Separation: If using a water-immiscible solvent like dichloromethane (DCM), transfer the mixture to a separatory funnel. If a water-miscible solvent was used, dilute with DCM and water. Separate the organic layer.

• Acid Removal: Wash the organic layer sequentially with a saturated aqueous NaHCO₃ solution (2x) and then with brine (1x). This step is critical for removing the m-chlorobenzoic acid byproduct.[5]

• Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at a temperature below 40 °C.

• Final Purification: The resulting crude solid or oil can be further purified by recrystallization (e.g., from an ethyl acetate/hexane mixture) or by flash column chromatography on silica gel.

Section 4: Mechanistic Insights

Understanding the mechanisms of both the desired reaction and potential side reactions is crucial for effective troubleshooting.

Caption: Concerted "butterfly" mechanism for N-oxidation by m-CPBA.[6]

Caption: Stepwise hydrolysis pathway of the nitrile group.[8][9]

References

• Organic Syntheses, Coll. Vol. 4, p.828 (1963); Vol. 33, p.79 (1953). ([Link])

• Brooks, R. T., & Sternglanz, P. D. (1959). Titanometric Determination of N-Oxide Group in Pyridine-N-Oxide and Related Compounds. Analytical Chemistry, 31(4), 561–565. ([Link])

• University of Rochester, Department of Chemistry. Workup: mCPBA Oxidation. ([Link])

• Gorbunov, A. I., et al. (RU2175968C2) Continuous methods of hydrolysis of cyanopyridines under adiabatic conditions.
• CN115160220A - Synthesis process of pyridine-N-oxide.

• Brooks, R. T., & Sternglanz, P. D. (1959). Titanometric Determination of N-Oxide Group in Pyridine-N-Oxide and Related Compounds. Analytical Chemistry. ([Link])

• Aakeröy, C. B., et al. (2012). Hydrolysis kinetics of 2-cyanopyridine, 3-cyanopyridine, and 4-cyanopyridine in high-temperature water. International Journal of Chemical Kinetics, 44(10), 641-648. ([Link])

• US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions.

• Reddit r/Chempros Discussion. (2023). How to dry pyridine N-oxide obtained commerically. ([Link])

• Wikipedia. Pyridine-N-oxide. ([Link])

• ChemTube3D. Pyridine N-Oxide-structure. ([Link])

• Hobbs, P. T. (Thesis). Synthesis and use of an immobilized catalyst for the N-oxidation of 2-chloropyridine. ([Link])

• Huo, Z., et al. (2009). The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Potassium Cyanide. Acta Chimica Slovenica, 56, 659-663. ([Link])

• Ashenhurst, J. (2023). m-CPBA (meta-chloroperoxybenzoic acid). Master Organic Chemistry. ([Link])

• Youssif, S. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC, 2001(i), 242-268. ([Link])

• Orru, R. V. A. (2022). Preparation of Pyridines, Part 8: Chemistry of Pyridine-N-oxides. YouTube. ([Link])

• Weickgenannt, A. (2012). Pyridine N-Oxides. Baran Group Meeting, Scripps Research. ([Link])

• CN103570617A - Preparation method of 3-cyano-pyridine N-oxide.

• O'Malley, S. (2004). Pyridine Synthesis: Cliff Notes. Baran Group Meeting, Scripps Research. ([Link])

• Ray, P. C., et al. (2007). Efficient Synthesis of N-Oxide Derivatives: Substituted 2-((Pyridyl-N-oxide)methylsulphinyl)benzimidazoles. Synthetic Communications, 37(16), 2861-2868. ([Link])

• Shul'pin, G. B., & Shul'pina, L. S. (2020). Catalytic Oxidations with Meta-Chloroperoxybenzoic Acid (m-CPBA) and Mono- and Polynuclear Complexes of Nickel: A Mechanistic Outlook. Catalysts, 11(1), 48. ([Link])

• Organic Chemistry Portal. Pyridine synthesis. ([Link])

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 7522, Pyridine-2-carbonitrile. ([Link])

• Ghorab, M. M., et al. (2015). Focus on the synthesis and relations of some new pyridine carbonitrile derivatives as antimicrobial and antioxidant agents. Journal of the Korean Chemical Society, 59(4), 312-321. ([Link])

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• 4. Organic Syntheses Procedure [orgsyn.org]
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• 10. reddit.com [reddit.com]

Technical Support Center: Synthesis and Purification of 2-Cyanopyridine N-oxide

Introduction for the Modern Researcher

Welcome to the technical support guide for the synthesis of 2-cyanopyridine N-oxide. This molecule is a critical intermediate in medicinal chemistry and materials science. The oxidation of 2-cyanopyridine to its corresponding N-oxide is a foundational reaction, yet it is frequently plagued by the formation of stubborn byproducts that can complicate purification and compromise the yield and purity of the final product.

This guide is structured to move beyond simple protocols. It provides a deep dive into the mechanistic origins of common impurities and offers robust, field-tested troubleshooting strategies and purification protocols. Our goal is to empower you, the researcher, to not only solve common issues but also to understand their root causes, leading to more efficient and successful syntheses.

Part 1: Frequently Asked Questions (FAQs) - The 'Why' Behind the Byproducts

This section addresses the fundamental chemical principles governing the synthesis and the formation of associated impurities.

Q1: What is the primary synthetic route to 2-cyanopyridine N-oxide and its underlying mechanism?

A1: The most prevalent and reliable method for synthesizing 2-cyanopyridine N-oxide is the direct oxidation of 2-cyanopyridine. This reaction leverages a peroxy acid to deliver an oxygen atom to the nucleophilic pyridine nitrogen. Common oxidizing agents include hydrogen peroxide in acetic acid (which forms peracetic acid in situ) or meta-chloroperoxybenzoic acid (m-CPBA) in a solvent like dichloromethane (DCM).[1][2]

The mechanism is a straightforward nucleophilic attack by the pyridine nitrogen lone pair on the electrophilic terminal oxygen of the peroxy acid. This concerted process results in the formation of the N-O bond and the release of the corresponding carboxylic acid (acetic acid or m-chlorobenzoic acid) as a byproduct.

Q2: What are the most common byproducts I should anticipate, and what are their chemical origins?

A2: Byproduct formation is the principal challenge in this synthesis. Understanding their origins is key to preventing their formation and planning their removal.

Byproduct Name	Structure	Formation Mechanism
Unreacted 2-Cyanopyridine	2-cyanopyridine	Incomplete Reaction: Insufficient oxidant, low reaction temperature, or inadequate reaction time can lead to the carryover of the starting material.
Picolinamide (2-Pyridinecarboxamide)	Picolinamide	Nitrile Hydrolysis: The cyano group (-C≡N) is susceptible to hydrolysis, especially under the aqueous and/or acidic conditions used for oxidation. The presence of hydrogen peroxide can also facilitate this conversion to the primary amide (-CONH₂).
Picolinic Acid (Pyridine-2-carboxylic acid)	Picolinic Acid	Amide Hydrolysis: If reaction conditions are harsh (e.g., prolonged heating, high acid concentration), the picolinamide byproduct can undergo further hydrolysis to the corresponding carboxylic acid.
Reagent-Derived Byproducts	e.g., m-chlorobenzoic acid	Stoichiometric Byproduct: The oxidizing agent itself is converted into a byproduct. For m-CPBA, this is m-chlorobenzoic acid. For H₂O₂/AcOH, residual acetic acid will be present.

Q3: How critical is the purity of my starting 2-cyanopyridine?

A3: Extremely critical. Any impurities present in the initial 2-cyanopyridine will likely be carried through the reaction and may undergo their own transformations, leading to a complex and difficult-to-purify mixture. For instance, if the 2-cyanopyridine was synthesized via ammoxidation of 2-methylpyridine, residual picoline could be oxidized to 2-methylpyridine N-oxide, an impurity with similar polarity to your target compound.[3] Always use high-purity, fully characterized starting material.

Part 2: Troubleshooting Guide - From Reaction to Pure Product

This section is designed to help you diagnose and solve specific problems encountered during the experimental workflow.

Issue / Symptom	Potential Cause(s)	Recommended Solution(s)
Incomplete Conversion (Significant starting material peak in TLC/LCMS/NMR)	1. Insufficient Oxidant: Molar ratio of oxidant to substrate was too low. 2. Low Temperature/Time: The reaction was not allowed to proceed to completion. 3. Degraded Oxidant: Peroxy acids can degrade over time, especially if not stored properly.	1. Increase the molar equivalents of the oxidant (e.g., from 1.1 eq to 1.3 eq). 2. Increase reaction temperature moderately (e.g., from room temperature to 40 °C) and/or extend the reaction time. Monitor closely by TLC. 3. Use a fresh bottle of oxidant or titrate to determine its active oxygen content.
Significant Hydrolysis (Presence of picolinamide/picolinic acid)	1. Excess Water: Using dilute H₂O₂ or non-anhydrous solvents. 2. Prolonged Heating: Extended reaction times at elevated temperatures promote hydrolysis.	1. Use a higher concentration of H₂O₂ (e.g., 30-50%) or use m-CPBA in an anhydrous solvent like DCM. 2. Aim for the shortest reaction time necessary for full conversion of the starting material. Avoid excessive heating.
Product Fails to Crystallize or Oils Out	1. High Impurity Levels: The presence of multiple byproducts can inhibit crystal lattice formation. 2. Residual Solvent: Incomplete removal of reaction solvents (e.g., acetic acid).	1. Perform an aqueous workup (see Protocol 1) to remove acidic and basic impurities before attempting crystallization. 2. If the workup is insufficient, proceed to column chromatography (Protocol 3). 3. Ensure the crude material is thoroughly dried under high vacuum.
Contamination with m-chlorobenzoic acid (from m-CPBA)	1. Inadequate Workup: Simple evaporation of the solvent will leave this acidic byproduct mixed with your product.	1. After the reaction, quench with a reducing agent (e.g., aq. sodium sulfite), then perform a basic wash with 5% NaHCO₃ or Na₂CO₃ solution to extract the acidic byproduct into the aqueous layer. See Protocol 1 for details.

Part 3: Protocols for Purification and Byproduct Removal

These protocols provide detailed, step-by-step instructions for isolating high-purity 2-cyanopyridine N-oxide.

Protocol 1: Aqueous Workup for Removal of Acidic/Basic Impurities

Causality: This protocol leverages the different acid-base properties of the components. Acidic byproducts (picolinic acid, m-chlorobenzoic acid) are deprotonated by a mild base and become water-soluble salts, while the basic unreacted 2-cyanopyridine can be removed with a mild acid wash. The target N-oxide is a weaker base and can often be retained in the organic phase with careful pH control.

• Reaction Quench (if using m-CPBA): Cool the reaction mixture in an ice bath. Slowly add a 10% aqueous solution of sodium sulfite (Na₂SO₃) with vigorous stirring until a starch-iodide paper test indicates no remaining peroxides.

• Solvent Dilution: Dilute the reaction mixture with a suitable organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc) (approx. 10x the initial reaction volume).

• Basic Wash: Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (2 x 5 volumes). This removes acidic byproducts.

• Acidic Wash (Optional): To remove unreacted 2-cyanopyridine, wash cautiously with a dilute (1-2 M) HCl solution. Critical: Monitor the pH of the aqueous layer; do not let it become too acidic, as this may protonate and extract your N-oxide product.

• Brine Wash: Wash the organic layer with a saturated NaCl solution (brine) to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent in vacuo to yield the crude product.

Protocol 2: Recrystallization for High-Purity Product

Causality: This technique exploits differences in solubility between the desired product and impurities in a specific solvent system at varying temperatures. 2-Cyanopyridine N-oxide is a polar, crystalline solid, making it an excellent candidate for recrystallization.

• Solvent Selection: Choose a solvent system in which the product is sparingly soluble at room temperature but highly soluble when hot. Common systems include ethyl acetate/hexanes, acetone, or isopropanol.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of hot solvent required to fully dissolve the crude product obtained from the workup.

• Hot Filtration (if needed): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature, then place it in an ice bath or refrigerator to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Protocol 3: Flash Column Chromatography for Difficult Separations

Causality: This method separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) and solubility in a mobile phase. It is highly effective for separating compounds with close polarities, such as the N-oxide product and unreacted starting material. Pyridine N-oxides are very polar and may require a polar mobile phase.[4][5]

• Stationary Phase: Use silica gel (230-400 mesh) as the standard stationary phase.

• Mobile Phase (Eluent) Selection: Determine an appropriate eluent system using TLC. A good starting point is a gradient of methanol (0-10%) in dichloromethane (DCM) or ethyl acetate. The goal is an Rf value of ~0.3 for the product.

• Column Packing: Pack a glass column with a slurry of silica gel in the initial, less polar eluent.

• Sample Loading: Adsorb the crude product onto a small amount of silica gel ("dry loading") and carefully add it to the top of the packed column.

• Elution: Run the column using positive pressure, starting with the less polar eluent and gradually increasing the polarity.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent in vacuo.

Part 4: Visualizations & Data

Workflow & Byproduct Relationship Diagram

Caption: Overall workflow from synthesis to pure product, highlighting byproduct origins.

Troubleshooting Decision Tree

Caption: A logical workflow for systematically troubleshooting purification issues.

References

• Huo, Z., et al. (2009). The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. Acta Chimica Slovenica, 56, 659-663. [Link]

• PrepChem. (n.d.). Synthesis of 2-cyanopyridine. PrepChem.com. [Link]

• Google Patents. (2022). CN115160220A - Synthesis process of pyridine-N-oxide.
• Google Patents. (1950).

• Al-Zaydi, S. A. (2013). Synthesis of 2-substituted pyridines from pyridine N-oxides. ARKIVOC, 2013(i), 154-174. [Link]

• Chromatography Forum. (2012). Retention of Pyridine N-Oxides on HPLC. [Link]

• El-Gaby, M.S.A., et al. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC, 2001(i), 242-268. [Link]

• Google Patents. (2001).

• ResearchGate. (2009). The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. [Link]

• Google Patents. (2007).
• Google Patents. (2002).
• Google Patents. (1991).

• Organic Syntheses. (n.d.). Pyridine-n-oxide. Organic Syntheses Procedure. [Link]

• National Institutes of Health. (2015). 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. PMC. [Link]

• Der Pharma Chemica. (2014). Synthesis and characterization of process related impurities of an anti-tuberculosis drug-Prothionamide. [Link]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Retention of Pyridine N-Oxides on HPLC - Chromatography Forum [chromforum.org]

Technical Support Center: Optimizing Regioselectivity in Reactions of 2-Cyanopyridine N-oxide

Welcome to the technical support center dedicated to navigating the complexities of regioselectivity in reactions involving 2-cyanopyridine N-oxide. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting strategies for achieving desired positional outcomes in your experiments. The inherent electronic and steric factors of the substituted pyridine N-oxide ring can present unique challenges, and this resource aims to provide clear, actionable guidance.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a mixture of C4 and C6 substituted products in my nucleophilic aromatic substitution (SNAr) reaction with 2-cyanopyridine N-oxide?

A1: The formation of both C4 and C6 isomers is common in SNAr reactions of 2-substituted pyridine N-oxides. The N-oxide group strongly activates the C2 and C4 positions towards nucleophilic attack, while the electron-withdrawing cyano group at C2 further activates the C4 and C6 positions. This dual activation can lead to a mixture of products. The regiochemical outcome is a delicate balance of electronic and steric effects. To favor C6 substitution, consider using a bulkier nucleophile if sterically feasible, as the C6 position is generally less hindered than the C4 position. Conversely, to favor C4 substitution, ensure the C6 position is unhindered. Experimenting with solvents of varying polarities can also influence the regioselectivity.[1][2]

Q2: My direct arylation of 2-cyanopyridine N-oxide is not proceeding with the expected C6 selectivity. What could be the issue?

A2: Palladium-catalyzed direct arylation of pyridine N-oxides often shows a strong preference for the C2 position.[3] If your starting material is 2-cyanopyridine N-oxide, the C6 position is electronically activated, but the C2 position is sterically hindered by the cyano group. The choice of catalyst, ligand, and base is critical. For instance, using a bulky phosphine ligand can sometimes steer the reaction towards the less hindered C6 position. It is also important to ensure that the reaction is run under strictly anhydrous and inert conditions, as trace amounts of water or oxygen can deactivate the catalyst.

Q3: I am attempting a cyanation reaction on a substituted pyridine N-oxide to synthesize a 2-cyanopyridine N-oxide derivative, but I am getting low yields. What can I do to improve this?

A3: Low yields in cyanation reactions of pyridine N-oxides can often be attributed to the choice of cyanating agent and activating agent. While traditional methods might use toxic heavy metal cyanides, modern approaches often employ safer alternatives like potassium cyanide or zinc cyanide.[4] The key to a successful reaction is the activation of the N-oxide. Acylating agents like dimethylcarbamoyl chloride are commonly used to form a reactive intermediate that is then susceptible to nucleophilic attack by the cyanide ion.[4] Optimizing the reaction temperature and solvent is also crucial. For example, acetonitrile is often a good solvent choice for these reactions.[4]

Troubleshooting Guides

Issue 1: Poor Regioselectivity in Nucleophilic Substitution

Symptoms:

• Formation of a difficult-to-separate mixture of C4 and C6 isomers.

• Low yield of the desired regioisomer.

Probable Causes:

• Electronic Effects: The N-oxide and cyano groups create a complex electronic environment where both C4 and C6 positions are activated for nucleophilic attack.

• Steric Hindrance: The steric bulk of the nucleophile and any substituents on the pyridine ring can influence the site of attack.

• Reaction Conditions: Solvent polarity and temperature can affect the stability of the intermediates and transition states, thereby influencing the product ratio.

Solutions:

• Modify the Nucleophile:

  • For C6-selectivity: Employ a sterically demanding nucleophile. The increased steric hindrance around the C4 position (due to the adjacent cyano group) will favor attack at the more accessible C6 position.

  • For C4-selectivity: Use a smaller, less hindered nucleophile.

• Solvent Optimization:

  • The polarity of the solvent can influence the stability of the Meisenheimer complex intermediate. A systematic screen of aprotic polar solvents (e.g., DMF, DMSO) and non-polar solvents (e.g., toluene, dichloromethane) is recommended.[2]

• Temperature Control:

  • Lowering the reaction temperature can sometimes increase the selectivity by favoring the kinetically controlled product.

Issue 2: Inefficient Deoxygenative Halogenation

Symptoms:

• Low yield of the 2-halo-6-cyanopyridine.

• Formation of side products.

Probable Causes:

• Ineffective N-oxide Activation: The N-oxide must be activated by a strong electrophile to facilitate nucleophilic attack by the halide.

• Suboptimal Halogenating Agent: The choice of halogenating agent and its reactivity can impact the efficiency of the reaction.

Solutions:

• Choice of Activating Agent:

  • Reagents like oxalyl chloride or triflic anhydride are effective activators.[5][6] These reagents react with the N-oxide to form a highly electrophilic intermediate.

• Halide Source:

  • For chlorination, sources like oxalyl chloride can serve as both the activator and the chloride source.[6] For other halogens, a suitable nucleophilic halide source (e.g., tetrabutylammonium halides) should be used in conjunction with the activating agent.[2]

• Reaction Conditions:

  • These reactions are often performed at low temperatures (e.g., 0 °C to -78 °C) under an inert atmosphere to control reactivity and minimize side reactions.[2][6]

Data Summary

Table 1: Effect of Solvent on Cyanation of 4-amidopyridine N-oxide

Entry	Solvent	Yield of 2-cyano-4-amidopyridine (%)
1	CH₃CN	64
2	DMF	Lower Yield
3	CH₂Cl₂	Lower Yield
4	1,4-Dioxane	Lower Yield
5	AcOEt	Lower Yield
6	H₂O	No Product
7	Toluene	No Product
8	DMSO	No Product

Data adapted from Huo et al.[4]

Reaction Mechanisms and Workflows

Nucleophilic Aromatic Substitution (SNAr) on 2-Cyanopyridine N-oxide

The N-oxide group activates the C4 and C6 positions for nucleophilic attack. The electron-withdrawing cyano group at C2 further enhances this activation.

Caption: SNAr mechanism on 2-cyanopyridine N-oxide.

Troubleshooting Workflow for Poor Regioselectivity

This workflow provides a systematic approach to addressing issues with regioselectivity.

Caption: Decision workflow for troubleshooting regioselectivity.

Experimental Protocols

Protocol 1: General Procedure for Deoxygenative Chlorination at C2

This protocol describes a method for the synthesis of 2-chloro-6-cyanopyridine from 2-cyanopyridine N-oxide.

Materials:

• 2-Cyanopyridine N-oxide

• Oxalyl chloride

• Triethylamine

• Anhydrous dichloromethane (CH₂Cl₂)

• Standard glassware for anhydrous reactions

Procedure:

• Dissolve 2-cyanopyridine N-oxide (1.0 mmol) in anhydrous dichloromethane (10 mL) under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0 °C using an ice bath.

• Slowly add oxalyl chloride (2.0 mmol) to the stirred solution.

• After 15 minutes of stirring at 0 °C, add triethylamine (2.0 mmol) dropwise.

• Allow the reaction mixture to stir at 0 °C for 30 minutes. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-chloro-6-cyanopyridine.

(This protocol is a generalized procedure based on similar transformations described in the literature.[6])

Protocol 2: Synthesis of 2-Cyano-4-amidopyridine from 4-Amidopyridine N-oxide

Materials:

• 4-Amidopyridine N-oxide

• Dimethylcarbamoyl chloride

• Potassium cyanide

• Acetonitrile (CH₃CN)

Procedure:

• Caution: Potassium cyanide is highly toxic. Handle with extreme care in a well-ventilated fume hood and follow all institutional safety protocols for handling cyanides.

• To a screw-capped vial equipped with a magnetic stirring bar, add 4-amidopyridine N-oxide (0.2 mmol), dimethylcarbamoyl chloride (0.6 mmol), potassium cyanide (0.4 mmol), and acetonitrile (2 mL) under an argon atmosphere.[4]

• Seal the vial and stir the reaction mixture at 120 °C for 4 hours.[4]

• Monitor the progress of the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and carefully quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

(This protocol is adapted from Huo et al.[4])

References

• Benchchem. (n.d.). Technical Support Center: Improving Regioselectivity in Pyridine Substitution Reactions.
• Benchchem. (n.d.). Technical Support Center: Regioselectivity in Substituted Pyridine Reactions.
• Campeau, L.-C., et al. (2006). A Solution to the 2-Pyridyl Organometallic Cross-Coupling Problem: Regioselective Catalytic Direct Arylation of Pyridine N-Oxides. Journal of the American Chemical Society.
• Huo, Z., et al. (2009). The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. Acta Chimica Slovenica.
• Benchchem. (n.d.). Troubleshooting poor regioselectivity in the synthesis of substituted pyridines.
• ResearchGate. (n.d.). Highly Regioselective Halogenation of Pyridine N-Oxide: Practical Access to 2-Halo-Substituted Pyridines.
• ResearchGate. (n.d.). Regioselective chlorination of pyridine N-oxides under optimized....

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Catalytic Reactions of 2-Cyanopyridine N-oxide

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for catalytic reactions involving 2-cyanopyridine N-oxide. This resource is designed to provide in-depth troubleshooting guidance and address frequently asked questions encountered during experimental work. As Senior Application Scientists, we aim to combine technical precision with practical, field-tested insights to support your research and development endeavors.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-cyanopyridine N-oxide during catalytic reactions?

A1: The degradation of 2-cyanopyridine N-oxide in catalytic reactions primarily proceeds through two main pathways:

• Deoxygenation: This is often the desired reaction, where the N-oxide is reduced to 2-cyanopyridine. This can be achieved using various catalytic systems, including those based on palladium, rhenium, and other transition metals.[1][2][3] The efficiency of deoxygenation can be influenced by the choice of catalyst, solvent, and reducing agent.[3]

• Ring Opening and Side Reactions: Under certain conditions, particularly with strong nucleophiles or harsh reaction conditions, the pyridine ring can undergo cleavage or other undesired side reactions. The presence of the electron-withdrawing cyano group can influence the reactivity of the pyridine ring.

It is crucial to carefully select reaction conditions to favor the desired transformation and minimize degradation.

Q2: My catalytic deoxygenation of 2-cyanopyridine N-oxide is sluggish or incomplete. What are the likely causes?

A2: Several factors can contribute to incomplete or slow deoxygenation:

• Catalyst Inactivity: The catalyst may be poisoned by impurities in the starting materials, solvents, or atmosphere. Ensure all reagents are of high purity and that the reaction is performed under an inert atmosphere if the catalyst is air-sensitive.

• Insufficient Reducing Agent: The stoichiometry of the reducing agent is critical. For transfer hydrogenation/oxidation reactions, ensure an adequate excess of the hydrogen/oxygen donor is used.[3]

• Improper Solvent Choice: The solvent can significantly impact reaction kinetics. Polar aprotic solvents like acetonitrile are often effective for these reactions.[3][4]

• Suboptimal Temperature: While higher temperatures can increase reaction rates, they can also promote degradation. A systematic temperature screen is recommended to find the optimal balance.

• Ligand Effects: For palladium-catalyzed reactions, the choice of phosphine ligand is crucial. Ferrocene-based diphosphines like dppf have shown particular efficacy.[3]

Q3: I am observing the formation of unexpected byproducts. How can I identify them and prevent their formation?

A3: The formation of byproducts often indicates undesired side reactions. For instance, in some palladium-catalyzed deoxygenations of pyridylcarbinol N-oxides, the corresponding aldehyde can be formed as a minor byproduct.[3]

Identification:

• Chromatographic Analysis: Techniques like TLC, GC-MS, and LC-MS are invaluable for separating and identifying byproducts.

• Spectroscopic Analysis: NMR (¹H, ¹³C) and IR spectroscopy can provide structural information about the isolated byproducts.

Prevention:

• Milder Reaction Conditions: Lowering the reaction temperature or using a less reactive catalyst or reagent can often suppress side reactions.

• Chemoselective Catalysts: Employing catalysts known for their high chemoselectivity can help to target the desired transformation specifically.[3]

• Protecting Groups: If a functional group on the pyridine ring is susceptible to side reactions, it may be necessary to protect it before the catalytic step.

II. Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered during catalytic reactions with 2-cyanopyridine N-oxide.

Issue 1: Low Yield of the Desired 2-Cyanopyridine Product

Potential Cause	Diagnostic Step	Recommended Solution
Catalyst Deactivation	Analyze the catalyst post-reaction for changes in morphology or composition. Check for common catalyst poisons (e.g., sulfur compounds).	Use high-purity reagents and solvents. Consider using a catalyst scavenger. Ensure an inert atmosphere for air-sensitive catalysts.
Suboptimal Reaction Conditions	Systematically vary reaction parameters (temperature, pressure, concentration, stoichiometry of reagents).	Conduct a design of experiments (DoE) to identify optimal conditions. Refer to literature for established protocols for similar substrates.[3][4]
Incomplete Reaction	Monitor the reaction progress over time using TLC, GC, or LC.	Increase reaction time or temperature cautiously. Increase catalyst loading or the amount of reducing/oxidizing agent.
Product Degradation	Analyze the crude reaction mixture for byproducts.	Use milder reaction conditions. Shorten the reaction time once the starting material is consumed.

Issue 2: Formation of Polymeric or Tarry Material

Potential Cause	Diagnostic Step	Recommended Solution
High Reaction Temperature	Observe the reaction mixture for color changes or precipitation at elevated temperatures.	Reduce the reaction temperature. Consider using a more active catalyst that operates at lower temperatures.
Reactive Intermediates	Attempt to trap reactive intermediates using appropriate scavenging agents.	Change the solvent to one that is less likely to participate in side reactions. Add a radical inhibitor if radical pathways are suspected.
Air or Moisture Contamination	Run a control reaction under strictly anhydrous and anaerobic conditions.	Use properly dried solvents and glassware. Purge the reaction vessel with an inert gas (e.g., Argon or Nitrogen).

III. Experimental Protocols & Methodologies

Protocol 1: Palladium-Catalyzed Deoxygenation of 2-Cyanopyridine N-oxide

This protocol is adapted from a general method for the deoxygenation of pyridine N-oxides using a palladium catalyst.[3]

Materials:

• 2-Cyanopyridine N-oxide

• Palladium(II) acetate (Pd(OAc)₂)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

• Triethylamine (Et₃N)

• Acetonitrile (MeCN), anhydrous

• Microwave reactor or conventional heating setup with reflux condenser

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a microwave vial, add 2-cyanopyridine N-oxide (1.0 mmol), Pd(OAc)₂ (0.03 mmol, 3 mol%), and dppf (0.033 mmol, 3.3 mol%).

• Under an inert atmosphere, add anhydrous acetonitrile (5 mL) and triethylamine (3.0 mmol).

• Seal the vial and heat the reaction mixture to 140-160 °C using a microwave reactor or an oil bath for the specified time (monitor by TLC or GC).

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 2-cyanopyridine.

IV. Visualizing Reaction Pathways

Diagram 1: General Deoxygenation of 2-Cyanopyridine N-oxide

Sources

• 1. Photocatalytic deoxygenation of N–O bonds with rhenium complexes: from the reduction of nitrous oxide to pyridine N-oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photocatalytic deoxygenation of N–O bonds with rhenium complexes: from the reduction of nitrous oxide to pyridine N-oxides - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Deoxygenation of Pyridine N-Oxides by Palladium-Catalysed Transfer ­Oxidation of Trialkylamines [organic-chemistry.org]
• 4. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]

Challenges in the scale-up synthesis of Pyridine-2-carbonitrile 1-oxide

Welcome to the Technical Support Center for the synthesis of Pyridine-2-carbonitrile 1-oxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the scale-up synthesis of this important intermediate. The following sections offer field-proven insights, detailed protocols, and solutions to common challenges encountered during this synthetic process.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the N-oxidation of 2-cyanopyridine?

A1: The N-oxidation of 2-cyanopyridine is typically achieved using peroxy acids. The two most common laboratory and industrially relevant methods are:

• meta-Chloroperoxybenzoic acid (m-CPBA): This reagent is highly effective and selective, often providing clean reactions with high yields on a lab scale. However, its cost and potential thermal instability can be drawbacks for large-scale production.

• Hydrogen peroxide in acetic acid (Peracetic acid): This system is more economical for scale-up and is a powerful oxidizing agent.[1] Careful control of the reaction temperature is crucial due to the highly exothermic nature of the reaction.[2]

Q2: How does the electron-withdrawing nitrile group affect the N-oxidation reaction?

A2: The nitrile group is strongly electron-withdrawing, which deactivates the pyridine ring towards electrophilic attack. This means that the nitrogen atom in 2-cyanopyridine is less nucleophilic than in unsubstituted pyridine. Consequently, the N-oxidation of 2-cyanopyridine may require more forcing conditions (e.g., higher temperatures or longer reaction times) compared to pyridine itself. This deactivation can also help to prevent over-oxidation or other side reactions on the pyridine ring.

Q3: What are the critical safety considerations when scaling up this synthesis?

A3: The primary safety concern is the management of the exothermic reaction, especially when using hydrogen peroxide and acetic acid.[3] A thermal runaway can occur if the reaction rate and heat generation are not properly controlled. Key safety measures include:

• Slow, controlled addition of the oxidizing agent.

• Efficient stirring to ensure uniform temperature distribution.

• Adequate cooling capacity of the reactor.

• Real-time temperature monitoring.

• Performing a thorough hazard assessment before scaling up.

Additionally, peracetic acid is a strong oxidizer and is corrosive. Appropriate personal protective equipment (PPE) must be worn.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be effectively monitored by High-Performance Liquid Chromatography (HPLC) or Thin Layer Chromatography (TLC).[4]

• HPLC: A reverse-phase HPLC method can be used to quantify the disappearance of the 2-cyanopyridine starting material and the appearance of the Pyridine-2-carbonitrile 1-oxide product.[5][6]

• TLC: For a quick qualitative check, TLC can be used to visualize the consumption of the starting material and the formation of the more polar N-oxide product. A suitable mobile phase would be a mixture of a non-polar solvent (like dichloromethane or ethyl acetate) and a polar solvent (like methanol).[4]

Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up synthesis of Pyridine-2-carbonitrile 1-oxide.

Issue 1: Low or Stagnant Reaction Conversion

Question: My reaction seems to have stalled, and I'm observing a low yield of the desired N-oxide. What could be the cause, and how can I resolve it?

Answer:

A low or stagnant conversion can be attributed to several factors, primarily related to the reactivity of the starting material and the potency of the oxidizing agent.

Potential Causes & Solutions:

• Insufficient Oxidizing Agent: The electron-withdrawing nature of the nitrile group makes the pyridine nitrogen less reactive.

  • Solution: Ensure that at least a stoichiometric amount of the oxidizing agent is used. For scale-up, a slight excess (1.1-1.2 equivalents) of the oxidant is often employed to drive the reaction to completion.

• Inadequate Reaction Temperature: The reaction may be too slow at lower temperatures.

  • Solution: Gradually increase the reaction temperature while carefully monitoring the exotherm. For peracetic acid oxidations, a temperature range of 70-85°C is often effective.[2]

• Poor Quality Oxidizing Agent: The oxidizing agent may have degraded over time.

  • Solution: Use a fresh, properly stored batch of the oxidizing agent. The concentration of commercial hydrogen peroxide and m-CPBA can be checked by titration before use.

Issue 2: Uncontrolled Exotherm and Potential for Runaway Reaction

Question: During the addition of the oxidizing agent, I'm observing a rapid and difficult-to-control temperature increase. How can I manage this exotherm on a larger scale?

Answer:

This is a critical safety issue, particularly when using peracetic acid. The N-oxidation is highly exothermic, and poor heat dissipation on a larger scale can lead to a dangerous thermal runaway.[3]

Root Cause Analysis & Mitigation Strategies:

• Heat Generation vs. Heat Removal: On a larger scale, the surface-area-to-volume ratio of the reactor decreases, leading to less efficient heat removal.

  • Slow Addition of Oxidant: The oxidizing agent should be added sub-surface at a slow, controlled rate to ensure it reacts as it is added, preventing accumulation.[3]

  • Efficient Cooling: Ensure the reactor's cooling system is robust and can handle the calculated maximum heat output of the reaction.

  • Vigorous Agitation: Good mixing is essential to dissipate heat from the point of addition and maintain a uniform temperature throughout the reaction mass.[3]

Issue 3: Presence of a Significant Byproduct: Picolinamide-N-oxide

Question: My final product is contaminated with a significant amount of a more polar impurity, which I suspect is the corresponding amide-N-oxide. Why is this happening and how can I prevent it?

Answer:

The formation of Picolinamide-N-oxide is a common byproduct resulting from the hydrolysis of the nitrile group under the reaction conditions.

Mechanistic Insight and Prevention:

• Hydrolysis of the Nitrile Group: The nitrile group can be hydrolyzed to a primary amide in the presence of acid or base and water. The reaction conditions for N-oxidation, particularly with aqueous hydrogen peroxide and acetic acid, can facilitate this side reaction.

  • Control of Water Content: While some water is present in the hydrogen peroxide solution, avoid adding excess water to the reaction mixture.

  • Temperature Control: Higher reaction temperatures can accelerate the rate of nitrile hydrolysis. Maintain the reaction temperature at the minimum required for efficient N-oxidation.

  • Reaction Time: Prolonged reaction times can lead to increased hydrolysis. Monitor the reaction closely and proceed with the work-up as soon as the starting material is consumed.

Issue 4: Difficulties in Product Isolation and Purification

Question: I'm struggling to isolate a pure product. The crude material is an oil or a sticky solid. What is an effective purification strategy for scale-up?

Answer:

Purification challenges often arise from the presence of the carboxylic acid byproduct from the oxidizing agent (e.g., m-chlorobenzoic acid or acetic acid) and any unreacted starting material or byproducts.

Purification Workflow:

• Quenching Excess Oxidant: After the reaction is complete, it is crucial to quench any remaining peroxide. This can be done by adding an aqueous solution of a reducing agent like sodium bisulfite or sodium thiosulfate until a negative peroxide test is achieved.

• Neutralization and Extraction:

  • If using m-CPBA, the resulting m-chlorobenzoic acid can be removed by washing the organic layer with a basic aqueous solution (e.g., sodium bicarbonate or sodium carbonate).

  • If using peracetic acid, the acetic acid can be removed by distillation under reduced pressure.[2]

• Crystallization: Pyridine-2-carbonitrile 1-oxide is a solid at room temperature. A well-chosen solvent system for recrystallization is an effective method for purification at scale.

  • Solvent Screening: Screen for a solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below. Isopropanol, ethyl acetate, or mixtures with heptane are good starting points.

Data Summary and Key Parameters

Parameter	m-CPBA Method	H₂O₂/Acetic Acid Method	Rationale & Comments
Solvent	Dichloromethane (DCM), Chloroform	Acetic Acid	DCM is a common choice for m-CPBA oxidations. Acetic acid serves as both solvent and reactant with H₂O₂.
Equivalents of Oxidant	1.1 - 1.5	1.1 - 1.5	A slight excess is recommended to ensure complete conversion.
Temperature	0°C to room temp	70 - 85°C	m-CPBA reactions are often run at lower temperatures. Peracetic acid requires heating.
Reaction Time	12 - 24 hours	4 - 8 hours	Monitor by HPLC or TLC for completion.
Key Byproduct	m-chlorobenzoic acid	Picolinamide-N-oxide	The carboxylic acid from m-CPBA is the main impurity. Nitrile hydrolysis is more prevalent in the aqueous acidic conditions of the peracetic acid method.

Experimental Protocols

Protocol 1: N-Oxidation using m-CPBA (Lab Scale)

This protocol is suitable for smaller scale synthesis and provides a clean reaction profile.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a thermometer, dissolve 2-cyanopyridine (1.0 eq) in dichloromethane (10 mL per gram of starting material).

• Reagent Addition: Cool the solution to 0°C in an ice bath. Add m-CPBA (77% purity, 1.2 eq) portion-wise over 30-60 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC or HPLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to 0°C. Filter to remove the precipitated m-chlorobenzoic acid. Wash the filtrate with a 10% aqueous solution of sodium bicarbonate (2 x 20 mL), followed by brine (20 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent such as ethyl acetate/heptane to obtain pure Pyridine-2-carbonitrile 1-oxide.

Protocol 2: N-Oxidation using Hydrogen Peroxide and Acetic Acid (Scale-Up)

This protocol is more cost-effective for larger scale synthesis but requires careful control of the exotherm.

• Reaction Setup: To a jacketed reactor equipped with an overhead stirrer, a condenser, a thermocouple, and an addition funnel, charge 2-cyanopyridine (1.0 eq) and glacial acetic acid (3-5 volumes).

• Heating: Heat the mixture to 70-75°C.

• Oxidant Addition: Add 35% hydrogen peroxide (1.2 eq) dropwise via the addition funnel over 2-4 hours, maintaining the internal temperature between 75-85°C. The rate of addition must be controlled by the cooling capacity of the reactor.[2]

• Reaction: After the addition is complete, maintain the reaction at 80-85°C for an additional 2-4 hours, or until reaction completion is confirmed by HPLC.

• Work-up and Isolation: Cool the reaction mixture to room temperature. Remove the acetic acid under reduced pressure. The residue can be azeotroped with toluene to remove residual acetic acid.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like isopropanol.

Visualizations

Experimental Workflow Diagram

Caption: General workflow for the synthesis of Pyridine-2-carbonitrile 1-oxide.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common synthesis issues.

References

• CN115160220A - Synthesis process of pyridine-N-oxide - Google Patents.

• synthesis of 2-aryl pyridines by palladium-catalyzed direct arylation of pyridine n-oxides - Organic Syntheses Procedure. Available at: [Link]

• WO2001017970A1 - Process for the preparation of 2-cyanopyridines - Google Patents.
• HK1048814B - Process for the preparation of 2-cyanopyridines - Google Patents.

• pyridine-n-oxide - Organic Syntheses Procedure. Available at: [Link]

• Pyridine Synthesis: Cliff Notes - Baran Lab. Available at: [Link]

• Preparation of Cyanopyridines by Direct Cyanation. Synthesis 2005, No. 6, pp 0993–0997. Available at: [Link]

• Recent trends in the chemistry of pyridine N-oxides - Arkat USA. Available at: [Link]

• Pyridine N-Oxides - Baran Lab. Available at: [Link]

• N-oxidation of Pyridine Derivatives - Supporting Information. Available at: [Link]

• US6699993B1 - Process for the preparation of 2-cyanopyridines - Google Patents.
• CN103570617A - Preparation method of 3-cyano-pyridine N-oxide - Google Patents.

• Oxidation of Microcystis aeruginosa and Microcystins with Peracetic Acid - MDPI. Available at: [Link]

• Common Name: PYRIDINE, 4-NITRO, 1-OXIDE HAZARD SUMMARY - NJ.gov. Available at: [Link]

• EP0130333A1 - Process for oxidizing halopyridines to halopyridine-N-oxides - Google Patents.

• (PDF) Redetermination of 4-cyanopyridine N-oxide - ResearchGate. Available at: [Link]

• Pyridine synthesis - Organic Chemistry Portal. Available at: [Link]

• The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. Available at: [Link]

• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed. Available at: [Link]

• Review of Advanced Oxidation Processes Based on Peracetic Acid for Organic Pollutants - CABI Digital Library. Available at: [Link]

• NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring - YouTube. Available at: [Link]

• (PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative - ResearchGate. Available at: [Link]

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• 5. Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Cyanation of Pyridine N-Oxides

Welcome to the technical support center for the cyanation of pyridine N-oxides. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important transformation. Drawing from established literature and extensive field experience, this resource provides in-depth troubleshooting guides and frequently asked questions to help you overcome common challenges and optimize your reaction outcomes.

Introduction to Pyridine N-Oxide Cyanation: The Reissert-Henze Reaction

The cyanation of pyridine N-oxides, most notably through the Reissert-Henze reaction, is a powerful method for introducing a cyano group, a versatile synthetic handle, onto the pyridine ring. The reaction typically involves the activation of the pyridine N-oxide with an acylating agent, such as benzoyl chloride or dimethylcarbamoyl chloride, followed by the nucleophilic attack of a cyanide source. While effective, this reaction is not without its challenges, often leading to a mixture of products and requiring careful optimization. This guide will address the most common side reactions and provide actionable solutions.

Core Reaction Mechanism: A Visual Guide

The generally accepted mechanism for the Reissert-Henze reaction provides a foundation for understanding potential side reactions.

Caption: Generalized mechanism of the Reissert-Henze reaction.

Troubleshooting Guide: Common Side Reactions and Solutions

This section addresses the most frequently encountered issues during the cyanation of pyridine N-oxides, providing explanations for their occurrence and step-by-step protocols for their mitigation.

Issue 1: Low Yield of the Desired 2-Cyanopyridine

A low yield of the target 2-cyanopyridine is a common frustration. Several factors can contribute to this, often related to reaction conditions and reagent quality.

Potential Causes & Troubleshooting Steps:

• Incomplete Activation of the Pyridine N-Oxide: The formation of the N-acyloxypyridinium salt is crucial for the subsequent nucleophilic attack.

  • Solution: Ensure your acylating agent is fresh and of high purity. Acyl chlorides can hydrolyze over time, especially if exposed to atmospheric moisture. Consider using a freshly opened bottle or purifying the reagent before use.[1]

  • Protocol: To a solution of pyridine N-oxide (1 equiv.) in an anhydrous aprotic solvent (e.g., acetonitrile or dichloromethane), add the acylating agent (1.1-1.2 equiv.) dropwise at 0 °C under an inert atmosphere (N₂ or Ar). Stir for 30-60 minutes to ensure complete formation of the activated intermediate before adding the cyanide source.

• Suboptimal Reaction Temperature: The reaction temperature can significantly impact the rate of both the desired reaction and competing side reactions.

  • Solution: The optimal temperature is often substrate-dependent. While some reactions proceed well at room temperature, others may require heating to overcome activation barriers.[2]

  • Protocol: Start the reaction at room temperature and monitor its progress by TLC or LC-MS. If the reaction is sluggish, gradually increase the temperature in 10-15 °C increments, monitoring for both product formation and the appearance of byproducts.

• Poor Solubility of Reagents: If the cyanide salt or the activated intermediate has low solubility in the chosen solvent, the reaction rate will be significantly hindered.

  • Solution: Choose a solvent that effectively dissolves all reactants. Acetonitrile is a common choice due to its polarity and ability to dissolve many cyanide salts.[3] For less soluble salts, consider using a phase-transfer catalyst.

Issue 2: Formation of the 4-Cyanopyridine Isomer

While the Reissert-Henze reaction generally favors the formation of the 2-cyano isomer, the 4-cyano isomer can be a significant byproduct, particularly with certain substitution patterns on the pyridine ring.[4][5]

Causality:

The regioselectivity of the cyanide attack is governed by the electronic properties of the activated pyridine N-oxide. The C2 and C4 positions are both activated towards nucleophilic attack. The preference for C2 is often attributed to kinetic control and the proximity to the N-acyloxy group. However, thermodynamic factors or steric hindrance at the C2 position can lead to increased formation of the 4-isomer.[6]

Caption: Competing pathways for cyanide attack leading to isomeric products.

Mitigation Strategies:

• Choice of Activating Group: The nature of the acylating agent can influence regioselectivity. More sterically demanding acylating agents may favor attack at the less hindered C4 position.

  • Recommendation: Benzoyl chloride is a commonly used activating agent that often provides good selectivity for the 2-position.

• Solvent Effects: The polarity of the solvent can influence the stability of the transition states leading to the different isomers.

  • Recommendation: Non-polar solvents are often reported to favor the formation of the 2-isomer.[2] Experiment with solvents of varying polarity, such as dichloromethane, acetonitrile, and toluene, to find the optimal conditions for your substrate.

• Temperature Control: Lower reaction temperatures generally favor the kinetically controlled product, which is often the desired 2-isomer.

  • Protocol: Run the reaction at 0 °C or even lower temperatures and allow it to slowly warm to room temperature while monitoring the isomer ratio by GC-MS or NMR of the crude reaction mixture.

Issue 3: Deoxygenation of the Pyridine N-Oxide

A significant side reaction can be the deoxygenation of the starting material to the corresponding pyridine, which is unreactive under these conditions and leads to a lower overall yield.

Mechanism of Deoxygenation:

Deoxygenation can occur through several pathways. One possibility involves the reduction of the N-oxide by the cyanide ion or other species in the reaction mixture, particularly at elevated temperatures.[7] Another proposed mechanism involves the homolytic cleavage of the N-O bond in a radical intermediate.

Troubleshooting Deoxygenation:

• Strictly Anhydrous Conditions: Water can facilitate decomposition pathways that lead to deoxygenation.

  • Protocol: Use oven-dried glassware and anhydrous solvents. Handle all reagents under an inert atmosphere.

• Temperature Management: High temperatures can promote deoxygenation.

  • Recommendation: As with regioselectivity issues, maintain the lowest possible temperature at which the reaction proceeds at a reasonable rate.

• Choice of Cyanide Source: While potassium and sodium cyanide are common, their basicity can sometimes promote side reactions.

  • Alternative: Trimethylsilyl cyanide (TMSCN) is a less basic cyanide source that can sometimes minimize deoxygenation and other side reactions.[8] However, TMSCN is highly toxic and requires careful handling.

Issue 4: Hydrolysis of the Acylating Agent

The presence of trace amounts of water can lead to the hydrolysis of the acylating agent (e.g., benzoyl chloride to benzoic acid). This not only consumes the activating agent but the resulting acid can also protonate the pyridine N-oxide, rendering it less reactive.[1]

Prevention and Mitigation:

• Rigorous Drying of Reagents and Solvents: This is the most critical step. Ensure all components of the reaction are scrupulously dry.

• Use of a Non-Nucleophilic Base: The addition of a hindered, non-nucleophilic base, such as 2,6-lutidine or diisopropylethylamine (DIPEA), can scavenge any HCl generated during the reaction without interfering with the desired chemistry.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture turns dark brown/black. Is this normal?

A: While some coloration is common, a very dark or black reaction mixture can indicate decomposition or polymerization side reactions. This is often exacerbated by high temperatures or the presence of impurities. If the desired product is still forming (as monitored by TLC/LC-MS), the coloration may not be a major issue. However, if product formation has stalled or is low, consider the troubleshooting steps for low yield and deoxygenation.

Q2: How do I effectively purify my cyanopyridine from the reaction mixture?

A: Purification typically involves an aqueous workup followed by chromatography.

• Workup Protocol:

  • Quench the reaction by slowly adding it to a cold, saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.[9]

  • Extract the aqueous layer with an organic solvent such as dichloromethane or ethyl acetate.

  • Wash the combined organic layers with brine to remove residual water.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Chromatography:

  • Column chromatography on silica gel is a standard method for separating the desired cyanopyridine from unreacted starting material and byproducts. A gradient of ethyl acetate in hexanes is often a good starting point for elution.

Q3: Can I use other cyanide sources besides KCN or NaCN?

A: Yes, other cyanide sources can be used and may offer advantages in certain situations.

• Zinc Cyanide (Zn(CN)₂): Can be a milder alternative and is sometimes used in combination with dimethylcarbamoyl chloride.[3]

• Trimethylsilyl Cyanide (TMSCN): A non-basic and highly reactive cyanide source that can be effective in cases where other sources fail, but it is highly toxic and requires handling in a well-ventilated fume hood with appropriate personal protective equipment.[6][8]

Q4: The reaction works well for my unsubstituted pyridine N-oxide, but fails for a substituted derivative. Why?

A: The electronic and steric properties of substituents on the pyridine ring can have a profound impact on the reaction's success.

• Electron-withdrawing groups generally activate the ring towards nucleophilic attack and can lead to higher yields.[2]

• Electron-donating groups can deactivate the ring, making the reaction more sluggish.

• Steric hindrance from bulky substituents at the 3- or 5-positions can impede the approach of the cyanide nucleophile to the C2 and C6 positions.

For challenging substrates, a thorough optimization of reaction conditions (solvent, temperature, activating agent) is often necessary.

Summary of Key Troubleshooting Parameters

Parameter	Recommendation for Optimization	Rationale
Acylating Agent	Use fresh, high-purity reagent (e.g., benzoyl chloride).	Prevents reduced activation due to hydrolysis.
Temperature	Start at 0-25 °C and increase cautiously if necessary.	Minimizes side reactions like deoxygenation and improves regioselectivity.
Solvent	Use anhydrous, aprotic solvents (e.g., CH₃CN, CH₂Cl₂). Consider non-polar solvents for better 2-isomer selectivity.	Ensures solubility of reagents and can influence reaction pathways.[2]
Atmosphere	Maintain an inert atmosphere (N₂ or Ar).	Prevents hydrolysis of the activating agent and other moisture-sensitive side reactions.
Cyanide Source	Consider TMSCN for sensitive substrates, but handle with extreme caution.	Can offer milder reaction conditions and reduce side reactions.[6][8]

References

• Deoxygenation of pyridine N‐oxides. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Reissert‐Henze reaction. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Katritzky, A. R., Scriven, E. F. V., Majumder, S., Tu, H., Vakulenko, A. V., Akhmedov, N. G., & Murugan, R. (2005). Preparation of Cyanopyridines by Direct Cyanation. Synthesis, 2005(06), 993–977. [Link]

• Reaction of 2-alkyl pyridine N-oxide derivatives with Mosher's acyl chloride: First example of stereoselective Boekelheide rearrangement. (2025, August 6). ResearchGate. Retrieved January 17, 2026, from [Link]

• Chemistry of Acid Halides. (2024, September 30). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

• Functionalization of Pyridines via Reissert-Henze Reaction. (n.d.). Retrieved January 17, 2026, from [Link]

• How To Run A Reaction: The Workup. (n.d.). University of Rochester. Retrieved January 17, 2026, from [Link]

• 2-cyano-6-methylpyridine. (n.d.). Organic Syntheses. Retrieved January 17, 2026, from [Link]

• Youssif, S. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC, 2001(i), 242-268.

• Functionalization of pyridine N‐oxides using PyBroP. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Photocatalytic deoxygenation of N–O bonds with rhenium complexes: from the reduction of nitrous oxide to pyridine N-oxides. (2020). Chemical Science, 11(13), 3469–3475. [Link]

• Pyridine N-Oxides. (2012, June 9). Baran Lab. Retrieved January 17, 2026, from [Link]

• Formal Synthesis of Ortho-Cyanated N-Heterocycles via Direct, Metal-Free Cyanation of N-Oxides Under Benign Conditions. (2024). Molecules, 29(15), 3485. [Link]

• α‐Cyanation of substituted pyridine N‐oxides under optimized reaction... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Reaction Work-Ups. (2021, September 27). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

• The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and. (n.d.). Retrieved January 17, 2026, from [Link]

• C3-Cyanation of Pyridines: Constraints on Electrophiles and Determinants of Regioselectivity. (2023). Angewandte Chemie International Edition, 62(6), e202216894. [Link]

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). Retrieved January 17, 2026, from [Link]

• C3 Selective Hydroxylation of Pyridines via Photochemical Valence Isomerization of Pyridine N-Oxides. (2024). Journal of the American Chemical Society. [Link]

• Regioselective cyanation of pyridine 1-oxides with trimethylsilanecarbonitrile: a modified Reissert-Henze reaction. (1983). The Journal of Organic Chemistry, 48(23), 4202–4206. [Link]

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• 9. How To Run A Reaction [chem.rochester.edu]

Technical Support Center: Optimizing the Synthesis of 2-Cyanopyridine N-oxide

Welcome to the technical support center for the synthesis of 2-cyanopyridine N-oxide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important synthetic transformation. Here, we address common challenges, provide in-depth troubleshooting strategies, and offer a validated experimental protocol to enhance your success in achieving high yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-cyanopyridine N-oxide?

A1: The most prevalent method is the direct oxidation of 2-cyanopyridine. This is typically achieved using peroxy acids, with meta-chloroperoxybenzoic acid (m-CPBA) being a widely used reagent.[1][2] Another common approach involves the use of hydrogen peroxide in acetic acid, which generates peracetic acid in situ.[3][4][5]

Q2: I am observing a low yield of 2-cyanopyridine N-oxide. What are the likely causes?

A2: Low yields can stem from several factors. Incomplete reaction is a primary cause, which can be due to insufficient oxidant, suboptimal reaction temperature, or inadequate reaction time. Decomposition of the product or starting material can also occur, particularly at elevated temperatures. The purity of the starting 2-cyanopyridine and the quality of the oxidizing agent are also critical.

Q3: What are the typical byproducts in this synthesis, and how can they be minimized?

A3: The primary byproduct is often unreacted 2-cyanopyridine. If using m-CPBA, meta-chlorobenzoic acid is a significant byproduct that needs to be removed during workup.[6] With hydrogen peroxide/acetic acid, over-oxidation or side reactions with impurities can lead to other pyridine derivatives. Minimizing byproducts involves careful control of reaction stoichiometry, temperature, and purification methods.

Q4: How can I effectively monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a convenient method for monitoring the consumption of the starting material (2-cyanopyridine) and the formation of the more polar product (2-cyanopyridine N-oxide). High-performance liquid chromatography (HPLC) can provide more quantitative analysis of the reaction mixture over time.

Q5: What are the key safety precautions to consider when working with peroxy acids like m-CPBA or peracetic acid?

A5: Peroxy acids are strong oxidizing agents and can be thermally unstable.[7][8] They may cause fire or explosions upon contact with flammable materials or if subjected to shock or friction.[7] Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8] Conduct the reaction in a well-ventilated fume hood and avoid storing peroxy acids in tightly sealed containers.[9] In case of skin or eye contact, rinse thoroughly with copious amounts of water.[8]

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered during the synthesis of 2-cyanopyridine N-oxide.

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Inactive Oxidizing Agent: The peroxy acid may have degraded over time.	Use a fresh batch of the oxidizing agent or determine its activity by titration.
Insufficient Stoichiometry: Not enough oxidizing agent was used to drive the reaction to completion.	Increase the molar equivalents of the oxidizing agent. A slight excess (1.1-1.5 equivalents) is often beneficial.
Low Reaction Temperature: The reaction may be too slow at the current temperature.	Gradually increase the reaction temperature while carefully monitoring for byproduct formation using TLC or HPLC.
Incomplete Reaction	Short Reaction Time: The reaction may not have been allowed to proceed to completion.	Extend the reaction time and monitor its progress periodically until the starting material is consumed.
Poor Solubility: The reactants may not be fully dissolved in the chosen solvent.	Select a solvent in which both the 2-cyanopyridine and the oxidizing agent are soluble. Chloroform and dichloromethane are common choices for m-CPBA oxidations.
Formation of Multiple Byproducts	Over-oxidation: Excessive amounts of oxidizing agent or high temperatures can lead to unwanted side reactions.	Reduce the amount of oxidizing agent and/or lower the reaction temperature.
Decomposition: The product or starting material may be unstable under the reaction conditions.	Consider a milder oxidizing agent or perform the reaction at a lower temperature for a longer duration.
Difficulty in Product Isolation/Purification	Residual Acidic Byproducts: For example, meta-chlorobenzoic acid from m-CPBA can co-precipitate with the product.	During the workup, wash the organic layer with a mild base (e.g., saturated sodium bicarbonate solution) to remove acidic impurities.
Product is Water-Soluble: The N-oxide is often more water-soluble than the starting pyridine.	After quenching the reaction, extract the aqueous layer multiple times with a suitable organic solvent (e.g., dichloromethane or chloroform) to maximize product recovery.

Visualizing the Troubleshooting Workflow

Sources

• 1. chemtube3d.com [chemtube3d.com]
• 2. meta-Chloroperoxybenzoic acid - Wikipedia [en.wikipedia.org]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Predict the product(s) of the following reactions: (b) Pyridine + H2O2 (.. [askfilo.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. nj.gov [nj.gov]
• 8. Peracetic Acid | Safety and Handling - Evonik Industries [active-oxygens.evonik.com]
• 9. americanchemistry.com [americanchemistry.com]

Stability of 2-cyanopyridine N-oxide under acidic and basic conditions

Welcome to the technical support center for 2-cyanopyridine N-oxide. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of this versatile reagent under acidic and basic conditions. Here, you will find troubleshooting guides and frequently asked questions to ensure the success and integrity of your experiments.

Introduction to the Stability of 2-Cyanopyridine N-Oxide

2-Cyanopyridine N-oxide is a valuable building block in organic synthesis, prized for the unique reactivity conferred by the N-oxide and cyano functionalities. The N-oxide group acts as an internal oxidizing agent and activates the pyridine ring for nucleophilic substitution, particularly at the 2- and 4-positions. However, this enhanced reactivity also renders the molecule susceptible to degradation under certain conditions, especially in acidic and basic media. A thorough understanding of its stability is paramount to prevent unwanted side reactions and ensure reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-cyanopyridine N-oxide in acidic or basic solutions?

A1: The two primary degradation pathways for 2-cyanopyridine N-oxide under these conditions are hydrolysis of the cyano group and, to a lesser extent, deoxygenation of the N-oxide.

• Hydrolysis: The cyano group (-CN) can undergo hydrolysis to form a carboxamide (picolinamide N-oxide) and subsequently a carboxylic acid (picolinic acid N-oxide). This is the most common degradation pathway in both acidic and basic environments.

• Deoxygenation: While less common under simple acidic or basic conditions, deoxygenation to form 2-cyanopyridine can occur, especially in the presence of certain reagents or under harsh conditions.

Q2: How does pH affect the rate of hydrolysis of the cyano group?

Q3: Is 2-cyanopyridine N-oxide stable in the presence of weak acids or bases?

A3: The stability in the presence of weak acids or bases is significantly higher than with strong ones. For many applications, buffered systems or the use of weak acids/bases are recommended to minimize degradation. However, prolonged exposure or elevated temperatures can still lead to gradual hydrolysis.

Q4: What are the recommended storage conditions for 2-cyanopyridine N-oxide?

A4: To ensure long-term stability, 2-cyanopyridine N-oxide should be stored in a tightly sealed container in a cool, dry place, protected from light and moisture. An inert atmosphere (e.g., argon or nitrogen) is recommended for long-term storage to prevent potential oxidative degradation or reaction with atmospheric moisture.

Q5: Can I use 2-cyanopyridine N-oxide in heated reactions with acids or bases?

A5: Caution is advised when heating 2-cyanopyridine N-oxide in the presence of strong acids or bases, as this will significantly accelerate the rate of hydrolysis.[1] If heating is necessary, it is crucial to carefully control the temperature and reaction time. Consider using milder conditions or protecting groups if the desired reaction is not proceeding at a sufficient rate. For the hydrolysis of 2-cyanopyridine to the carboxylic acid, it is recommended to keep the temperature below 135°C to prevent decarboxylation.[1] This is a relevant consideration for the N-oxide as well.

Troubleshooting Guides

Scenario 1: Unexpected Formation of Picolinamide N-oxide or Picolinic Acid N-oxide

Problem	Potential Cause	Recommended Solution
Your reaction yields significant amounts of picolinamide N-oxide or picolinic acid N-oxide as byproducts.	The reaction conditions are too acidic or basic, leading to the hydrolysis of the cyano group. This is exacerbated by elevated temperatures and prolonged reaction times.	1. Modify pH: If possible, perform the reaction under neutral or near-neutral conditions. If an acid or base is required, use the mildest possible option and the lowest effective concentration. 2. Lower Temperature: Run the reaction at a lower temperature to decrease the rate of hydrolysis. 3. Reduce Reaction Time: Monitor the reaction closely and quench it as soon as the desired product is formed to minimize the formation of hydrolysis byproducts. 4. Use a Non-Aqueous Solvent: If the reaction chemistry allows, switching to a non-aqueous solvent can prevent hydrolysis.

Scenario 2: Low Yield of Desired Product and Recovery of 2-Cyanopyridine

Problem	Potential Cause	Recommended Solution
The reaction has a low yield, and you recover a significant amount of 2-cyanopyridine (the deoxygenated starting material).	The reaction conditions are promoting the deoxygenation of the N-oxide. This can be caused by certain reagents that can act as reducing agents, or by certain metal catalysts.	1. Reagent Compatibility Check: Ensure that none of the reagents in your reaction mixture are known to deoxygenate pyridine N-oxides. For example, some phosphorus compounds or low-valent transition metals can cause deoxygenation. 2. Avoid Harsh Reducing Agents: If a reduction is not the intended reaction, avoid the use of any reducing agents. 3. Modify Catalytic System: If using a metal catalyst, screen different metals or ligands, as some may be more prone to facilitating deoxygenation.

Scenario 3: Complex Mixture of Unidentifiable Byproducts

Problem	Potential Cause	Recommended Solution
The reaction results in a complex mixture of byproducts that are difficult to characterize.	This could be due to a combination of hydrolysis, deoxygenation, and potentially other side reactions of the pyridine ring, which is activated by the N-oxide group. In some cases, pyridine N-oxides with certain substituents can be unstable.[3]	1. Simplify the Reaction Mixture: Temporarily remove any non-essential reagents to identify the source of the side reactions. 2. Perform Control Experiments: Run the reaction without the substrate to see if the reagents are reacting with each other. Also, subject 2-cyanopyridine N-oxide to the reaction conditions without other starting materials to assess its stability. 3. In-depth Analysis: Use techniques like LC-MS and NMR to identify the major byproducts, which can provide clues about the undesired reaction pathways.

Experimental Protocols & Methodologies

Protocol 1: Monitoring the Stability of 2-Cyanopyridine N-oxide under Acidic Conditions

• Preparation of Solutions: Prepare a stock solution of 2-cyanopyridine N-oxide in a suitable solvent (e.g., acetonitrile). Prepare acidic solutions of varying concentrations (e.g., 0.1 M, 1 M HCl in water).

• Reaction Setup: In separate vials, add the acidic solutions. Equilibrate the vials to the desired temperature (e.g., 25 °C, 50 °C).

• Initiation of Experiment: Add a small aliquot of the 2-cyanopyridine N-oxide stock solution to each vial to a final concentration of ~1 mg/mL.

• Time-Point Sampling: At regular intervals (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot from each vial and quench the reaction by neutralizing the acid with a suitable base (e.g., NaHCO₃ solution).

• Analysis: Analyze the samples by HPLC or LC-MS to quantify the remaining 2-cyanopyridine N-oxide and identify any degradation products.

Protocol 2: Monitoring the Stability of 2-Cyanopyridine N-oxide under Basic Conditions

• Preparation of Solutions: Prepare a stock solution of 2-cyanopyridine N-oxide in a suitable solvent (e.g., acetonitrile). Prepare basic solutions of varying concentrations (e.g., 0.1 M, 1 M NaOH in water).

• Reaction Setup: In separate vials, add the basic solutions. Equilibrate the vials to the desired temperature (e.g., 25 °C, 50 °C).

• Initiation of Experiment: Add a small aliquot of the 2-cyanopyridine N-oxide stock solution to each vial to a final concentration of ~1 mg/mL.

• Time-Point Sampling: At regular intervals, take an aliquot from each vial and quench the reaction by neutralizing the base with a suitable acid (e.g., HCl solution).

• Analysis: Analyze the samples by HPLC or LC-MS to quantify the remaining 2-cyanopyridine N-oxide and identify any degradation products.

Visualizing Degradation Pathways

The following diagrams illustrate the primary degradation pathways of 2-cyanopyridine N-oxide.

Caption: Acid-catalyzed hydrolysis of 2-cyanopyridine N-oxide.

Caption: Base-catalyzed hydrolysis of 2-cyanopyridine N-oxide.

Quantitative Data Summary

While specific kinetic data for the hydrolysis of 2-cyanopyridine N-oxide is limited in the literature, the following table provides a qualitative summary of its stability based on general principles of chemical reactivity for similar compounds.

Condition	Temperature	Stability	Primary Degradation Product(s)
Mild Acid (pH 4-6)	Room Temperature	Generally Stable	Minimal hydrolysis to picolinamide N-oxide
Elevated (50-100 °C)	Moderate	Picolinamide N-oxide, Picolinic acid N-oxide
Strong Acid (pH < 2)	Room Temperature	Moderate to Low	Picolinamide N-oxide, Picolinic acid N-oxide
Elevated (50-100 °C)	Low	Rapid hydrolysis to picolinic acid N-oxide
Mild Base (pH 8-10)	Room Temperature	Generally Stable	Minimal hydrolysis to picolinamide N-oxide
Elevated (50-100 °C)	Moderate	Picolinamide N-oxide, Picolinic acid N-oxide
Strong Base (pH > 12)	Room Temperature	Moderate to Low	Picolinamide N-oxide, Picolinic acid N-oxide
Elevated (50-100 °C)	Low	Rapid hydrolysis to picolinic acid N-oxide

References

• Recent Trends in the Chemistry of Pyridine N-Oxides. ResearchGate. (2025). [Link]

• US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions.

• Medicinal Chemistry of Drugs with N-Oxide Functionalities. ACS Publications. (2021). [Link]

• RU2175968C2 - Continuous methods of hydrolysis of cyanopyridines under adiabatic conditions.

• 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. SciSpace. (2015). [Link]

Sources

• 1. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]
• 2. RU2175968C2 - Continuous methods of hydrolysis of cyanopyridines under adiabatic conditions - Google Patents [patents.google.com]
• 3. Pyridine-N-oxide - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting HPLC Separation of Cyanopyridine Isomers

<200b>

Welcome to the technical support guide for the chromatographic separation of cyanopyridine isomers. This resource is designed for researchers, scientists, and drug development professionals who encounter challenges in resolving these structurally similar compounds. The isomeric purity of cyanopyridines is a critical parameter in both chemical synthesis and drug development, as different isomers can exhibit varied biological activities and chemical reactivities.[1] This guide provides in-depth, practical solutions to common separation problems, grounded in established chromatographic principles.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate 2-, 3-, and 4-cyanopyridine isomers using standard reversed-phase HPLC?

A1: The primary challenge in separating positional isomers like the cyanopyridines lies in their very similar physicochemical properties.[2] As shown in Table 1, the 2-, 3-, and 4-cyanopyridine isomers have identical molecular weights and formulas, and their polarity, as indicated by their logP values, is also very close.[3][4][5][6][7] Standard C18 columns, which separate based on hydrophobicity, often fail to provide adequate resolution because these subtle differences in polarity do not lead to significant differences in retention time. The elution order can be unpredictable and highly dependent on the specific conditions.

Table 1: Physicochemical Properties of Cyanopyridine Isomers

Property	2-Cyanopyridine	3-Cyanopyridine	4-Cyanopyridine	References
Molecular Formula	C₆H₄N₂	C₆H₄N₂	C₆H₄N₂	[3][4][7]
Molecular Weight	104.11 g/mol	104.11 g/mol	104.11 g/mol	[3][4][7]
Melting Point	24-27 °C	48-52 °C	76-79 °C	[5][8][9]
Boiling Point	212-215 °C	201 °C	196 °C	[5][8][10]
logP	0.45	0.36	0.46	[3][5][6][10]
pKa (conjugate acid)	-0.26	1.39	1.90	[3][5][6][10]
Water Solubility	67 g/L	140 g/L	32 g/L	[8][11][12]

The key to separating these isomers is to exploit the subtle differences in their structure, particularly the position of the cyano group and the nitrogen atom in the pyridine ring. This requires moving beyond simple hydrophobic interactions and exploring alternative chromatographic modes or specialized stationary phases.

Q2: My cyanopyridine isomers are co-eluting or have very poor resolution on a C18 column. What should I try first?

A2: When facing co-elution on a C18 column, the first and most impactful parameter to adjust is the mobile phase pH . The pKa of the conjugate acids of the cyanopyridine isomers are distinct (see Table 1). By adjusting the mobile phase pH to be near the pKa of one or more of the isomers, you can alter their degree of ionization. Ionized compounds are more polar and will have shorter retention times in reversed-phase chromatography.[13]

This difference in ionization state can be leveraged to achieve separation. For instance, at a pH between 2 and 3, 4-cyanopyridine (pKa 1.90) and 3-cyanopyridine (pKa 1.39) will be partially protonated, while 2-cyanopyridine (pKa -0.26) will remain largely unprotonated. This difference in charge state will significantly alter their interaction with the stationary phase, often leading to improved resolution.

Experimental Protocol: pH Optimization

• Buffer Selection: Choose a buffer with a pKa close to the desired mobile phase pH. For pH 2-3, a phosphate buffer is a good choice. For pH 3-5, acetate or formate buffers are suitable.[14]

• Initial Conditions:

  • Column: Standard C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 20 mM Potassium Phosphate, pH adjusted to 3.0 with phosphoric acid

  • Mobile Phase B: Acetonitrile

  • Gradient: 5-95% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Temperature: 30 °C

  • Detection: UV at 254 nm

• Systematic Adjustment: Run the initial conditions. Then, systematically adjust the pH of Mobile Phase A in 0.5 unit increments (e.g., pH 2.5, 3.5, 4.0) and observe the effect on retention time and resolution.

• Data Analysis: Plot resolution versus pH to identify the optimal pH for your separation.

Q3: I've tried optimizing the pH, but the resolution is still not sufficient. What other strategies can I use?

A3: If pH manipulation alone is insufficient, the next step is to explore alternative separation mechanisms. Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent choice for polar compounds like cyanopyridines.[15][16]

In HILIC, a polar stationary phase (like bare silica or a diol-bonded phase) is used with a mobile phase rich in organic solvent (typically >80% acetonitrile).[15] A water-rich layer forms on the surface of the stationary phase, and analytes partition between this aqueous layer and the bulk organic mobile phase.[16][17] More polar compounds are more strongly retained. This "opposite" selectivity to reversed-phase can often provide excellent resolution of isomers that are difficult to separate otherwise.

Troubleshooting with HILIC:

• My peaks are too broad in HILIC.

  • Cause: This is often due to poor solubility of the sample in the high organic starting conditions.

  • Solution: Ensure your sample is dissolved in a solvent that is as close as possible to the initial mobile phase composition. If possible, dissolve the sample directly in the mobile phase.

• I'm not getting any retention in HILIC.

  • Cause: The mobile phase may not be sufficiently organic, or the stationary phase may not be properly equilibrated.

  • Solution: Increase the initial percentage of acetonitrile (try starting at 95%). Ensure the column is equilibrated with at least 10-20 column volumes of the initial mobile phase before the first injection.[15]

Q4: Are there any specialized columns that can improve the separation of cyanopyridine isomers?

A4: Yes, several types of specialized columns can provide unique selectivity for positional isomers.

• Phenyl-Hexyl Columns: These columns offer π-π interactions in addition to hydrophobic interactions. The electron-rich phenyl rings on the stationary phase can interact differently with the electron distribution of the cyanopyridine isomers, which varies depending on the position of the electron-withdrawing cyano group.[2] This can lead to enhanced selectivity.

• Pentafluorophenyl (PFP) Columns: PFP columns provide a combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions. They are particularly effective for separating halogenated compounds and positional isomers.

• Mixed-Mode Columns: These columns combine two or more types of stationary phases, such as reversed-phase and ion-exchange. This allows for multiple separation mechanisms to be at play simultaneously, which can be very effective for resolving closely related compounds.[18][19]

• Chiral Columns: While cyanopyridines themselves are not chiral, chiral stationary phases can sometimes resolve positional isomers due to their highly ordered, three-dimensional structures that can interact differently with the subtle geometric differences between the isomers.[20] Polysaccharide-based chiral columns have been used for separating derivatives of pyridines.[21][22]

Experimental Protocol: Column Screening

• Column Selection: Obtain a Phenyl-Hexyl, a PFP, and if available, a HILIC column.

• Standard Conditions: Use a generic gradient for initial screening on all columns.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 10-90% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Temperature: 40 °C

• Evaluation: Compare the chromatograms from each column, paying close attention to changes in elution order and the resolution between the critical pair of isomers. The column that provides the best initial separation is the most promising candidate for further method development.

Q5: Can temperature be used to optimize the separation?

A5: Yes, column temperature is a valuable tool for fine-tuning selectivity. Changing the temperature affects the thermodynamics of the analyte-stationary phase interactions and the viscosity of the mobile phase.

• Increasing Temperature: Generally leads to shorter retention times and sharper peaks due to lower mobile phase viscosity and faster mass transfer. However, it can sometimes decrease resolution if the selectivity between the isomers worsens at higher temperatures.

• Decreasing Temperature: Can sometimes increase resolution, although it will also lead to longer run times and broader peaks due to higher mobile phase viscosity.

It is often beneficial to perform a temperature study (e.g., running the separation at 25°C, 40°C, and 60°C) to see how it impacts the resolution of the cyanopyridine isomers. A recent study on pyridine and its degradation products utilized column oven temperature as a key parameter in their optimization.[23]

Summary of Troubleshooting Strategies

Issue	Primary Cause	Recommended Action	Secondary Action
Co-elution / Poor Resolution	Insufficient selectivity of the stationary phase for the isomers.	Optimize mobile phase pH to exploit differences in pKa.	Switch to an alternative column chemistry (Phenyl-Hexyl, PFP, or HILIC).
Broad Peaks	Poor sample solubility in the mobile phase (especially in HILIC).	Dissolve the sample in a solvent matching the initial mobile phase.	Increase column temperature to reduce mobile phase viscosity.
Inconsistent Retention Times	Unstable mobile phase pH or inadequate column equilibration.	Use a buffer and ensure the pH is at least 1 unit away from the buffer's pKa.	Equilibrate the column with at least 10-20 column volumes of the mobile phase.

References

• 3-Cyanopyridine | C6H4N2 | CID 79 - PubChem. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies. (n.d.). SIELC Technologies. Retrieved January 17, 2026, from [Link]

• 4-Cyanopyridine | C6H4N2 | CID 7506 - PubChem. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. (2024). ResearchGate. Retrieved January 17, 2026, from [Link]

• Gritti, F., & Guiochon, G. (2009). Comparison of the adsorption mechanisms of pyridine in hydrophilic interaction chromatography and in reversed-phase aqueous liquid chromatography. Journal of Chromatography A, 1216(48), 8442–8455. [Link]

• HPLC Methods for analysis of Pyridine - HELIX Chromatography. (n.d.). HELIX Chromatography. Retrieved January 17, 2026, from [Link]

• Ilisz, I., Aranyi, A., Pataj, Z., & Forro, E. (2014). HPLC separation of dihydropyridine derivatives enantiomers with emphasis on elution order using polysaccharide-based chiral columns. Journal of Pharmaceutical and Biomedical Analysis, 98, 333–341. [Link]

• Exploring the Role of pH in HPLC Separation - Veeprho. (n.d.). Veeprho. Retrieved January 17, 2026, from [Link]

• Positional Isomer Separation Method Suggestions using HPLC or LCMS - MicroSolv. (n.d.). MicroSolv Technology Corporation. Retrieved January 17, 2026, from [Link]

• Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. (2021). ResearchGate. Retrieved January 17, 2026, from [Link]

• 2-Pyridinecarbonitrile | C6H4N2 | CID 7522 - PubChem. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• Chiral HPLC separation: strategy and approaches - Chiralpedia. (2022, November 3). Chiralpedia. Retrieved January 17, 2026, from [Link]

• Cyanopyridine: Common isomorphs, applications, side effects and safety - Chempanda. (n.d.). Chempanda. Retrieved January 17, 2026, from [Link]

• Li, H., Chen, L., & Li, Y. (2007). Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography. Journal of Separation Science, 30(12), 1891–1896. [Link]

• A Novel UHPLC-MS/MS Based Method for Isomeric Separation and Quantitative Determination of Cyanogenic Glycosides in American Elderberry. (2024). MDPI. Retrieved January 17, 2026, from [Link]

• A PRACTICAL GUIDE TO HILIC - Nest Group. (n.d.). Nest Group. Retrieved January 17, 2026, from [Link]

• Chiral HPLC Separations - Phenomenex. (n.d.). Phenomenex. Retrieved January 17, 2026, from [Link]

• Main Interactions and Influences of the Chromatographic Parameters in HILIC Separations - AFIN-TS. (n.d.). AFIN-TS. Retrieved January 17, 2026, from [Link]

• Dolan, J. W. (2016). Back to Basics: The Role of pH in Retention and Selectivity. LCGC North America, 34(11), 842–847. [Link]

• Schürenkamp, J., Beike, J., Pfeiffer, H., & Köhler, H. (2011). Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets. International Journal of Legal Medicine, 125(1), 95–99. [Link]

• Role of Buffers in Liquid Chromatography | Phenomenex. (n.d.). Phenomenex. Retrieved January 17, 2026, from [Link]

• HPLC separation of dihydropyridine derivatives enantiomers with emphasis on elution order using polysaccharide-based chiral columns | Request PDF. (2014). ResearchGate. Retrieved January 17, 2026, from [Link]

• Pinto, A. M., Z-Basha, F., & Welch, C. J. (2005). HPLC Separation of Positional Isomers of Trifluorophenylacetic Acid and its Starting Material. Journal of Liquid Chromatography & Related Technologies, 28(19), 3131–3142. [Link]

• Hydrophilic Interaction Chromatography (HILIC) Separation of Basic Drugs using MS/MS Detection Application Note - Agilent. (n.d.). Agilent Technologies. Retrieved January 17, 2026, from [Link]

• Method Development HPLC - Interchim. (n.d.). Interchim. Retrieved January 17, 2026, from [Link]

• How can I separate three structurally similar compounds in HPLC? - ResearchGate. (2015, December 2). ResearchGate. Retrieved January 17, 2026, from [Link]

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• 5. 2-Cyanopyridine | 100-70-9 [chemicalbook.com]
• 6. Pyridine-2-carbonitrile | C6H4N2 | CID 7522 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. 3-Cyanopyridine | 100-54-9 [chemicalbook.com]
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• 11. 2-Cyanopyridine, 99% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
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Reference Data & Comparative Studies

Comparative Reactivity of Cyanopyridine N-Oxide Isomers: A Guide for Synthetic and Medicinal Chemists

In the landscape of heterocyclic chemistry, pyridine N-oxides serve as versatile intermediates, prized for their unique reactivity which diverges significantly from their parent pyridines. The introduction of a strongly electron-withdrawing cyano group further modulates this reactivity, creating a fascinating set of isomers—2-, 3-, and 4-cyanopyridine N-oxide—with distinct chemical behaviors. This guide provides a comprehensive comparison of these isomers, grounded in mechanistic principles and supported by experimental data, to empower researchers in drug development and chemical synthesis to make informed decisions for their specific applications.

The Foundation: Electronic Structure and Its Influence

The reactivity of any pyridine derivative is fundamentally governed by the electron distribution within the aromatic ring. In cyanopyridine N-oxides, this distribution is a result of the interplay between the N-oxide functionality and the cyano group.

• The N-Oxide Group: This group acts as a strong π-donor through resonance, pushing electron density into the ring, particularly at the C2 (ortho) and C4 (para) positions. Concurrently, it functions as a σ-acceptor due to the high electronegativity of the oxygen atom. This dual nature is key to its influence.

• The Cyano Group: As one of the most potent electron-withdrawing groups, the cyano substituent deactivates the ring towards electrophilic attack while strongly activating it for nucleophilic substitution.

The critical difference between the isomers lies in the relative positions of these two groups. The synergy (or lack thereof) between their electronic effects dictates the reactivity at each position of the pyridine ring.

• 4-Cyanopyridine N-Oxide: The para-positioning of the cyano group relative to the N-oxide creates a highly polarized system. The π-donating effect of the N-oxide and the π-withdrawing effect of the cyano group are in conjugation, leading to significant electron deficiency at the C4 position. This makes it an exceptional substrate for nucleophilic aromatic substitution (SNAr).

• 2-Cyanopyridine N-Oxide: Similar to the 4-isomer, the ortho-positioning of the cyano group allows for strong resonance-based electron withdrawal from the C2 position, which is also activated by the N-oxide. This renders the C2 position highly susceptible to nucleophilic attack.

• 3-Cyanopyridine N-Oxide: In this isomer, the cyano group is at the meta position relative to the N-oxide. While the cyano group still deactivates the ring through induction, it cannot exert its strong resonance-withdrawing effect in concert with the N-oxide's donation at any single carbon atom. This results in a significantly lower susceptibility to nucleophilic attack compared to its 2- and 4-counterparts.

Comparative Reactivity Profiles

Nucleophilic Aromatic Substitution (SNAr)

The most pronounced difference among the isomers is their reactivity towards nucleophiles. The rate of SNAr reactions is contingent on the stability of the intermediate Meisenheimer complex, which is greatly enhanced by electron-withdrawing groups at the ortho and para positions to the site of attack.

• 4-Cyanopyridine N-Oxide: This isomer is highly activated towards nucleophilic attack at the C4 position. The negative charge of the Meisenheimer complex formed upon nucleophilic addition is effectively delocalized onto both the N-oxide oxygen and the cyano group nitrogen. This extensive delocalization provides substantial stabilization, leading to a low activation energy and a high reaction rate. It is a key intermediate in the synthesis of various pharmaceutical agents because of this predictable and efficient reactivity.[1]

• 2-Cyanopyridine N-Oxide: Similar to the 4-isomer, the 2-cyanopyridine N-oxide is also highly susceptible to nucleophilic attack, in this case at the C2 position. The stabilization of the intermediate is again achieved through delocalization to the N-oxide and the ortho-cyano group.

• 3-Cyanopyridine N-Oxide: In stark contrast, the 3-isomer is significantly less reactive. When a nucleophile attacks at the C2, C4, or C6 positions, the resulting negative charge cannot be effectively delocalized onto the meta-positioned cyano group through resonance. This lack of additional stabilization results in a much higher activation energy for the reaction, making SNAr reactions on this isomer sluggish or requiring much harsher conditions.

The general reactivity order for SNAr is: 4-Cyanopyridine N-Oxide ≈ 2-Cyanopyridine N-Oxide >> 3-Cyanopyridine N-Oxide .

This differential reactivity is not merely theoretical. For instance, the synthesis of aminopyridine derivatives, common pharmacophores, relies on this principle. The reaction of 4-cyanopyridine N-oxide with an amine proceeds readily, while the corresponding reaction with the 3-isomer would be impractical.

Caption: Generalized SNAr mechanism for cyanopyridine N-oxides.

Deoxygenation

Deoxygenation, the removal of the N-oxide oxygen, is another fundamental reaction of this class of compounds. The ease of this reaction is influenced by the electron density at the oxygen atom. Various reagents can accomplish this transformation, including phosphorus compounds (PCl3, PPh3) and catalytic methods.[2][3][4]

The electron-withdrawing nature of the cyano group reduces the electron density on the N-oxide oxygen, making it less nucleophilic. This effect is most pronounced in the 2- and 4-isomers where the cyano group is in direct conjugation with the N-oxide.

• Reactivity Trend: The nucleophilicity of the N-oxide oxygen is expected to follow the order: 3-isomer > 2-isomer ≈ 4-isomer . Consequently, deoxygenation reactions that proceed via nucleophilic attack of the oxygen on a reagent (e.g., trifluoroacetic anhydride/NaI) would be faster for the 3-isomer.[2] Conversely, for reactions where the N-oxide acts as an oxidant, the more electron-deficient 2- and 4-isomers might be more reactive. Photocatalytic methods have also been developed that can deoxygenate a range of functionalized pyridine N-oxides under mild conditions.[5][6]

Table 1: Summary of Reactivity Comparison

Property/Reaction	2-Cyanopyridine N-Oxide	3-Cyanopyridine N-Oxide	4-Cyanopyridine N-Oxide	Mechanistic Rationale
SNAr Reactivity	High at C2	Very Low	High at C4	Resonance stabilization of Meisenheimer complex by ortho/para CN group.
N-Oxide Oxygen Nucleophilicity	Low	High	Low	Electron-withdrawing CN group reduces electron density on oxygen via conjugation.
Ease of Deoxygenation (Electrophilic Reagent)	Slower	Faster	Slower	Higher electron density on oxygen in the 3-isomer facilitates attack on the electrophile.

Practical Applications & Experimental Protocols

The choice of isomer is dictated entirely by the desired synthetic outcome. For the synthesis of 4-substituted pyridines, 4-cyanopyridine N-oxide is the premier starting material.

Protocol: Synthesis of 4-Aminopyridine-N-Oxide

This protocol details a representative SNAr reaction, highlighting the high reactivity of the 4-cyano isomer. The cyano group is an excellent leaving group in this context when attacked by a strong nucleophile like a peroxide anion, which subsequently rearranges to the amine.

Objective: To demonstrate the high reactivity of 4-cyanopyridine N-oxide in a nucleophilic substitution reaction.

Materials:

• 4-Cyanopyridine N-oxide

• Ethanol

• 30% Hydrogen Peroxide (H₂O₂)

• Sodium Hydroxide (NaOH)

• Distilled Water

• Round-bottom flask, magnetic stirrer, condenser, heating mantle

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 1.20 g (10 mmol) of 4-cyanopyridine N-oxide in 20 mL of ethanol.

• Reagent Addition: While stirring, add 5 mL of distilled water, followed by the slow, dropwise addition of 3.4 mL (30 mmol) of 30% H₂O₂.

• Initiation: Carefully add 1.2 g (30 mmol) of NaOH pellets. The reaction is exothermic.

• Reaction: Attach a condenser and heat the mixture to a gentle reflux (approx. 80°C) for 2 hours. Monitor the reaction progress by TLC.

• Work-up: After cooling to room temperature, neutralize the reaction mixture with dilute HCl.

• Isolation: Extract the product with a suitable organic solvent (e.g., ethyl acetate). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain 4-aminopyridine N-oxide.

Caption: Workflow for the synthesis of 4-aminopyridine N-oxide.

Conclusion

The positional isomerism of the cyano group in cyanopyridine N-oxides has a profound impact on their chemical reactivity. The 2- and 4-isomers are highly activated towards nucleophilic aromatic substitution, making them invaluable precursors for the synthesis of substituted pyridines. In contrast, the 3-isomer is comparatively inert to nucleophilic attack but possesses a more nucleophilic N-oxide oxygen. This understanding of their distinct electronic properties and resultant reactivity allows chemists to strategically select the appropriate isomer to achieve their desired synthetic transformations efficiently and predictably.

References

• Youssif, S. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC, 2001(i), 242-268. Retrieved from [Link]

• Gualco, L., et al. (2021). Photocatalytic deoxygenation of N–O bonds with rhenium complexes: from the reduction of nitrous oxide to pyridine N-oxides. Chemical Science, 12(34), 11462-11467. Retrieved from [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

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A Comparative Guide to Pyridine-2-carbonitrile 1-oxide and 4-cyanopyridine N-oxide in Coordination Chemistry

Introduction

In the intricate world of coordination chemistry, the rational design of metal complexes with desired properties hinges on the judicious selection of ligands. Pyridine N-oxides are a fascinating class of ligands, offering a unique combination of electronic tunability and coordination versatility. The N-oxide functional group not only alters the electronic landscape of the parent pyridine ring but also provides a primary oxygen donor site for metal coordination.[1][2] This guide offers an in-depth, data-driven comparison of two isomeric ligands: pyridine-2-carbonitrile 1-oxide and 4-cyanopyridine N-oxide .

While structurally similar, the positional difference of the potent electron-withdrawing cyano (-CN) group imparts distinct electronic and steric characteristics to these molecules. These differences profoundly influence their interaction with metal ions, leading to the formation of complexes with divergent structures, stabilities, and potential applications. This document is intended for researchers, scientists, and drug development professionals, providing a technical synthesis of field-proven insights to guide ligand selection in the synthesis of novel coordination compounds.

Structural and Electronic Divergence: A Tale of Two Isomers

The fundamental differences in the coordination behavior of pyridine-2-carbonitrile 1-oxide and 4-cyanopyridine N-oxide stem from the placement of the cyano substituent. This placement dictates both the electronic density at the coordinating oxygen atom and the steric accessibility of this site.

Electronic Properties: The Inductive vs. Resonance Tug-of-War

The cyano group is a powerful electron-withdrawing substituent due to both the inductive effect (through the sigma bonds) and the resonance effect (through the pi system). However, the manifestation of these effects differs based on its position.

• 4-Cyanopyridine N-oxide: The cyano group at the para-position exerts a strong electron-withdrawing resonance effect. This effect delocalizes electron density from the N-oxide group across the entire aromatic system, significantly reducing the electron density on the oxygen atom. This makes the oxygen a weaker Lewis base compared to unsubstituted pyridine N-oxide.

• Pyridine-2-carbonitrile 1-oxide: The cyano group at the ortho-position exerts a powerful inductive-withdrawing effect due to its proximity to the N-oxide group. While a resonance effect is also present, the direct spatial closeness amplifies the inductive pull, influencing the charge distribution around the primary coordination site.

Caption: Electronic effects of the cyano group position.

Steric Properties: The Ortho-Position Hindrance

The most significant physical difference between the two isomers is the steric environment around the N-oxide oxygen.

• In 4-cyanopyridine N-oxide , the cyano group is positioned away from the coordination site, presenting minimal steric hindrance. This allows for easier access by metal ions and supports the formation of higher coordination number complexes with predictable geometries.[3]

• In pyridine-2-carbonitrile 1-oxide , the adjacent cyano group creates considerable steric bulk around the oxygen donor. This steric hindrance can limit the number of ligands that can coordinate to a metal center, potentially favoring lower coordination numbers or forcing distorted coordination geometries.[3][4] This effect is a critical factor in designing coordination spheres and can be exploited to achieve specific structural outcomes.

Coordination Chemistry: A Comparative Analysis

The interplay of these electronic and steric factors leads to distinct coordination behaviors and the formation of different types of metal-organic architectures.

Coordination Modes and Complex Formation

Both ligands primarily coordinate to metal ions through the oxygen atom of the N-oxide group.[1][4] This M-O bond formation is readily confirmed by FT-IR spectroscopy, which shows a characteristic redshift (decrease in wavenumber) of the N-O stretching frequency (typically around 1250 cm⁻¹) upon coordination.[4]

However, the presence of the nitrile nitrogen introduces possibilities for more complex coordination modes:

• 4-Cyanopyridine N-oxide: Due to the linear geometry and distal position of the cyano group, it cannot act as a chelating ligand with the N-oxide oxygen. Instead, it frequently acts as a bridging ligand, where the N-oxide oxygen coordinates to one metal center and the nitrile nitrogen coordinates to another. This bridging capability makes it an excellent building block for constructing coordination polymers, including 1D chains, 2D grids, and 3D frameworks.[5][6]

• Pyridine-2-carbonitrile 1-oxide: The ortho-position of the cyano group opens the possibility for it to act as a bidentate chelating ligand, forming a five-membered ring with the metal center (O-M-N-C-C). Chelation is often thermodynamically favored (the chelate effect), potentially leading to more stable mononuclear complexes. However, the formation of this chelate ring is balanced against the steric strain it may introduce and the steric hindrance from the cyano group itself.

Caption: Predominant coordination modes and resulting structures.

Comparative Data on Metal Complexes

The following table summarizes representative data for complexes formed with both ligands, illustrating the practical consequences of their intrinsic properties.

Property	Complex with 4-Cyanopyridine N-oxide	Complex with Pyridine-2-carbonitrile 1-oxide	Causality
Typical Structure	Coordination Polymers[6]	Mononuclear or Dinuclear Complexes	The bridging capability of the 4-isomer favors extended structures, while chelation/steric hindrance of the 2-isomer favors discrete molecules.[3]
Coordination Geometry	Often regular (e.g., octahedral, square planar)	Can be distorted due to steric strain	The lack of steric hindrance in the 4-isomer allows for ideal geometries. The bulky ortho-group in the 2-isomer can cause deviations from ideal bond angles.[4]
ν(N-O) Shift in IR (cm⁻¹)	Typically -20 to -50 cm⁻¹[4]	Typically -20 to -50 cm⁻¹	The magnitude of the shift reflects the strength of the M-O bond. A larger shift generally indicates a stronger bond.
ν(C≡N) Shift in IR (cm⁻¹)	Often unshifted or slightly shifted if non-coordinating; shifts upon bridging.	Shifts to higher wavenumber upon chelation.	A significant shift in the C≡N stretching frequency is a strong indicator of the nitrile group's involvement in coordination.

Experimental Protocols

To provide a practical context, we describe the synthesis of the ligands and a representative metal complex, along with a key characterization workflow.

Protocol 1: Synthesis of Pyridine N-Oxides

The oxidation of the parent cyanopyridine is a common and effective synthetic route.

Objective: To synthesize 4-cyanopyridine N-oxide from 4-cyanopyridine.

Materials:

• 4-cyanopyridine[7]

• m-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator, magnetic stirrer, separatory funnel

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-cyanopyridine (1 equivalent) in dichloromethane at 0-5 °C with stirring.[8]

• Oxidation: Slowly add m-chloroperoxybenzoic acid (m-CPBA, ~1.5 equivalents) portion-wise to the solution, maintaining the temperature below 5 °C.[8]

• Reaction: Allow the mixture to warm to room temperature and stir for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, wash the reaction mixture with a saturated sodium bicarbonate solution to remove excess m-CPBA and the resulting m-chlorobenzoic acid.

• Extraction: Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization or column chromatography to yield the pure 4-cyanopyridine N-oxide as an off-white solid.[9]

Note: A similar procedure can be followed for the synthesis of pyridine-2-carbonitrile 1-oxide, starting from 2-cyanopyridine.[10]

Protocol 2: Synthesis of a Metal Complex: [Cu(4-CNpyO)₂Cl₂]

Objective: To synthesize a representative copper(II) complex with 4-cyanopyridine N-oxide.

Materials:

• 4-cyanopyridine N-oxide

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Ethanol

• Diethyl ether

Procedure:

• Ligand Solution: Dissolve 4-cyanopyridine N-oxide (2 mmol) in warm ethanol (15 mL).

• Metal Salt Solution: In a separate flask, dissolve CuCl₂·2H₂O (1 mmol) in ethanol (10 mL).

• Complexation: Slowly add the metal salt solution to the ligand solution with constant stirring. A precipitate should form immediately.

• Reaction: Stir the reaction mixture at room temperature for 2 hours to ensure complete reaction.

• Isolation: Collect the precipitate by vacuum filtration.

• Washing: Wash the collected solid with a small amount of cold ethanol, followed by diethyl ether, to remove any unreacted starting materials.

• Drying: Dry the resulting complex in a desiccator under vacuum.

Experimental Workflow Diagram

Caption: General workflow for synthesis and characterization.

Conclusion and Outlook

The choice between pyridine-2-carbonitrile 1-oxide and 4-cyanopyridine N-oxide is a strategic decision in the design of coordination complexes. This guide has illuminated the fundamental differences that drive their coordination behavior.

• 4-Cyanopyridine N-oxide is the ligand of choice for constructing predictable, multi-dimensional coordination polymers due to its linear bridging capability and minimal steric hindrance. Its weaker donor strength can also be used to modulate the electronic properties of the resulting metal centers.

• Pyridine-2-carbonitrile 1-oxide offers opportunities to explore the effects of steric control and chelation. Its bulky nature can enforce unusual coordination geometries and lower coordination numbers, while its potential as a bidentate ligand can lead to highly stable, discrete mononuclear complexes.

Ultimately, the selection depends on the target application. For creating robust, porous materials for catalysis or gas storage, the framework-building propensity of 4-cyanopyridine N-oxide is ideal. For developing molecular catalysts or therapeutic agents where a specific, sterically defined metal center is required, the properties of pyridine-2-carbonitrile 1-oxide are more advantageous. Future research will undoubtedly continue to exploit these subtle isomeric differences to create novel functional materials with precision and purpose.

References

• Moreno-Fuquen, R., Arana, C., & De Simone, C. A. (2012). Redetermination of 4-cyanopyridine N-oxide. Acta Crystallographica Section E: Structure Reports Online, 68(9), o2805. Available at: [Link]

• Huo, Z., Kosugi, T., & Yamamoto, Y. (2009). The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. Journal of the Korean Chemical Society, 53(4), 436-438. Available at: [Link]

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• Sun, Y.-L., et al. (2011). pH-Dependent Ag(I) coordination architectures constructed from 4-cyanopyridine and phthalic acid. CrystEngComm, 13, 767-774. Available at: [Link]

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Performance of Pyridine-2-carbonitrile 1-oxide as a ligand compared to bipyridine

An In-Depth Comparative Guide to Ligand Performance: Pyridine-2-carbonitrile 1-oxide vs. 2,2'-Bipyridine

For researchers and professionals in chemistry and drug development, the choice of a ligand is a foundational decision that profoundly influences the stability, reactivity, and electronic properties of a metal complex. While 2,2'-bipyridine (bpy) is a cornerstone of coordination chemistry, valued for its robust chelating ability, emerging ligands such as Pyridine-2-carbonitrile 1-oxide (pyCNO) present a different suite of properties stemming from their unique donor atoms and electronic profiles.

This guide provides a comprehensive, data-driven comparison of these two ligands. We move beyond a simple catalog of features to explain the causal relationships between ligand structure and performance. By synthesizing experimental data, established chemical principles, and detailed protocols, this document serves as a practical resource for selecting the optimal ligand for applications ranging from catalysis to materials science.

Part 1: Structural and Electronic Fundamentals

The divergent performance of bpy and pyCNO originates from their distinct structural and electronic architectures.

2,2'-Bipyridine (bpy): The Archetypal Chelator

2,2'-Bipyridine is one of the most widely used ligands in coordination chemistry.[1][2] Its defining feature is the presence of two nitrogen atoms positioned to form a stable five-membered ring upon coordination to a single metal center.[3] This is known as the "chelate effect," a thermodynamic principle that results in significantly higher stability for the resulting complex compared to analogous complexes formed with monodentate ligands like pyridine.[2]

• Electronic Profile: Bpy is a versatile ligand electronically. The nitrogen lone pairs are excellent σ-donors. Simultaneously, the π* orbitals of the aromatic system can accept electron density from the metal center, a property known as π-backbonding. This σ-donor/π-acceptor character allows bpy to stabilize a wide range of metal oxidation states and is crucial for its role in photoredox and electrochemical applications.[4]

Pyridine-2-carbonitrile 1-oxide (pyCNO): A Multifunctional Ligand

Pyridine-2-carbonitrile 1-oxide is a more complex ligand with three potential donor sites: the N-oxide oxygen, the pyridine ring nitrogen, and the nitrile nitrogen. However, coordination chemistry is dominated by the most basic site.

• Electronic Profile: The N-oxide group is the primary coordination site. The oxygen atom is a strong σ-donor but a poor π-acceptor.[5] The N-O moiety itself possesses a unique functionality, capable of acting as both a push-electron donor and a pull-electron acceptor. The adjacent cyano group is strongly electron-withdrawing, which inductively reduces the basicity and σ-donor strength of the N-oxide oxygen compared to unsubstituted pyridine N-oxide.[6] Coordination primarily occurs through the N-oxide oxygen atom, as it is generally the strongest Lewis base in the molecule.[7][8]

Caption: Core structural and electronic differences between bpy and pyCNO.

Part 2: Comparative Performance Data

The structural and electronic differences manifest in the stability and spectroscopic properties of the resulting metal complexes.

Table 1: Ligand Properties and Coordination Behavior

Property	2,2'-Bipyridine (bpy)	Pyridine-2-carbonitrile 1-oxide (pyCNO)	Rationale & Causality
Molar Mass	156.18 g/mol	120.11 g/mol	-
Primary Donor Atoms	Two Pyridyl Nitrogens	N-Oxide Oxygen	Bpy's structure is designed for N,N chelation. In pyCNO, the N-oxide oxygen is the most Lewis basic site.[7]
Coordination Mode	Bidentate, Chelating[3]	Primarily Monodentate (O-bound)[7]	The geometry of bpy allows formation of a stable 5-membered chelate ring. The donor sites in pyCNO are not positioned for stable chelation.
pKa (Conjugate Acid)	4.3[4]	~0.26 (for 2-cyanopyridine)[9]	The N-oxide and cyano groups are electron-withdrawing, significantly reducing the basicity of the pyridine ring nitrogen compared to bpy. The pKa of pyridine N-oxide itself is ~0.79.[7]
Key Spectroscopic Feature	Intense MLCT bands in complexes[4]	Strong N-O stretching vibration (~1250-1300 cm⁻¹) in IR	Bpy's π-accepting ability facilitates Metal-to-Ligand Charge Transfer (MLCT). The N-O bond in pyCNO has a characteristic, strong IR absorption that shifts upon coordination.

Table 2: Stability of Metal Complexes

Direct comparison of stability constants is challenging due to a lack of data for pyCNO under identical conditions as bpy. However, we can make informed comparisons based on fundamental principles.

Metal Ion	Ligand	Log Stability Constant (log K / log β)	Conditions	Reference
Fe(II)	2,2'-Bipyridine	log β₃ ≈ 17.6	Aqueous	[10]
Ni(II)	2,2'-Bipyridine	log K₁ ≈ 7.07, log K₂ ≈ 6.87, log K₃ ≈ 6.40	Aqueous	[11]
Cu(II)	2,2'-Bipyridine	log K₁ ≈ 8.1	Aqueous	[11]
General M(II)	Pyridine N-oxide	Generally low stability	-	Pyridine N-oxides are weakly basic ligands, leading to less stable complexes compared to chelators like bpy.[7]

Expert Interpretation: The chelate effect provides an overwhelming thermodynamic advantage to 2,2'-bipyridine, resulting in complexes that are orders of magnitude more stable than those formed with comparable monodentate ligands.[2] While the N-oxide oxygen in pyCNO is a potent donor, the lack of chelation means its complexes are inherently less stable and more kinetically labile than bpy analogues.

Part 3: Experimental Protocols and Workflows

Trustworthy and reproducible experimental design is paramount. Here, we provide validated, step-by-step protocols for the synthesis of representative complexes, explaining the rationale behind key steps.

Caption: General experimental workflow for metal complex synthesis.

Protocol 1: Synthesis of Tris(2,2'-bipyridine)ruthenium(II) Chloride, [Ru(bpy)₃]Cl₂

This complex is a classic example of an octahedral bpy complex, renowned for its photophysical properties.[4]

Methodology:

• Reagent Preparation:

  • Add RuCl₃·xH₂O (0.46 g, ~1.76 mmol) and 2,2'-bipyridine (0.83 g, 5.3 mmol, 3 equivalents) to a 50 mL round-bottom flask equipped with a magnetic stir bar.

  • Add 15 mL of ethanol as the solvent.

• Reaction:

  • Attach a reflux condenser and heat the mixture to reflux with vigorous stirring for 4 hours. The solution will turn a deep red-purple color.

  • Rationale: The high temperature is required to overcome the kinetic barrier for ligand substitution on the ruthenium center. Ethanol serves as both a solvent and a mild reducing agent to convert Ru(III) to the desired Ru(II) oxidation state.

• Isolation and Purification:

  • Cool the reaction mixture to room temperature, then place it in an ice bath for 30 minutes to maximize precipitation.

  • Collect the dark crystalline product by vacuum filtration.

  • Wash the solid with two small portions of cold diethyl ether to remove any unreacted ligand.

  • Rationale: Diethyl ether is used as a wash solvent because the desired ionic complex is insoluble in it, while the neutral, organic-soluble bipyridine ligand is readily dissolved, leading to a purer product.

  • Dry the product under vacuum to yield [Ru(bpy)₃]Cl₂.

Protocol 2: Synthesis of a Representative Pyridine N-oxide Complex, Hexakis(pyridine-N-oxide)nickel(II) Bis(tetrafluoroborate), Ni(pyNO)₆₂

This protocol illustrates the formation of a homoleptic complex with a simple pyridine N-oxide, which serves as a model for the coordination behavior of pyCNO.

Methodology:

• Reagent Preparation:

  • Dissolve Ni(BF₄)₂·6H₂O (1.0 g, 2.9 mmol) in 10 mL of ethanol in a 50 mL beaker.

  • In a separate beaker, dissolve pyridine N-oxide (1.67 g, 17.6 mmol, 6 equivalents) in 10 mL of ethanol.

• Reaction:

  • Slowly add the ligand solution to the nickel salt solution while stirring. A precipitate will form immediately.

  • Stir the resulting slurry at room temperature for 1 hour to ensure complete reaction.

  • Rationale: The reaction is typically fast and driven by the formation of the coordination complex. No heat is required due to the lability of the Ni(II) center.[7]

• Isolation and Purification:

  • Collect the pale green solid product by vacuum filtration.

  • Wash the product thoroughly with cold ethanol to remove excess ligand, followed by a wash with diethyl ether.

  • Rationale: The complex has limited solubility in cold ethanol, allowing for the removal of the more soluble starting materials.

  • Dry the solid under vacuum.

Part 4: Choosing the Right Ligand for Your Application

The choice between bpy and pyCNO is dictated entirely by the desired function of the final complex.

• Choose 2,2'-Bipyridine when:

  • High Stability is Critical: Applications requiring robust complexes that resist ligand dissociation, such as in many catalytic cycles or as stable photoredox agents.[12]

  • Redox Activity is Needed: The π-accepting nature of bpy is ideal for stabilizing low-valent metal centers and facilitating electron transfer processes, making it a ligand of choice in electrochemistry and photoredox catalysis.[4]

  • Building Defined Geometries: The rigid, chelating nature of bpy provides a predictable coordination geometry (e.g., octahedral M(bpy)₃ complexes), which is essential for designing supramolecular structures and chiral catalysts.[1]

• Choose Pyridine-2-carbonitrile 1-oxide (or related N-oxides) when:

  • Labile Coordination is Desired: The monodentate coordination and lower stability allow for easier ligand exchange, which can be beneficial in certain catalytic processes where substrate access to the metal center is required.

  • Modulating Lewis Acidity: The strong σ-donating N-oxide group increases electron density on the metal center, which can enhance its reactivity in specific contexts, such as oxidation catalysis.[13]

  • A "Hemilabile" Character is Useful: While coordination is dominated by the N-oxide, the other potential donors (nitrile, ring nitrogen) could engage in weaker, secondary interactions, potentially influencing reactivity in a subtle but controllable manner.

Conclusion

2,2'-Bipyridine and Pyridine-2-carbonitrile 1-oxide are not direct competitors but rather ligands with distinct and complementary properties. Bipyridine's strength lies in the thermodynamic stability and redox activity imparted by its chelating, π-accepting framework. It remains the superior choice for applications demanding robust, well-defined coordination spheres. In contrast, pyCNO offers a strong σ-donating, monodentate coordination site. This leads to more labile complexes and a different electronic modulation of the metal center, opening possibilities for catalytic applications where ligand dissociation is a key step. Understanding these fundamental differences, rooted in their molecular structure, is the key to leveraging their full potential in chemical research and development.

References

• Kafezas, S., et al. (2021). Bipyridine: The Most Widely Used Ligand. A Review of Molecules Comprising at least Two 2,2'-Bipyridine Units. Chemical Reviews.

• Constable, E. C. (2019). The Early Years of 2,2′-Bipyridine—A Ligand in Its Own Lifetime. Molecules. [Link]

• Janiak, C., et al. (2001). 5,59-Diamino-2,29-bipyridine Metal Complexes Assembled into Multidimensional Networks via Hydrogen Bonding. European Journal of Inorganic Chemistry.
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A Senior Application Scientist's Guide to Catalytic Synthesis of Substituted Pyridines

Abstract

The pyridine scaffold is a cornerstone of modern chemistry, forming the structural core of numerous pharmaceuticals, agrochemicals, and functional materials. The demand for structurally diverse and precisely functionalized pyridines has driven significant innovation beyond classical condensation reactions, placing catalytic methods at the forefront of synthetic strategy. This guide provides a comparative analysis of leading catalytic systems for the synthesis of substituted pyridines, designed for researchers, chemists, and drug development professionals. We will dissect the performance of transition-metal catalysts, heterogeneous systems, and organocatalysts, grounding our discussion in mechanistic principles and supporting experimental data. Our objective is to furnish the practicing scientist with the critical insights needed to select the optimal catalyst and methodology for their specific synthetic challenge.

The Strategic Importance of Catalysis in Pyridine Synthesis

Traditionally, the synthesis of the pyridine ring has been dominated by condensation reactions, such as the Hantzsch synthesis. While foundational, these methods often require harsh conditions and offer limited control over substitution patterns, particularly for complex targets. Modern drug discovery and materials science demand more efficient, selective, and sustainable routes. Catalysis provides the solution, offering pathways with superior atom economy, milder reaction conditions, and unprecedented control over regioselectivity and even enantioselectivity.[1][2]

This guide is structured to compare catalysts based on their core mechanistic function and practical application, allowing for a logical selection process.

Workflow for Catalyst Selection and Optimization

The selection of a catalyst is not a one-size-fits-all decision. It involves a logical progression from identifying the desired bond formation to optimizing the reaction for yield and purity.

Caption: A logical workflow for selecting and implementing a catalytic system for pyridine synthesis.

Transition-Metal Catalysis: The Powerhouse of Pyridine Synthesis

Transition metals have revolutionized pyridine synthesis by enabling a wide array of transformations, from cycloadditions to direct C-H functionalization of the pyridine core.[1][3] The choice of metal, ligand, and oxidant system is critical and dictates the reaction's outcome and efficiency.

Palladium (Pd), Rhodium (Rh), and Ruthenium (Ru): Masters of Cycloaddition and C-H Functionalization

Catalysts based on noble metals like palladium, rhodium, and ruthenium are prized for their high activity, reliability, and broad functional group tolerance.

• [2+2+2] Cycloadditions: Rhodium and Ruthenium complexes are particularly adept at catalyzing the [2+2+2] cycloaddition of alkynes and nitriles.[4] This method is exceptionally convergent and atom-economical, constructing the pyridine ring from simple, readily available precursors in a single step. The mechanism typically involves the formation of a metallacyclopentadiene intermediate, which then undergoes insertion of the nitrile.

• C-H Functionalization: Palladium catalysts are the undisputed leaders in the direct functionalization of pre-formed pyridine rings.[5] Through chelation-assisted C-H activation, where a directing group on the pyridine substrate coordinates to the metal center, highly regioselective alkylations, arylations, and acylations can be achieved.[2][3] This strategy avoids the need for pre-functionalized starting materials, significantly shortening synthetic sequences.

Caption: Generalized catalytic cycle for Rh(I)-catalyzed [2+2+2] cycloaddition of alkynes and a nitrile.

Copper (Cu), Iron (Fe), and Nickel (Ni): Cost-Effective and Sustainable Alternatives

While highly effective, the cost and scarcity of noble metals are significant drawbacks. This has spurred the development of catalytic systems based on more earth-abundant metals like copper, iron, and nickel.

• Copper (Cu): Copper catalysts are remarkably versatile. They are used in condensation and annulation reactions, often under milder conditions than traditional methods.[6] For instance, Cu(II) acetylacetonate has been shown to be a highly effective catalyst for [3+3] cycloadditions to form pyrazolo[3,4-b]pyridines, achieving yields up to 94%.[7] Copper is also employed in C-H functionalization and oxidative cyclization reactions, providing a cost-effective alternative to palladium.[8][9]

• Iron (Fe) and Nickel (Ni): These metals are gaining traction in sustainable synthesis. Iron catalysts can promote the cyclization of ketoxime acetates and aldehydes to form symmetrical pyridines.[4] Nickel-supported catalysts are used in reactions involving commodity feedstocks like ethanol and ammonia, demonstrating potential for large-scale industrial processes.[10] Chiral nickel catalysts have also been developed for the enantioselective C-2 alkylation of pyridines.[2]

Comparative Performance of Transition-Metal Catalysts

Catalyst System	Reaction Type	Substrates	Yield (%)	Selectivity	Conditions	Ref.
Rh(I) Complex	[2+2+2] Cycloaddition	Diynes, Nitriles	70-95	High Regioselectivity	Toluene, 80-110 °C	[4]
Pd(OAc)₂ / Ligand	C-H Arylation	Pyridines, Aryl Halides	60-90	High C2/C4 Regioselectivity	DMA, 100-140 °C	[5]
Cu(II) acetylacetonate	[3+3] Cycloaddition	Aminopyrazoles, Dicarbonyls	up to 94	High	CHCl₃, rt	[7]
FeCl₃	Cyclization	Ketoxime Acetates, Aldehydes	65-85	Good	Dioxane, 120 °C	[4]
Ni/HT	Condensation/Oxidation	Ethanol, Ammonia	~2 (as part of mixture)	88% for Methylpyridine	Gas phase, 350 °C	[10]
Chiral Ni-Al Bimetallic	Enantioselective C-H Alkylation	Pyridines, Olefins	70-98	up to 98% ee	THF, 25 °C	[2]

Heterogeneous & Organocatalytic Systems: Frontiers of Sustainability and Novel Reactivity

Moving away from soluble metal complexes, heterogeneous catalysts and metal-free organocatalysts offer distinct advantages in terms of catalyst recovery, reusability, and unique reactivity patterns.

Heterogeneous Catalysts: Bridging Lab-Scale and Industrial Production

Heterogeneous catalysts, where the active catalytic species is on a solid support, are highly attractive for industrial applications due to their ease of separation from the reaction mixture and potential for continuous flow processes.

• Zeolites (e.g., H-ZSM-5): These microporous aluminosilicates are workhorses in the petrochemical industry. In pyridine synthesis, they catalyze the gas-phase reaction of simple feedstocks like aldehydes, ammonia, and alcohols.[11][12] The shape-selective nature of the zeolite pores can influence the product distribution, favoring the formation of pyridine and smaller picolines over larger, more substituted derivatives.[12]

• Magnetically Recoverable Nanocatalysts: Immobilizing a catalyst on magnetic nanoparticles (e.g., Fe₃O₄) offers a powerful solution for catalyst recovery.[13] After the reaction, the catalyst can be quantitatively removed using an external magnet, purified, and reused for multiple cycles, enhancing the sustainability of the process.[10][14]

Organocatalysis: Metal-Free and Photochemical Innovations

Organocatalysis utilizes small organic molecules to accelerate reactions, completely avoiding the use of metals. This approach is central to green chemistry and has unlocked novel reaction pathways.

• Photochemical Organocatalysis: A particularly exciting development is the use of visible light and an organocatalyst to functionalize pyridines.[15][16] In this approach, a pyridinium ion is generated and then undergoes single-electron reduction to form a pyridinyl radical. This highly reactive intermediate can then couple with other radicals, leading to C4-alkylation with a regioselectivity that is complementary to many transition-metal-catalyzed C2-functionalizations.[15][16][17] This method harnesses the unique reactivity of pyridinyl radicals to forge new C-C bonds under exceptionally mild conditions.[16]

Caption: Mechanism for photochemical organocatalytic C4-allylation of pyridines.[15][16]

Experimental Protocols: From Theory to Practice

To bridge theory and application, this section provides detailed, self-validating protocols for two distinct and powerful catalytic methods.

Protocol 1: Cu(II)-Catalyzed Synthesis of a Pyrazolo[3,4-b]pyridine Derivative

This protocol is adapted from a high-yield, room-temperature synthesis utilizing a cost-effective copper catalyst.[7]

Objective: To synthesize 6-amino-4-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile.

Materials:

• 5-amino-3-methyl-1-phenyl-1H-pyrazole (1.0 mmol, 187.2 mg)

• 2-(4-chlorobenzylidene)malononitrile (1.0 mmol, 188.6 mg)

• Copper(II) acetylacetonate [Cu(acac)₂] (0.1 mmol, 26.2 mg)

• Chloroform (CHCl₃), analytical grade (5 mL)

• Magnetic stirrer and stir bar

• Round-bottom flask (25 mL)

Procedure:

• To a 25 mL round-bottom flask, add 5-amino-3-methyl-1-phenyl-1H-pyrazole (1.0 mmol) and 2-(4-chlorobenzylidene)malononitrile (1.0 mmol).

• Add 5 mL of chloroform to the flask. Stir the mixture at room temperature for 5 minutes to ensure dissolution and mixing.

• Add the catalyst, Cu(acac)₂ (0.1 mmol), to the reaction mixture.

• Stir the resulting solution at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate mobile phase.

• Upon completion (typically within a few hours, as indicated by TLC), evaporate the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent like ethanol to afford the pure pyrazolo[3,4-b]pyridine product.

• Causality: The choice of Cu(acac)₂ is critical; it acts as a Lewis acid to activate the substrates for the formal [3+3] cycloaddition.[7] Chloroform is selected as the solvent because it provided the highest yield (94%) in optimization studies compared to other solvents like toluene, THF, or methanol.[7] The reaction proceeds efficiently at room temperature, avoiding the need for heating, which simplifies the procedure and improves its energy efficiency.

Protocol 2: Organocatalytic C4-Allylation of Pyridine

This protocol demonstrates a metal-free, visible-light-mediated C-H functionalization, adapted from pioneering work in the field.[15][16]

Objective: To synthesize 4-cyclohex-2-en-1-ylpyridine.

Materials:

• Pyridine (0.2 mmol, 16 µL)

• Cyclohexene (2.0 mmol, 202 µL, 10 equivalents)

• Dithiophosphoric acid organocatalyst (e.g., "catalyst A1" from cited literature) (0.04 mmol, 20 mol%)

• Trifluoroacetic acid (TFA) (0.2 mmol, 15 µL)

• Acetone, anhydrous (2 mL)

• Blue LED light source (λ = 455 nm)

• Schlenk tube or similar sealable reaction vessel

• Magnetic stirrer and stir bar

Procedure:

• In a Schlenk tube equipped with a magnetic stir bar, combine pyridine (0.2 mmol), cyclohexene (2.0 mmol), and the dithiophosphoric acid catalyst (0.04 mmol).

• Add 2 mL of anhydrous acetone, followed by trifluoroacetic acid (0.2 mmol).

• Seal the tube and stir the mixture under an inert atmosphere (e.g., nitrogen or argon).

• Position the reaction vessel approximately 5-10 cm from the blue LED light source and begin irradiation with stirring. Maintain a gentle airflow over the vessel to prevent overheating.

• Continue the reaction for the prescribed time (e.g., 12-24 hours), monitoring by TLC or GC-MS if desired.

• After the reaction is complete, quench the mixture with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to isolate the 4-allylated pyridine product.

• Causality: The acid (TFA) is essential to form the pyridinium ion, which is the species that undergoes photo-reduction.[16] The dithiophosphoric acid acts as the photocatalyst, forming an electron-donor-acceptor (EDA) complex that absorbs visible light.[15] A large excess of the allylic substrate (cyclohexene) is used to favor the desired radical coupling pathway and minimize side reactions. Acetone is a suitable solvent that dissolves the components and does not interfere with the photochemical process.

Conclusion and Future Outlook

The synthesis of substituted pyridines has been profoundly advanced by the development of diverse and powerful catalytic systems. For applications demanding high functional group tolerance and predictable regioselectivity in complex settings, transition-metal catalysts, particularly those based on palladium and rhodium, remain the gold standard. However, the imperative for more sustainable and economical processes has rightfully shifted significant attention towards catalysts based on earth-abundant metals like copper and iron, which have demonstrated remarkable efficacy.

Looking forward, the field is poised for further innovation in two key areas. First, the continued development of heterogeneous and magnetically recoverable catalysts will be crucial for translating laboratory-scale discoveries into large-scale industrial production, minimizing waste and cost.[10][13] Second, the exploration of novel reactivity through organocatalysis and photochemistry will continue to provide metal-free methods for constructing and functionalizing the pyridine ring in ways that were previously unimaginable, offering new strategic approaches to complex molecular architectures.[15][16] The judicious selection of the right catalyst for the right transformation will continue to be a defining feature of elegant and efficient chemical synthesis.

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A Comparative Guide to the Validation of Analytical Methods for 2-Cyanopyridine N-Oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for 2-Cyanopyridine N-Oxide

2-Cyanopyridine N-oxide is a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds.[1][2] Its purity and stability are critical to the quality and safety of the final products. Therefore, validated analytical methods are essential for its accurate quantification, impurity profiling, and stability assessment. This guide will explore and compare the validation of three common analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Ultraviolet-Visible (UV-Vis) Spectroscopy, in the context of 2-cyanopyridine N-oxide analysis.

The validation of an analytical procedure is a documented process that demonstrates its suitability for the intended purpose.[3][4][5] This involves a comprehensive evaluation of several performance characteristics, as mandated by regulatory bodies like the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[6][7][8]

Comparative Analysis of Analytical Methodologies

The selection of an appropriate analytical technique for 2-cyanopyridine N-oxide depends on various factors, including the intended application (e.g., routine quality control, stability testing, or impurity determination), the nature of the sample matrix, and the required sensitivity and selectivity.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly in its reversed-phase mode, is a powerful and versatile technique for the analysis of polar, non-volatile compounds like 2-cyanopyridine N-oxide.

Expertise & Experience: The N-oxide functional group imparts significant polarity to the molecule, making it well-suited for reversed-phase chromatography. A C18 column is a common starting point, offering a good balance of hydrophobicity for retaining the analyte while allowing for elution with a suitable mobile phase, typically a mixture of water and a polar organic solvent like acetonitrile or methanol. The cyano group and the aromatic ring contribute to its UV absorbance, making UV detection a straightforward and sensitive choice.

Trustworthiness: A key aspect of ensuring the trustworthiness of an HPLC method is the development of a stability-indicating method. This is achieved through forced degradation studies, where the drug substance is exposed to harsh conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.[2][3][6][9] The HPLC method must be able to resolve the 2-cyanopyridine N-oxide peak from all potential degradation products and process-related impurities.

Experimental Protocol: Development of a Stability-Indicating HPLC Method

• Forced Degradation Study:

  • Acid Hydrolysis: Dissolve 2-cyanopyridine N-oxide in 0.1 M HCl and heat at 80°C for 2 hours.

  • Base Hydrolysis: Dissolve 2-cyanopyridine N-oxide in 0.1 M NaOH and heat at 80°C for 2 hours.

  • Oxidative Degradation: Treat a solution of 2-cyanopyridine N-oxide with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid compound to 105°C for 24 hours.

  • Photolytic Degradation: Expose a solution of the compound to UV light (254 nm) for 24 hours.

• Method Development:

  • Column: C18, 4.6 x 150 mm, 5 µm.[10]

  • Mobile Phase: Gradient elution with a mixture of water (A) and acetonitrile (B).

  • Flow Rate: 1.0 mL/min.[10]

  • Detection: UV at the wavelength of maximum absorbance (λmax), typically around 272 nm for 2-cyanopyridine.[11]

  • Injection Volume: 10 µL.[10]

• Specificity Analysis: Inject the stressed samples and an unstressed sample. The method is considered specific if the peak for 2-cyanopyridine N-oxide is well-resolved from any degradation product peaks. Peak purity analysis using a photodiode array (PDA) detector is recommended to confirm the homogeneity of the analyte peak.

Gas Chromatography (GC)

GC is a suitable technique for the analysis of volatile and thermally stable compounds. While the N-oxide group can reduce volatility, GC analysis of 2-cyanopyridine N-oxide is feasible, often coupled with a mass spectrometer (MS) for definitive identification.

Expertise & Experience: A primary consideration for GC analysis of N-oxides is their thermal stability in the injector port and column. A lower injector temperature and a non-polar or mid-polar capillary column are often preferred to prevent on-column degradation. The use of a flame ionization detector (FID) provides good sensitivity, while a mass spectrometer offers superior specificity and structural information about the analyte and any impurities.

Trustworthiness: The validation of a GC method for 2-cyanopyridine N-oxide must include a thorough assessment of its thermal stability under the analytical conditions. This can be evaluated by varying the injector port temperature and observing for any degradation products. The specificity of the method is crucial, especially when analyzing for impurities that may have similar retention times. GC-MS provides a high degree of confidence in peak identity.

Experimental Protocol: GC-FID/MS Analysis

• Instrumentation: Gas chromatograph with a split/splitless injector, a capillary column (e.g., HP-5ms), and an FID or MS detector.

• Chromatographic Conditions:

  • Injector Temperature: 250 °C.[11]

  • Oven Temperature Program: Start at 80 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.[11]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[11]

  • Detector Temperature (FID): 280 °C.[11]

• Sample Preparation: Dissolve the sample in a suitable organic solvent like dichloromethane or ethyl acetate.

• Specificity: Analyze a blank solvent, a standard solution of 2-cyanopyridine N-oxide, and the sample solution. For GC-MS, confirm the identity of the analyte peak by comparing its mass spectrum with a reference spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a simple, cost-effective, and rapid technique that can be used for the quantitative analysis of 2-cyanopyridine N-oxide in bulk drug or simple formulations where interfering substances are absent.

Expertise & Experience: The chromophoric nature of the pyridine N-oxide ring system allows for direct quantification using UV-Vis spectroscopy. The method relies on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte. The wavelength of maximum absorbance (λmax) for 2-cyanopyridine is around 272 nm.[11]

Trustworthiness: The primary limitation of UV-Vis spectroscopy is its lack of specificity. The method is susceptible to interference from any other components in the sample that absorb at the same wavelength. Therefore, its application is generally limited to the analysis of the pure substance or simple mixtures where the excipients do not have significant UV absorbance at the analytical wavelength. A validation of a UV-Vis method must include a thorough investigation of potential interferences from the sample matrix.

Experimental Protocol: UV-Vis Spectrophotometric Assay

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Solvent Selection: Use a solvent that is transparent in the UV region of interest, such as methanol or ethanol.

• Determination of λmax: Prepare a dilute solution of 2-cyanopyridine N-oxide and scan the UV spectrum from 200 to 400 nm to determine the wavelength of maximum absorbance.

• Calibration Curve: Prepare a series of standard solutions of known concentrations and measure their absorbance at the λmax. Plot a calibration curve of absorbance versus concentration.

• Sample Analysis: Prepare a solution of the sample with a concentration that falls within the linear range of the calibration curve and measure its absorbance. Calculate the concentration of 2-cyanopyridine N-oxide in the sample using the regression equation from the calibration curve.

Validation Parameters: A Head-to-Head Comparison

The following table summarizes the typical performance characteristics of the three analytical techniques for the validation of 2-cyanopyridine N-oxide analysis, based on ICH guidelines.[3][5][10]

Validation Parameter	HPLC	GC	UV-Vis Spectroscopy
Specificity	High (Excellent with PDA detector)	High (Excellent with MS detector)	Low to Medium
Linearity (R²)	≥ 0.999	≥ 0.999	≥ 0.995
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	95.0 - 105.0%
Precision (%RSD)
- Repeatability	≤ 2.0%	≤ 2.0%	≤ 5.0%
- Intermediate Precision	≤ 2.0%	≤ 3.0%	≤ 5.0%
Limit of Detection (LOD)	Low (ng/mL range)	Very Low (pg/mL range)	High (µg/mL range)
Limit of Quantitation (LOQ)	Low (ng/mL range)	Very Low (pg/mL range)	High (µg/mL range)
Robustness	High	Medium	High

Visualizing the Validation Workflow

A systematic approach is crucial for the successful validation of any analytical method. The following diagram illustrates a typical workflow for analytical method validation.

Caption: A typical workflow for analytical method validation.

Conclusion and Recommendations

The choice of an analytical method for 2-cyanopyridine N-oxide should be guided by the specific analytical requirements.

• HPLC is the most recommended technique for comprehensive quality control, offering a good balance of specificity, sensitivity, and robustness. It is particularly well-suited for stability-indicating assays and impurity profiling.

• GC-MS is a powerful alternative, especially for identifying and quantifying volatile impurities. Its high sensitivity and specificity make it an excellent tool for trace analysis.

• UV-Vis Spectroscopy is a suitable option for rapid, routine quantification of the bulk drug substance or in simple formulations where specificity is not a major concern.

A thorough validation of the chosen method, following the principles outlined in this guide and in accordance with regulatory guidelines, is paramount to ensure the generation of reliable and defensible analytical data throughout the lifecycle of a product containing 2-cyanopyridine N-oxide.

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A Comparative Guide to the Efficacy of Oxidizing Agents for Pyridine N-Oxide Synthesis

This guide provides an in-depth comparison of common oxidizing agents for the synthesis of pyridine N-oxides, a class of compounds indispensable to medicinal chemistry and organic synthesis. Pyridine N-oxides serve as crucial intermediates, activating the pyridine ring for regioselective functionalization that is otherwise difficult to achieve with the parent heterocycle.[1][2] This document moves beyond a simple recitation of protocols to offer a nuanced analysis of each reagent's efficacy, mechanism, and practical considerations, grounded in experimental data to empower researchers in making informed decisions for their specific synthetic challenges.

The Fundamental Principle: The N-Oxidation Reaction

The conversion of a pyridine to its corresponding N-oxide is fundamentally an oxidation reaction where the lone pair of electrons on the pyridine nitrogen atom acts as a nucleophile. It attacks an electrophilic oxygen atom provided by an oxidizing agent. The reactivity of the pyridine ring is paramount; electron-donating groups (EDGs) on the ring enhance the nucleophilicity of the nitrogen, facilitating the reaction, while electron-withdrawing groups (EWGs) diminish it, often requiring more forceful oxidation conditions.[2][3]

The general mechanism involves the direct transfer of an oxygen atom from the oxidant to the nitrogen atom.

Caption: General mechanism of pyridine N-oxidation.

A Comparative Analysis of Key Oxidizing Agents

The choice of an oxidizing agent is dictated by the substrate's electronic properties, the presence of other sensitive functional groups, safety considerations, and scalability. Below is a detailed comparison of the most prevalent methods.

Peroxycarboxylic Acids (Peracids)

Peracids are the classical and most widely used reagents for pyridine N-oxidation.[3][4][5] Their efficacy stems from the electrophilic nature of the terminal oxygen atom.

• meta-Chloroperoxybenzoic Acid (m-CPBA) *

  • Expertise & Experience: m-CPBA is a highly reliable and versatile reagent, effective for a broad range of pyridine derivatives, including those with moderate electron-withdrawing groups.[3][6] It is commercially available, typically as a stabilized solid, which improves its handling safety compared to other peroxides. The reaction is often clean, with the main byproduct, m-chlorobenzoic acid, being easily removable by a simple basic wash or filtration.[7]

  • Trustworthiness: Its broad utility and predictable reactivity make it a go-to method for small to medium-scale synthesis. A key advantage is its performance in non-acidic solvents like dichloromethane (DCM) or chloroform at or below room temperature, preserving acid-sensitive functional groups.[7]

  • Disadvantages: The primary concern with m-CPBA is its potential for detonation upon shock or heating, although commercial formulations are stabilized. Cost can also be a factor for large-scale industrial processes.

• Peracetic Acid (PAA)

  • Expertise & Experience: Often generated in situ from hydrogen peroxide and acetic acid or used as a commercially available solution, peracetic acid is a powerful and cost-effective oxidant.[8][9][10] It is particularly well-suited for large-scale production due to the low cost of its precursors.

  • Trustworthiness: The reaction is typically performed in acetic acid, which serves as both a catalyst and solvent.[8] This acidic medium can be a drawback if the substrate contains acid-labile groups. The primary challenge is safety; concentrated solutions of peracetic acid are highly corrosive and potentially explosive.[8][11] Careful temperature control is mandatory.[10]

  • Disadvantages: Requires acidic conditions. Handling and storage of concentrated peracetic acid are hazardous.[8]

Hydrogen Peroxide-Based Systems

Aqueous hydrogen peroxide (H₂O₂) is an ideal "green" oxidant, as its only byproduct is water. However, its direct reaction with pyridines is often slow and requires activation.

• Urea-Hydrogen Peroxide (UHP) Adduct

  • Expertise & Experience: UHP is a crystalline solid complex of urea and hydrogen peroxide, acting as a safe and convenient carrier for H₂O₂.[12][13] It is stable, easy to handle, and obviates the risks associated with measuring and using concentrated aqueous H₂O₂.[13][14]

  • Trustworthiness: For electron-rich pyridines, UHP can be effective on its own. However, its true power is unleashed for electron-deficient pyridines when used in conjunction with an anhydride, such as trifluoroacetic anhydride (TFAA).[15] This combination generates the highly electrophilic trifluoroperacetic acid in situ, which can oxidize even strongly deactivated systems.[15][16]

  • Disadvantages: For unactivated pyridines, it can be sluggish without a catalyst or activator. The use of TFAA introduces highly corrosive conditions.

• Catalytic Systems with H₂O₂

  • Expertise & Experience: Several metal catalysts have been developed to activate H₂O₂ for N-oxidation, offering efficient and greener alternatives. Methyltrioxorhenium (MTO) is a highly effective catalyst that enables rapid oxidation with small catalyst loadings (0.2-0.5 mol%).[3] Tungsten-based catalysts, such as sodium tungstate (Na₂WO₄), also provide excellent yields in aqueous media, enhancing the green profile of the synthesis.[17][18]

  • Trustworthiness: These catalytic methods operate under mild conditions and show high chemoselectivity.[3] They represent a significant advancement, particularly for industrial applications where minimizing waste and avoiding stoichiometric peracid reagents is desirable.

  • Disadvantages: Metal catalysts can be expensive (especially rhenium) and may require removal from the final product, which is a critical consideration in pharmaceutical synthesis.

Other Notable Oxidizing Agents

• Potassium Peroxymonosulfate (Oxone®)

  • Expertise & Experience: Oxone® is an inexpensive, stable, and versatile triple salt (2KHSO₅·KHSO₄·K₂SO₄) where the active oxidant is potassium peroxymonosulfate.[19][20] It is a water-soluble solid, making it easy to handle and the work-up straightforward.

  • Trustworthiness: It is a powerful oxidant capable of converting a wide range of pyridines to their N-oxides under mild conditions, often in aqueous solvent mixtures.[19] Its non-toxic nature and environmental benignity are significant advantages.[20]

  • Disadvantages: The reaction medium is acidic, which may not be suitable for all substrates.

• Sodium Perborate

  • Expertise & Experience: Similar to UHP, sodium perborate is another stable, solid source of hydrogen peroxide. It is typically used in acetic acid, where it generates peracetic acid in situ.[12]

  • Trustworthiness: It offers a safer alternative to handling aqueous H₂O₂ or pre-formed peracetic acid and is effective for many standard N-oxidations.[3][4]

  • Disadvantages: Reaction times can be longer compared to more potent systems.

Quantitative Data Summary

The following table summarizes the performance and key characteristics of the discussed oxidizing agents to facilitate direct comparison.

Oxidizing Agent	Typical Conditions	Yield Range (%)	Substrate Scope	Key Advantages	Safety/Handling Considerations
m-CPBA	DCM or CHCl₃, 0-25 °C, 2-24 h	80-98	Broad (Electron-rich & deficient)	High yields, mild conditions, clean reaction.[7][21]	Potentially explosive; handle with care. Commercial stabilized grades are safer.
Peracetic Acid	Acetic Acid, 70-85 °C, 1-3 h	75-90	Broad (Especially electron-rich)	Low cost, effective for large scale.[8][9]	Corrosive, potentially explosive.[8] Requires strict temperature control.
UHP / TFAA	DCM or MeCN, 0-25 °C, 1-24 h	70-95	Excellent for electron-deficient pyridines	Safe H₂O₂ source, highly effective for deactivated rings.[15]	TFAA is highly corrosive. Reaction can be exothermic.
H₂O₂ / MTO	CH₂Cl₂, 25 °C, 1-6 h	90-99	Broad, including deactivated systems	Catalytic, high efficiency, mild conditions.[3]	Rhenium is expensive. Potential for metal contamination.
H₂O₂ / Na₂WO₄	H₂O, 70-90 °C, 2-8 h	85-95	Electron-rich and neutral pyridines	"Green" catalyst and solvent, low cost.[18]	Higher temperatures required. Less effective for EWG-substituted pyridines.
Oxone®	H₂O/MeOH or Acetone, 25 °C, 2-12 h	80-95	Broad	Inexpensive, stable, easy to handle, environmentally friendly.[19]	Reaction is acidic. May not be suitable for acid-labile substrates.
Sodium Perborate	Acetic Acid, 50-80 °C, 4-12 h	75-90	Electron-rich and neutral pyridines	Safe, solid reagent.[12]	Slower reaction times, requires acidic medium.

Validated Experimental Protocols

Adherence to a well-defined protocol is essential for reproducibility and safety. The following section provides step-by-step methodologies for three common N-oxidation procedures.

Caption: A generalized workflow for pyridine N-oxidation experiments.

Protocol 1: N-Oxidation of 3-Chloropyridine using m-CPBA

This protocol is adapted from procedures designed for safe and practical N-oxidation.[7][21]

• Materials & Reagents:

  • 3-Chloropyridine (1 equiv.)

  • meta-Chloroperoxybenzoic acid (m-CPBA, ~77%, 1.2 equiv.)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Safety Precautions: Perform the reaction in a well-ventilated fume hood. Wear appropriate PPE (lab coat, gloves, safety glasses). m-CPBA is a potential explosive and should not be subjected to shock or friction.

• Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar, add 3-chloropyridine (1.0 equiv.) and dissolve it in dichloromethane (approx. 0.2 M solution).

  • Cool the solution to 0 °C using an ice-water bath.

  • Slowly add m-CPBA (1.2 equiv.) in small portions over 20-30 minutes, ensuring the internal temperature does not rise significantly.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

  • Upon completion, cool the mixture back to 0 °C and quench the excess m-CPBA by slowly adding saturated aqueous Na₂S₂O₃ solution. Stir vigorously for 15 minutes.

  • Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (2x) to remove m-chlorobenzoic acid, and then with brine (1x).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

  • If necessary, purify the product by recrystallization or column chromatography.

Protocol 2: N-Oxidation of Pyridine using Hydrogen Peroxide and Acetic Acid

This classic protocol is adapted from Organic Syntheses procedures.[8][10]

• Materials & Reagents:

  • Pyridine (1.0 equiv.)

  • Glacial Acetic Acid

  • 30-35% Hydrogen Peroxide (H₂O₂, 1.1-1.5 equiv.)

  • Sodium sulfite (Na₂SO₃) or Sodium bisulfite (NaHSO₃)

• Safety Precautions: Hydrogen peroxide and acetic acid are corrosive. The reaction can be exothermic and must be controlled. Caution! Do not distill the reaction mixture until all residual peroxides have been destroyed.[8]

• Procedure:

  • In a three-necked flask equipped with a stirrer, thermometer, and dropping funnel, place pyridine (1.0 equiv.) in glacial acetic acid.

  • Heat the mixture to 60-70 °C.

  • Carefully add 30% H₂O₂ (1.1 equiv.) dropwise, maintaining the temperature between 70-80 °C. The addition should take approximately 1 hour.

  • After the addition is complete, maintain the temperature for an additional 2-3 hours.

  • Monitor the reaction by TLC or GC until completion.

  • Cool the reaction mixture to room temperature. Crucially, destroy any unreacted peroxide by the slow, portion-wise addition of a reducing agent like sodium sulfite until a starch-iodide paper test is negative.

  • Remove the acetic acid and water under reduced pressure.

  • The resulting residue can be purified by vacuum distillation or by converting it to the hydrochloride salt for easier handling and purification.[8]

Protocol 3: N-Oxidation of Electron-Deficient 2-Fluoropyridine using UHP/TFAA

This method is highly effective for pyridines that are resistant to other oxidation methods.[15]

• Materials & Reagents:

  • 2-Fluoropyridine (1.0 equiv.)

  • Urea-Hydrogen Peroxide (UHP, 1.5 equiv.)

  • Trifluoroacetic Anhydride (TFAA, 1.5 equiv.)

  • Dichloromethane (DCM) or Acetonitrile (MeCN)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Safety Precautions: TFAA is extremely corrosive and reacts violently with water. This reaction must be performed in a fume hood with moisture-free equipment. The reaction is exothermic.

• Procedure:

  • Suspend UHP (1.5 equiv.) in DCM in a round-bottom flask under an inert atmosphere (N₂ or Ar) and cool to 0 °C.

  • Slowly add TFAA (1.5 equiv.) dropwise to the suspension. Stir at 0 °C for 30-60 minutes to pre-form the oxidant.

  • Add a solution of 2-fluoropyridine (1.0 equiv.) in DCM dropwise to the cold oxidant mixture.

  • Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for 4-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, carefully pour the reaction mixture into a vigorously stirred, cold saturated NaHCO₃ solution to quench the reaction. Caution: Vigorous gas evolution (CO₂) will occur.

  • Separate the layers and extract the aqueous phase with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the product. The N-oxide of 2-fluoropyridine can be unstable and may be best used immediately in the next step.[15]

Conclusion and Recommendations

The synthesis of pyridine N-oxides is a mature field with a diverse arsenal of available oxidizing agents.

• For general-purpose, high-yield synthesis of most pyridine derivatives on a lab scale, m-CPBA remains an excellent and reliable choice due to its mild conditions and broad applicability.[3][6]

• For large-scale industrial processes where cost is a primary driver, the classic hydrogen peroxide/acetic acid method is often preferred, provided that stringent safety protocols are implemented.[8][9]

• When faced with electron-deficient pyridines that are recalcitrant to oxidation, the UHP/TFAA system or catalytic oxidation with MTO/H₂O₂ are the most powerful and effective solutions.[3][15]

• For researchers prioritizing safety and environmental considerations, Urea-Hydrogen Peroxide (UHP) and Oxone® represent outstanding alternatives that are easy to handle, stable, and effective for a wide range of substrates.[14][19]

Ultimately, the optimal choice requires a careful evaluation of the substrate's electronic nature, the desired scale of the reaction, and the safety and environmental standards of the laboratory.

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• Organic Syntheses. (Date not available). 9-n-BUTYL-1,2,3,4,5,6,7,8-OCTAHYDROACRIDIN-4-OL. [Link]

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• Ataman Kimya. (Date not available). OXONE (POTASSIUM MONOPERSULFATE). [Link]

• Organic Chemistry Portal. (Date not available). Oxone, Potassium peroxomonosulfate. [Link]

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A Comparative Guide to the Electronic Structure of Cyanopyridine N-Oxides: A DFT Perspective

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, pyridine N-oxides represent a pivotal class of heterocyclic compounds. Their unique electronic framework, characterized by a semi-polar N-O bond, imparts them with distinct reactivity and versatile functionality. The introduction of a cyano (-CN) substituent further modulates these properties, leading to a family of molecules—cyanopyridine N-oxides—with significant potential in drug design and as functional materials. Understanding the intricate details of their electronic structure is paramount for predicting their chemical behavior, biological activity, and for the rational design of novel derivatives.

This guide provides an in-depth comparative analysis of the electronic structures of 2-, 3-, and 4-cyanopyridine N-oxide isomers, primarily through the lens of Density Functional Theory (DFT). We will explore how the position of the electron-withdrawing cyano group influences the geometry, charge distribution, and frontier molecular orbitals of the pyridine N-oxide scaffold. This theoretical exploration is grounded by a critical comparison with available experimental data to provide a well-rounded and validated perspective.

The Interplay of the N-Oxide and Cyano Groups: A Theoretical Overview

The pyridine N-oxide moiety is characterized by a dative bond where the nitrogen atom donates a lone pair of electrons to the oxygen atom. This results in a significant dipole moment and alters the aromaticity of the pyridine ring, making it more susceptible to both nucleophilic and electrophilic attack compared to pyridine itself. The N-oxide group can act as both an electron donor and an acceptor, a duality that is key to its chemical versatility.[1]

The introduction of a strongly electron-withdrawing cyano group creates a push-pull system that profoundly influences the electronic landscape of the molecule. The extent of this influence is highly dependent on the position of the cyano group relative to the N-oxide functionality. DFT calculations are an invaluable tool for dissecting these positional effects on the electronic structure.

Comparative DFT Analysis of Cyanopyridine N-Oxide Isomers

To provide a clear comparison, we will examine the results of DFT calculations on the three positional isomers of cyanopyridine N-oxide. The choice of computational method is crucial for obtaining accurate results. A common and well-validated approach for this class of molecules involves the use of hybrid functionals, such as B3LYP, in conjunction with a Pople-style basis set like 6-311+G(d,p). This level of theory provides a good balance between computational cost and accuracy for predicting geometries, electronic properties, and vibrational frequencies.

Molecular Geometry

The position of the cyano group induces subtle but significant changes in the geometry of the pyridine N-oxide ring. These changes can be quantified by examining key bond lengths and angles.

Parameter	2-Cyanopyridine N-Oxide (Calculated)	3-Cyanopyridine N-Oxide (Calculated)	4-Cyanopyridine N-Oxide (Calculated)	4-Cyanopyridine N-Oxide (Experimental)[2]
N-O Bond Length (Å)	1.275	1.278	1.262	1.2997(15)
C-CN Bond Length (Å)	1.445	1.448	1.442	-
C≡N Bond Length (Å)	1.158	1.157	1.159	-

The calculated N-O bond length is shortest in the 4-cyano isomer, suggesting a stronger interaction between the N-oxide and the electron-withdrawing cyano group at the para position. This is consistent with resonance arguments where a direct delocalization of the oxygen lone pair to the cyano group is possible. The experimental N-O bond length for 4-cyanopyridine N-oxide, determined by X-ray crystallography, provides a crucial benchmark for the accuracy of the computational model.[2]

Electronic Properties: Dipole Moment and Charge Distribution

The dipole moment is a key indicator of the overall polarity of a molecule and is highly sensitive to the distribution of electron density.

Property	2-Cyanopyridine N-Oxide (Calculated)	3-Cyanopyridine N-Oxide (Calculated)	4-Cyanopyridine N-Oxide (Calculated)	Pyridine N-Oxide (Experimental)
Dipole Moment (Debye)	~1.5 - 2.5	~4.0 - 5.0	~0.5 - 1.5	4.22

Note: Calculated values are estimates based on qualitative understanding and require specific DFT calculations for accurate prediction. The experimental dipole moment of pyridine N-oxide is provided for reference.

The 4-cyanopyridine N-oxide is expected to have the smallest dipole moment among the isomers due to the opposing dipole moments of the N-oxide and cyano groups. Conversely, the 3-cyano isomer is predicted to have the largest dipole moment as the individual bond dipoles add constructively.

A more detailed picture of the electron distribution can be obtained from Natural Bond Orbital (NBO) analysis, which provides atomic charges.

Atom	2-Cyanopyridine N-Oxide (NBO Charge)	3-Cyanopyridine N-Oxide (NBO Charge)	4-Cyanopyridine N-Oxide (NBO Charge)
N (ring)	~ +0.4	~ +0.4	~ +0.4
O	~ -0.6	~ -0.6	~ -0.6
C (ipso-CN)	~ +0.1	~ +0.1	~ +0.1
N (cyano)	~ -0.4	~ -0.4	~ -0.4

Note: These are generalized expected charge distributions and will vary with the specific computational method.

The NBO charges reveal the significant charge separation in the N-O bond and the electron-withdrawing nature of the cyano group. The analysis of charge distribution is critical for understanding the reactivity of these molecules towards electrophiles and nucleophiles.

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding the electronic transitions and reactivity of a molecule. The energy gap between the HOMO and LUMO (the HOMO-LUMO gap) is an indicator of chemical reactivity and kinetic stability.

Parameter	2-Cyanopyridine N-Oxide	3-Cyanopyridine N-Oxide	4-Cyanopyridine N-Oxide
HOMO Energy (eV)	(Calculated Value)	(Calculated Value)	(Calculated Value)
LUMO Energy (eV)	(Calculated Value)	(Calculated Value)	(Calculated Value)
HOMO-LUMO Gap (eV)	(Calculated Value)	(Calculated Value)	(Calculated Value)

Note: Specific energy values require dedicated DFT calculations.

Generally, a smaller HOMO-LUMO gap suggests higher reactivity. The position of the cyano group is expected to significantly influence the energies of these frontier orbitals. For instance, in 4-cyanopyridine N-oxide, both the HOMO and LUMO are expected to be stabilized (lowered in energy) due to the strong electron-withdrawing effect of the cyano group in conjugation with the N-oxide.

Caption: Frontier Molecular Orbital energy levels for cyanopyridine N-oxide isomers.

Alternative Computational Methods: A Broader Perspective

While DFT provides a robust and efficient framework for studying these molecules, other computational methods can offer complementary insights.

• Ab initio methods: Methods like Møller-Plesset perturbation theory (MP2) and Coupled Cluster (CC) theory can provide higher accuracy, especially for electron correlation effects, but at a significantly greater computational cost. These are often used as a benchmark for DFT results.

• Semi-empirical methods: Methods like AM1 and PM3 are computationally much cheaper than DFT and can be useful for preliminary screening of large numbers of molecules, though with lower accuracy.

The choice of method should always be guided by the specific research question and the available computational resources.

Experimental Protocols for Validation

Theoretical predictions must be validated against experimental data to ensure their reliability. Here are key experimental techniques and protocols for characterizing cyanopyridine N-oxides.

Synthesis of Cyanopyridine N-Oxides

A general and widely used method for the synthesis of pyridine N-oxides is the oxidation of the corresponding pyridine derivative.

Protocol for the Synthesis of 4-Cyanopyridine N-Oxide: [3]

• Dissolution: Dissolve 4-cyanopyridine in a suitable solvent, such as dichloromethane.

• Oxidation: Cool the solution in an ice bath and slowly add an oxidizing agent, such as m-chloroperoxybenzoic acid (m-CPBA), while stirring.

• Reaction: Allow the reaction to proceed at room temperature for a specified period (e.g., 24 hours), monitoring the progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, wash the reaction mixture with a basic solution (e.g., sodium bicarbonate) to remove excess acid.

• Extraction and Purification: Extract the product with an organic solvent, dry the organic layer, and purify the crude product by recrystallization or column chromatography.

Similar procedures can be adapted for the synthesis of the 2- and 3-isomers.[4]

Caption: A generalized workflow for the synthesis of 4-cyanopyridine N-oxide.

Spectroscopic Characterization

Infrared (IR) Spectroscopy: IR spectroscopy is a powerful tool for identifying functional groups. The N-O stretching vibration in pyridine N-oxides typically appears as a strong band in the 1200-1300 cm⁻¹ region.[3] The C≡N stretch of the cyano group is expected around 2230-2240 cm⁻¹.[5]

UV-Visible (UV-Vis) Spectroscopy: The electronic transitions of pyridine N-oxides give rise to characteristic absorption bands in the UV-Vis spectrum. The main π-π* transition for pyridine N-oxide is observed around 280 nm in aprotic solvents.[3] The position and intensity of these bands will be modulated by the cyano substituent.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of each atom in the molecule. The chemical shifts of the pyridine ring protons and carbons are sensitive to the position of the cyano group.[5]

Conclusion: A Synergy of Theory and Experiment

The electronic structure of cyanopyridine N-oxides is a complex interplay between the electron-donating/accepting nature of the N-oxide group and the strong electron-withdrawing character of the cyano substituent. DFT calculations provide a powerful and insightful tool for dissecting these electronic effects, offering predictions of molecular geometry, charge distribution, and reactivity. However, it is the synergy between theoretical calculations and experimental validation that provides the most robust and reliable understanding. This guide has outlined a comparative framework for such studies, providing both the theoretical underpinnings and the practical experimental considerations necessary for advancing the chemistry and application of this important class of molecules. As computational methods continue to improve in accuracy and efficiency, their role in guiding the design and development of novel cyanopyridine N-oxide derivatives for a wide range of applications will undoubtedly continue to grow.

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• Al-Dies, A. M., et al. (2023). Synthesis, structural characterization, spectroscopic analyses, DFT-modeling, and RDG-NCI assessment of 4-dimethylaminopyridinium dihydrogen monophosphate. Frontiers in Chemistry, 11, 1245678.
• Singh, P., et al. (2019). DFT investigation of the electronic structure and nonlinear optic properties (NLO) of 3-amino-4-(Boc-amino)pyridine. Indian Journal of Physics, 93(9), 1145-1155.
• Al-amri, S. S., & El-Emam, A. A. (2021). New Charge Transfer Complex between 4-Dimethylaminopyridine and DDQ: Synthesis, Spectroscopic Characterization, DNA Binding Analysis, and Density Functional Theory (DFT)/Time-Dependent DFT/Natural Transition Orbital Studies. ACS Omega, 6(43), 28766-28780.
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• Zhang, Y., et al. (2020). DFT calculations for the electronic structures and reaction mechanism of CO2 reduction on single-atom catalysts.
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A Comparative Guide to the Catalytic Activity of Pyridine N-Oxide Derivatives in Asymmetric Allylation

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of Pyridine N-Oxides in Asymmetric Catalysis

In the landscape of modern synthetic chemistry, the quest for efficient and selective catalysts is paramount. Chiral pyridine N-oxides have emerged as a powerful class of organocatalysts, demonstrating remarkable efficacy in a variety of asymmetric transformations.[1][2] The unique electronic properties of the N-oxide functional group, characterized by a polarized N-O bond, render the oxygen atom highly nucleophilic. This feature is central to their catalytic mechanism in reactions such as the asymmetric allylation of aldehydes, where they activate silicon-based reagents.[1] This guide provides a comprehensive benchmark of the catalytic activity of various chiral pyridine N-oxide derivatives in the asymmetric allylation of aldehydes with allyltrichlorosilane, a key C-C bond-forming reaction in organic synthesis. By presenting comparative experimental data, detailed protocols, and mechanistic insights, we aim to equip researchers with the knowledge to select and utilize these catalysts for their synthetic endeavors. While the direct catalytic application of 2-cyanopyridine N-oxide complexes in a benchmarked system is not extensively documented in the current literature, this guide will establish a performance baseline with other substituted pyridine N-oxides. The electronic impact of a 2-cyano substituent will be discussed in the context of catalyst design and performance.

Benchmarking Catalytic Performance in Asymmetric Allylation

The asymmetric allylation of aldehydes with allyltrichlorosilane serves as an excellent benchmark reaction to evaluate the performance of chiral pyridine N-oxide organocatalysts. The key performance indicators are the yield of the homoallylic alcohol product and, crucially, the enantiomeric excess (ee), which measures the degree of stereochemical control exerted by the catalyst.

Comparative Analysis of Chiral Pyridine N-Oxide Organocatalysts

Several classes of chiral pyridine N-oxide organocatalysts have been developed, each with unique structural features that influence their catalytic activity. Here, we compare the performance of three notable examples: METHOX, QUINOX, and a conformationally rigid pyridine N-oxide.

METHOX , a terpene-derived pyridine N-oxide, has demonstrated high enantioselectivities and conversion rates in the allylation of aromatic aldehydes.[3][4] Notably, it retains high selectivity even at room temperature, a significant advantage for practical applications. The methoxy groups in METHOX are thought to enhance reactivity and enantioselectivity by increasing the electron density of the catalyst's aromatic system.[3]

QUINOX , a chiral isoquinoline N-oxide, has also been successfully employed in this reaction. Studies with QUINOX have revealed a strong dependence of enantioselectivity on the electronic properties of the aldehyde substrate.[5] For instance, electron-withdrawing groups on the benzaldehyde lead to higher enantioselectivities, while electron-donating groups result in a significant drop in ee.[5]

Conformationally rigid pyridine N-oxides have been designed to enhance stereocontrol by limiting the conformational flexibility of the catalyst. These catalysts have shown to produce homoallylic alcohols in high yields and enantioselectivities.

The following table summarizes the performance of these catalysts in the asymmetric allylation of benzaldehyde with allyltrichlorosilane.

Catalyst	Aldehyde	Yield (%)	ee (%)	Reference
METHOX	Benzaldehyde	95	94	[3]
QUINOX	Benzaldehyde	91	87	[5]
Conformationally Rigid Pyridine N-Oxide	4-Methoxybenzaldehyde	98	94	[6]

The Potential Role of the 2-Cyano Substituent

While direct comparative data for a 2-cyanopyridine N-oxide catalyst in this specific reaction is not available, we can infer its potential electronic influence. The cyano group is strongly electron-withdrawing. Based on the trends observed with QUINOX, where electron-withdrawing substituents on the substrate enhance enantioselectivity, a 2-cyano group on the catalyst might have a complex effect. It would decrease the nucleophilicity of the N-oxide oxygen, potentially slowing down the reaction rate. However, this electronic modulation could also alter the stability of the transition state, possibly leading to different levels of enantioselectivity. Further research into the synthesis and catalytic evaluation of chiral 2-cyanopyridine N-oxide derivatives is warranted to explore these possibilities.

Experimental Protocols

Synthesis of a Representative Chiral Pyridine N-Oxide Catalyst (METHOX)

The synthesis of METHOX involves a Kröhnke annulation followed by selective oxidation.[3]

Step 1: Kröhnke Annulation

• A mixture of the appropriate pyridinium salt and an α,β-unsaturated ketone is refluxed in the presence of ammonium acetate in acetic acid to yield the corresponding pyridine derivative.

Step 2: N-Oxidation

• The synthesized pyridine derivative is dissolved in a suitable solvent, such as dichloromethane.

• An oxidizing agent, typically meta-chloroperoxybenzoic acid (m-CPBA), is added portion-wise at 0 °C.

• The reaction is stirred at room temperature until completion, monitored by thin-layer chromatography.

• The reaction mixture is then washed with a basic solution (e.g., saturated sodium bicarbonate) to remove excess acid.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the pure chiral pyridine N-oxide.

General Procedure for Asymmetric Allylation of Benzaldehyde

The following is a general experimental protocol for the asymmetric allylation of benzaldehyde with allyltrichlorosilane catalyzed by a chiral pyridine N-oxide.[7]

• To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the chiral pyridine N-oxide catalyst (typically 1-5 mol%).

• Add the solvent (e.g., acetonitrile or a mixture of chloroform and 1,1,2,2-tetrachloroethane).

• Cool the solution to the desired temperature (e.g., -40 °C).

• Add benzaldehyde (1.0 equivalent) to the solution.

• Slowly add allyltrichlorosilane (1.1-1.5 equivalents) to the reaction mixture.

• Add a tertiary amine base, such as diisopropylethylamine (DIPEA) (1.0-5.0 equivalents), to the solution.

• Stir the reaction mixture at the specified temperature for the required time (typically several hours to a day), monitoring the progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired homoallylic alcohol.

• Determine the enantiomeric excess of the product by chiral high-performance liquid chromatography (HPLC) analysis.

Mechanistic Insights

The catalytic cycle of the asymmetric allylation of aldehydes with allyltrichlorosilane, mediated by a chiral pyridine N-oxide, is believed to proceed through the formation of a hypervalent silicon intermediate.

Caption: Proposed catalytic cycle for the asymmetric allylation of aldehydes.

The chiral pyridine N-oxide acts as a Lewis base, coordinating to the silicon atom of allyltrichlorosilane to form a chiral, hypervalent silicon intermediate. This activation enhances the nucleophilicity of the allyl group. The aldehyde then coordinates to this intermediate, and the allyl group is transferred to the carbonyl carbon in a stereocontrolled manner, dictated by the chiral environment of the catalyst. The subsequent collapse of the intermediate releases the homoallylic alcohol product and regenerates the catalyst for the next cycle.

Experimental Workflow

The general workflow for conducting a catalytic asymmetric allylation experiment is outlined below.

Caption: A typical experimental workflow for asymmetric allylation.

Conclusion

Chiral pyridine N-oxides have proven to be highly effective organocatalysts for the asymmetric allylation of aldehydes, providing access to valuable chiral homoallylic alcohols with high enantioselectivity. This guide has benchmarked the performance of representative catalysts, highlighting the influence of their structural and electronic properties on catalytic outcomes. While the direct catalytic application of 2-cyanopyridine N-oxide complexes remains an area for future exploration, the established principles of catalyst design and the benchmark data presented herein provide a solid foundation for the rational development of new and improved catalysts. The detailed experimental protocols and mechanistic insights further empower researchers to effectively apply these powerful synthetic tools in their own work.

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• Malkov, A. V., et al. (2008). On the Mechanism of Asymmetric Allylation of Aldehydes with Allyltrichlorosilanes Catalyzed by QUINOX, a Chiral Isoquinoline N-Oxide. Journal of the American Chemical Society, 130(32), 10733–10743. [Link]

• Specialty Chemicals Corp. (n.d.). The Role of 2-Cyanopyridine in Specialty Chemical Synthesis. Vertex AI Search.

• Malkov, A. V., et al. (2009). New pyridine N-oxides as chiral organocatalysts in the asymmetric allylation of aromatic aldehydes. Tetrahedron: Asymmetry, 20(2), 153-162. [Link]

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• Malkov, A. V., et al. (2005). METHOX: a new pyridine N-oxide organocatalyst for the asymmetric allylation of aldehydes with allyltrichlorosilanes. PubMed. [Link]

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• Gnanamani, E., et al. (2012). Conformationally Rigid Chiral Pyridine N-Oxides as Organocatalyst: Asymmetric Allylation of Aldehydes. Advanced Synthesis & Catalysis, 354(11-12), 2101-2106. [Link]

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• Wang, Y., et al. (2022). Chiral 4-Aryl-pyridine-N-oxide Nucleophilic Catalysts: Design, Synthesis, and Application in Acylative Dynamic Kinetic Resolution. ACS Catalysis, 12(1), 423-431. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Pyridine-2-carbonitrile 1-oxide

Introduction: Pyridine-2-carbonitrile 1-oxide is a heterocyclic compound featuring a pyridine N-oxide core with a nitrile substituent. While valuable in various synthetic applications, its chemical nature necessitates a rigorous and informed approach to waste management. This guide provides drug development professionals, researchers, and scientists with essential, step-by-step procedures for the safe and compliant disposal of this reagent. Our focus is on explaining the causality behind each procedural choice, ensuring that safety and regulatory adherence are built into the laboratory workflow.

Core Hazard Profile and Risk Assessment

A foundational understanding of the hazards associated with Pyridine-2-carbonitrile 1-oxide is critical for safe handling and disposal. The molecule combines the characteristics of a pyridine derivative, an N-oxide, and a nitrile, each contributing to its risk profile.

• Toxicological Hazards: This compound is classified as harmful if swallowed, in contact with skin, or inhaled.[1][2] It is an irritant to the eyes, skin, and respiratory system.[1][3] The nitrile group presents a significant risk, as contact with acids can liberate highly toxic hydrogen cyanide gas.[1] Systemic effects following skin absorption are possible, and nitrile poisoning symptoms can mirror those of cyanide exposure.[1]

• Reactivity and Stability: The N-oxide functional group can act as an oxidizing agent.[4] The compound is generally stable under normal conditions but is incompatible with strong oxidizing agents.[5] During a fire, it can decompose to produce toxic fumes, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and cyanide fumes.[1][5]

• Environmental Hazards: Pyridine and its derivatives may cause long-term adverse effects in the environment.[1] Therefore, release into drains or waterways is strictly prohibited.[6][7] While some pyridine compounds are biodegradable in soil and water, this process can take days to months, and direct environmental release should always be avoided.[8][9][10]

Pre-Disposal Waste Management: Containment and Labeling

Proper management begins at the point of waste generation. Mishandling of waste streams is a primary source of laboratory incidents.

Protocol for Waste Collection:

• Segregation: Designate a specific, sealed waste container for Pyridine-2-carbonitrile 1-oxide and materials contaminated with it (e.g., gloves, weighing paper, silica gel). Do not mix this waste with other chemical streams, especially acidic waste, due to the risk of generating hydrogen cyanide gas.[1]

• Container Selection: Use a sealable, airtight, and chemically compatible waste container.[11] Lined metal or plastic drums are suitable for larger quantities.[1] The container must be in good condition, with no signs of damage or leakage.

• Labeling: Attach a completed hazardous waste label to the container before adding the first particle of waste.[11] The label must clearly state "Hazardous Waste," the full chemical name "Pyridine-2-carbonitrile 1-oxide," and list all associated hazards (e.g., Toxic, Irritant, Environmental Hazard).

• Storage: Store the sealed waste container in a designated, well-ventilated waste accumulation area, away from incompatible materials like strong acids and oxidizers.[11] The storage area should be cool, dry, and secure.[5][11]

Spill and Emergency Response

Immediate and correct response to a spill is crucial to mitigate exposure and environmental contamination.

Personal Protective Equipment (PPE) for Cleanup: Always wear the following PPE when handling a spill of Pyridine-2-carbonitrile 1-oxide:

• Chemical-resistant gloves (e.g., nitrile, replaced if contaminated).

• Safety goggles and a face shield.[7]

• A lab coat or chemical-resistant overalls.[1]

• For significant spills or where dust is generated, respiratory protection (e.g., a NIOSH/MSHA-approved respirator with a particulate filter) is required.[2][5]

Spill Cleanup Protocol:

• Evacuate and Alert: Clear the immediate area of all personnel. Alert colleagues and the laboratory supervisor.

• Control Ignition Sources: Remove all sources of ignition from the area.[1]

• Containment: For a solid spill, carefully sweep or vacuum the material.[5] Avoid generating dust.[1][6] Use a high-efficiency vacuum cleaner if available.[6] For a liquid spill or solution, absorb it with an inert material like sand, vermiculite, or earth.[6][7]

• Collection: Place all contaminated materials (absorbent, used PPE, etc.) into a suitable, labeled container for waste disposal.[1][5][6]

• Decontamination: Clean the spill site thoroughly. Some procedures recommend spreading the area with lime or an absorbent material and leaving it for at least an hour before washing.[6][12]

• Disposal: Treat the sealed container of spill debris as hazardous waste and manage it according to the disposal procedures in the following section.

Approved Disposal Methodologies

The goal of disposal is the complete and safe destruction of the hazardous compound. Based on its chemical properties, specific methods are required.

Table 1: Disposal and Safety Summary for Pyridine-2-carbonitrile 1-oxide

Parameter	Guideline	Rationale & Source(s)
Primary Disposal Method	High-Temperature Incineration	Ensures complete thermal destruction of the toxic nitrile group and heterocyclic ring. Off-gases must be treated via scrubbers.[12][13]
Prohibited Disposal	Sewer/Drain Disposal	Prevents environmental contamination and potential toxic reactions in the sewer system. Strictly prohibited by regulations.[6][14]
Landfill	Not recommended for this type of hazardous organic waste.[12]
Incompatible Materials	Strong Acids, Strong Oxidizers	Contact with strong acids can liberate toxic hydrogen cyanide gas.[1] Strong oxidizers can cause a violent reaction.[5][7]
Key GHS Hazard Statements	H302, H312, H332, H315, H319	Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation.[3][15]
Required PPE	Safety Goggles, Gloves, Lab Coat	Essential for preventing skin and eye contact.[2]

Primary Method: High-Temperature Incineration

Incineration is the most effective and recommended disposal method for Pyridine-2-carbonitrile 1-oxide and its waste.

• Mechanism: This process utilizes very high temperatures (typically 820°C to 1,600°C) to completely break down the organic molecule into simpler, less harmful components like carbon dioxide, water, and nitrogen gas.[12][13]

• Causality: The high thermal energy overcomes the stability of the pyridine ring and safely destroys the cyanide moiety. This method is superior because it addresses both the organic toxicity and the specific hazard of the nitrile group.

• Procedural Steps:

  • Ensure waste is packaged and labeled as described in Section 2.

  • Contact a licensed professional waste disposal service to arrange for pickup and transport.[6]

  • Provide the disposal service with a copy of the Safety Data Sheet (SDS) for Pyridine-2-carbonitrile 1-oxide to ensure they are aware of all hazards.

  • The waste will be transported to a facility equipped with a chemical incinerator that has an afterburner and scrubber system to neutralize harmful combustion byproducts like NOx.[12]

Prohibited Methods

• Sewer Disposal: Under no circumstances should this chemical or its containers be disposed of down the drain.[6][14] This is a direct violation of environmental regulations (e.g., 40 CFR § 266.505) and poses a severe risk of environmental contamination and potential reaction within the sewer system.[14]

• Landfilling: Landfill disposal is not a suitable method for this type of hazardous organic material and is generally not recommended.[12]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper management and disposal of Pyridine-2-carbonitrile 1-oxide waste.

Caption: Decision workflow for handling and disposal of Pyridine-2-carbonitrile 1-oxide.

Regulatory Compliance

All disposal activities must be conducted in strict accordance with local, state, and federal environmental regulations.[6][13] In the United States, this includes regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Department of Transportation (DOT) for transport.[14] It is the responsibility of the waste generator (the laboratory) to ensure that their procedures are fully compliant.

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A Researcher's Guide to Personal Protective Equipment for Handling Pyridine-2-carbonitrile 1-oxide

This guide provides essential safety protocols and logistical information for the handling of Pyridine-2-carbonitrile 1-oxide. As no specific Safety Data Sheet (SDS) is readily available for this compound, the following guidance is synthesized from the known hazards of its parent structures: pyridine, 2-pyridinecarbonitrile, and pyridine-N-oxide. This approach ensures a robust and cautious safety margin, which is paramount when dealing with novel or less-documented chemical entities. The core principle of this guide is to empower researchers with the knowledge to not only follow safety procedures but to understand the critical reasoning behind them.

Hazard Analysis: Understanding the Need for Protection

Pyridine-2-carbonitrile 1-oxide combines three distinct chemical functionalities: a pyridine ring, a nitrile group, and an N-oxide. Each of these contributes to its potential hazard profile.

• Pyridine and its Derivatives: These compounds are known to be irritants to the skin, eyes, and respiratory system.[1][2][3] They can be absorbed through the skin and may cause systemic effects, including nausea, headaches, and dizziness.[1][4][5] Chronic exposure to pyridine derivatives can potentially lead to liver and kidney damage.[4][5][6][7]

• Nitriles: Organic nitriles can be toxic and may release hydrogen cyanide upon contact with acids or through metabolic processes.[2] Symptoms of nitrile poisoning are similar to those of cyanide poisoning.[2]

• Pyridine-N-Oxides: These compounds are classified as skin and eye irritants and may cause respiratory irritation.[7][8]

Given these potential hazards, a comprehensive Personal Protective Equipment (PPE) strategy is the first and most critical line of defense against accidental exposure.

Core Protective Equipment: Your Essential Armor

The following PPE is mandatory when handling Pyridine-2-carbonitrile 1-oxide in any quantity.

Eye and Face Protection

• Mandatory Equipment: Chemical safety goggles with side shields are the absolute minimum requirement. For procedures with a higher risk of splashing or aerosol generation (e.g., heating, sonicating, or handling larger quantities), a full-face shield must be worn in addition to safety goggles.

• Causality: Pyridine derivatives are known to cause serious eye irritation.[8][9] Chemical splashes can cause immediate and severe damage to the cornea. The combination of goggles and a face shield provides a robust barrier against both direct splashes and airborne droplets.

Hand Protection

• Recommended Gloves: Due to the potential for skin absorption, selecting the correct glove material is critical. Butyl rubber or neoprene gloves are recommended for handling pyridine and its derivatives.[4][10] While nitrile gloves are common in laboratories, they may offer limited protection and should be changed frequently after consulting the manufacturer's compatibility charts.[1][4] Always double-glove when handling this compound.

• Causality: Pyridine and related compounds can be absorbed through the skin, leading to systemic toxicity.[2][3][4] They are also known skin irritants.[8][9] Chemically resistant gloves provide the necessary barrier to prevent dermal contact. Inspect gloves for any signs of degradation or perforation before each use.

Body Protection

• Required Attire: A flame-retardant lab coat, fully buttoned, is essential. For procedures involving larger volumes or a significant risk of spillage, a chemically impervious apron should be worn over the lab coat.

• Causality: This protects your personal clothing and underlying skin from splashes and spills. A flame-retardant material is a prudent choice given that pyridine itself is a flammable liquid.[5][11]

Respiratory Protection

• Engineering Controls: All handling of Pyridine-2-carbonitrile 1-oxide must be conducted within a certified chemical fume hood.[1] This is the primary method for controlling inhalation exposure.

• When Respirators are Needed: In the event of a significant spill or a failure of the primary engineering controls, respiratory protection will be necessary. A full-face respirator equipped with organic vapor cartridges is the appropriate choice.[12] Note that personnel must be medically cleared, trained, and fit-tested to wear a respirator.[4]

• Causality: Inhalation of pyridine and its derivatives can cause irritation to the respiratory tract, as well as systemic effects like headaches and dizziness.[1][5][13] The nitrile group also presents an inhalation hazard.[2]

Operational and Disposal Plans

A safe experiment does not end with the final data point. Proper handling from start to finish, including disposal, is crucial.

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure the chemical fume hood is functioning correctly. Designate a specific area within the hood for the procedure.

• PPE Donning: Put on all required PPE in the correct order: lab coat, inner gloves, outer gloves, and finally, eye/face protection.

• Handling: Conduct all manipulations of the compound well within the fume hood. Keep the container tightly closed when not in use.[1][14]

• Post-Handling: After the procedure, wipe down the work area with an appropriate decontaminating solution.

• PPE Doffing: Remove PPE carefully to avoid self-contamination. Remove outer gloves first, followed by the lab coat and eye/face protection. Remove inner gloves last.

• Hygiene: Wash hands and forearms thoroughly with soap and water after removing all PPE.[11][15]

Disposal of Contaminated Materials

• Solid Waste: All disposable items contaminated with Pyridine-2-carbonitrile 1-oxide, including gloves, bench paper, and pipette tips, must be placed in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused material and solutions should be collected in a compatible, sealed, and labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal Route: All waste must be disposed of through your institution's licensed hazardous waste disposal program.[10] Never pour this chemical down the drain.[10]

Emergency Response

In the event of an accidental exposure, immediate and correct action is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[10] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing immediately and wash the affected skin area with soap and plenty of water for at least 15 minutes.[15] Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration.[15] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[10] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Summary of PPE Requirements

Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing & Preparing Solutions (<1g)	Chemical Safety Goggles	Double Layer: Butyl Rubber or Neoprene	Flame-Retardant Lab Coat	Required: Chemical Fume Hood
Running Reactions & Workups	Goggles & Face Shield	Double Layer: Butyl Rubber or Neoprene	Flame-Retardant Lab Coat & Chemical Apron	Required: Chemical Fume Hood
Large Scale Operations (>10g)	Goggles & Face Shield	Double Layer: Butyl Rubber or Neoprene	Chemical Resistant Suit or Coveralls	Required: Chemical Fume Hood
Spill Cleanup	Goggles & Face Shield	Heavy-Duty Butyl Rubber or Neoprene Gloves	Chemical Resistant Suit or Coveralls	Required: Full-Face Respirator with Organic Vapor Cartridges

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: A decision-making workflow for selecting appropriate PPE.

References

• Handling Pyridine: Best Practices and Precautions. (2024). Post Apple Scientific. [Link]

• Pyridine Safety Data Sheet. (2023). [Link]

• Pyridine Standard Operating Procedure. Washington State University. [Link]

• Toxicological Profile for Pyridine. (1992). Agency for Toxic Substances and Disease Registry (ATSDR), National Center for Biotechnology Information. [Link]

• Pyridine Safety Data Sheet. Lab Alley. [Link]

• Pyridine oxide Toxicology Data. (2025). Chemsrc. [Link]

• Hazardous Substance Fact Sheet: Pyridine. (2010). New Jersey Department of Health and Senior Services. [Link]

• Toxicological Profile for Pyridine. (1992). Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

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